N-Dodecanoyl-NBD-sulfatide

Core Science & Biosynthesis

Illuminating the Cellular Landscape: A Technical Guide to the Biological Functions of Fluorescent Sulfatide Analogs

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted biological functions of fluorescent sulfatide analogs. These powerful molecular tools are instrumental in unraveling the complex roles of sulfatides (B1148509) in cellular processes, from membrane dynamics and intercellular signaling to their involvement in various disease states. By mimicking the behavior of their endogenous counterparts while providing a detectable fluorescent signal, these analogs offer a unique window into the intricate world of lipid biology. This guide provides a comprehensive overview of their applications, quantitative interaction data, detailed experimental protocols, and visual representations of the key pathways they help to elucidate.

Core Applications of Fluorescent Sulfatide Analogs

Fluorescent sulfatide analogs are indispensable for a variety of research applications, enabling the visualization and quantification of sulfatide behavior in complex biological systems.

• Trafficking and Metabolism: These analogs allow for the real-time tracking of sulfatide movement within and between cells, providing insights into their synthesis, transport, and degradation pathways. For instance, the uptake and metabolic fate of N-lissamine rhodaminyl-(12-aminododecanoyl) cerebroside 3-sulfate have been investigated in cultured human skin fibroblasts, revealing its conversion into fluorescently labeled ceramide, galactosylceramide, and sphingomyelin[].

• Lipid-Protein Interactions: By incorporating a fluorophore, these analogs facilitate the study of sulfatide binding to various proteins. This is crucial for understanding the formation of signaling complexes and the role of sulfatides in protein localization and function. Protein-sulfatide interactions are known to exhibit dissociation constants in the low micromolar range, indicating significant binding affinities[2].

• Membrane Dynamics and Organization: Fluorescent sulfatides are used to investigate the distribution and dynamics of these lipids within cellular membranes, particularly in specialized microdomains like lipid rafts. Studies using phase-selective fluorescent probes have shown that sulfatide's partitioning within membranes is influenced by the presence of other lipids like sphingomyelin (B164518) and cholesterol[2].

• Immune Response Modulation: A key role of sulfatides is their involvement in the immune system, particularly in the activation of Natural Killer T (NKT) cells through presentation by CD1d molecules. Fluorescently labeled CD1d tetramers loaded with sulfatide are used to identify and quantify sulfatide-reactive NKT cells[][4].

• Myelin Sheath Dynamics: Given the high abundance of sulfatides in the myelin sheath, fluorescent analogs are valuable tools for studying myelin formation, maintenance, and pathology in demyelinating diseases. For example, a fluorescent ceramide analog, N-[5-(5,7-dimethyl BODIPY)-1-pentanoyl]-D-erythro-sphingosine, has been used to measure the rate of lipid synthesis and transport during myelination[5].

• Disease Research: Altered sulfatide metabolism is implicated in several diseases, including metachromatic leukodystrophy and Alzheimer's disease. Fluorescent analogs serve as probes to study the pathological mechanisms and to screen for potential therapeutic agents[6][7].

Quantitative Data on Sulfatide Interactions and Metabolism

The following tables summarize key quantitative data related to the interactions and enzymatic processing of sulfatides and their analogs.

Table 1: Binding Affinities of Sulfatides and Analogs to Proteins

Ligand/Analog	Protein	Method	Dissociation Constant (Kd)	Reference
Sulfatide	Dab2 (Disabled-2)	Surface Plasmon Resonance	~30–50 µM	[2]
Sulfatide Liposomes	Dab2 SBM Peptide	Surface Plasmon Resonance	5 x 10⁻⁵ M⁻¹	[8]
Antiganglioside Antibodies	Sulfatide	Solid Phase Assay	10⁻⁵ to 10⁻⁶ M	[9]

Note: Specific Kd values for fluorescent sulfatide analogs are not widely reported in the literature. The provided data for non-labeled sulfatides offer a valuable reference for the expected affinity range.

Table 2: Kinetic Parameters of Enzymes Involved in Sulfatide Metabolism

Enzyme	Substrate	Km	Vmax	Source	Reference
Arylsulfatase A (ASA)	p-Nitrocatechol Sulfate	0.21 mmol L⁻¹ (Control)	Not specified	Human Leukocytes	[10][11]
Arylsulfatase A (ASA)	p-Nitrocatechol Sulfate	0.26 mmol L⁻¹ (Cerebral Palsy)	58% of control	Human Leukocytes	[10][11]
Arylsulfatase A (ARSA)	d₃-C18:0-sulfatide	83 µM	Not specified	Not specified	[12]
Galactosylceramide Sulfotransferase	Galactosylceramide	Not specified	Not specified	Developing Mouse Brain	[4]

Note: The kinetic data for Arylsulfatase A were obtained using a chromogenic substrate, as data with fluorescent sulfatide analogs are limited. The Km value for the natural substrate provides a benchmark for substrate affinity.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing fluorescent sulfatide analogs.

Live-Cell Imaging of BODIPY-Sulfatide Trafficking

This protocol is adapted from general procedures for staining lipid droplets and other cellular compartments with BODIPY dyes[][][13][14].

Materials:

• BODIPY-sulfatide analog

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution

• Confocal microscope with appropriate filter sets for BODIPY fluorescence (Excitation/Emission ~493/503 nm)

• Cell culture dishes with glass bottoms suitable for high-resolution microscopy

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes and culture to 70-80% confluency.

• Preparation of Staining Solution: Prepare a 1-10 µM working solution of BODIPY-sulfatide in live-cell imaging medium from a DMSO stock.

• Cell Staining:

  • Wash the cells twice with pre-warmed PBS.

  • Add the BODIPY-sulfatide working solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator, protected from light.

• Washing:

  • Remove the staining solution and wash the cells three times with pre-warmed PBS to remove unbound probe and reduce background fluorescence.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging medium to the cells.

  • Immediately image the cells using a confocal microscope. Acquire time-lapse series to visualize the dynamic trafficking of the fluorescent sulfatide analog.

NBD-Sulfatide Uptake and Metabolism Assay

This protocol is based on methods for monitoring the uptake of NBD-labeled lipids[15][16].

Materials:

• NBD-sulfatide analog

• Cultured cells (e.g., fibroblasts)

• Cell culture medium

• PBS

• Trypsin-EDTA

• Thin-layer chromatography (TLC) plates and developing solvents

• Fluorescence scanner or TLC plate reader

Procedure:

• Cell Culture and Labeling:

  • Culture cells to near confluency in appropriate culture dishes.

  • Incubate the cells with a defined concentration of NBD-sulfatide in serum-free medium for various time points (e.g., 0, 1, 4, 24 hours).

• Lipid Extraction:

  • After incubation, wash the cells thoroughly with cold PBS.

  • Harvest the cells by trypsinization and centrifuge to obtain a cell pellet.

  • Extract total lipids from the cell pellet using a standard method (e.g., Folch extraction with chloroform:methanol).

• Thin-Layer Chromatography (TLC):

  • Spot the extracted lipids onto a silica (B1680970) TLC plate.

  • Develop the TLC plate using an appropriate solvent system to separate different lipid species (e.g., chloroform:methanol:water).

• Analysis:

  • Visualize the fluorescent lipid spots on the TLC plate using a UV transilluminator or a fluorescence scanner.

  • Identify the metabolites of NBD-sulfatide by comparing their migration with fluorescent lipid standards.

  • Quantify the fluorescence intensity of each spot to determine the extent of uptake and metabolism over time.

Flow Cytometry Analysis of NKT Cells with Fluorescent Sulfatide-CD1d Tetramers

This protocol is adapted from established methods for NKT cell staining and analysis[][4][17][18].

Materials:

• PE- or APC-conjugated CD1d tetramers loaded with a sulfatide analog

• Fluorochrome-conjugated antibodies against T-cell markers (e.g., anti-CD3, anti-TCRβ)

• Lymphocytes isolated from blood or tissues

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Cell Preparation: Isolate mononuclear cells from the sample of interest and resuspend them in FACS buffer at a concentration of 1x10⁷ cells/mL.

• Tetramer Staining:

  • Add 100 µL of the cell suspension to a FACS tube.

  • Add the fluorescent sulfatide-CD1d tetramer to the cells at a pre-titrated optimal concentration.

  • Incubate for 30-60 minutes at room temperature or 4°C, protected from light.

• Surface Marker Staining:

  • Without washing, add the fluorochrome-conjugated antibodies against T-cell surface markers (e.g., anti-CD3, anti-TCRβ) to the cell suspension.

  • Incubate for an additional 20-30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with 2 mL of FACS buffer by centrifugation at 300 x g for 5 minutes.

• Data Acquisition and Analysis:

  • Resuspend the cell pellet in 300-500 µL of FACS buffer.

  • Acquire the data on a flow cytometer.

  • Analyze the data by gating on the lymphocyte population and then identifying the CD3⁺ cells that are also positive for the fluorescent sulfatide-CD1d tetramer.

Visualizing Sulfatide-Related Signaling Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows involving fluorescent sulfatide analogs.

Sulfatide Biosynthesis and Degradation Pathway

Caption: Simplified pathway of sulfatide synthesis and lysosomal degradation.

CD1d-Mediated Presentation of Sulfatide to NKT Cells

Caption: Sulfatide presentation by CD1d molecules to activate NKT cells.

Experimental Workflow for Live-Cell Imaging

Caption: A typical workflow for live-cell imaging of fluorescent sulfatide analogs.

Sulfatide in Neuroinflammation Signaling (Simplified)

Caption: Simplified signaling cascade of sulfatide-induced neuroinflammation.

Conclusion

Fluorescent sulfatide analogs are invaluable reagents that have significantly advanced our understanding of sulfatide biology. Their ability to be visualized and tracked within living systems provides a dynamic perspective that is unattainable with traditional biochemical methods. From elucidating fundamental cellular processes like membrane trafficking and lipid-protein interactions to shedding light on the complex roles of sulfatides in the immune system and in neurodegenerative diseases, these molecular probes continue to be at the forefront of lipid research. The data, protocols, and pathway diagrams presented in this guide offer a solid foundation for researchers and drug development professionals to effectively utilize these powerful tools in their own investigations, ultimately contributing to a deeper understanding of cellular function and the development of novel therapeutic strategies.

References

• 2. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 4. 3'-phosphoadenylylsulfate:galactosylceramide 3'-sulfotransferase. An optimized assay in homogenates of developing brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Galactosylceramide sulfotransferase - Wikipedia [en.wikipedia.org]
• 6. Adult-onset CNS myelin sulfatide deficiency is sufficient to cause Alzheimer’s disease-like neuroinflammation and cognitive impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. Structure, Sulfatide Binding Properties, and Inhibition of Platelet Aggregation by a Disabled-2 Protein-derived Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Kinetics and activity of arylsulfatase A in leukocytes derived from patients with cerebral palsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Leukocyte and Dried Blood Spot Arylsulfatase A Assay by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. scispace.com [scispace.com]
• 15. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. NBD-lipid Uptake Assay for Mammalian Cell Lines [pubmed.ncbi.nlm.nih.gov]
• 17. bmglabtech.com [bmglabtech.com]
• 18. scielo.br [scielo.br]

An In-depth Technical Guide to N-Dodecanoyl-NBD-Sulfatide: Mechanism of Action and Application in Myelin Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Dodecanoyl-NBD-sulfatide, a fluorescently labeled analog of the endogenous sulfatide, and its application in myelin research. We will delve into the fundamental roles of sulfatide in the nervous system, the mechanism by which the NBD-labeled probe enables the study of these roles, and detailed experimental frameworks.

Introduction: The Critical Role of Sulfatide in Myelin

Sulfatide, or 3-O-sulfogalactosylceramide, is a major glycosphingolipid highly enriched in the myelin sheath of both the central (CNS) and peripheral (PNS) nervous systems.[1] Synthesized by oligodendrocytes and Schwann cells, it is a crucial component for the proper formation, maintenance, and function of myelin.[2][3] Its functions are multifaceted, ranging from providing structural stability to the myelin sheath to participating in complex cell signaling events at the glial-axonal junction.[2][4]

Alterations in sulfatide metabolism or distribution are implicated in several severe neurological disorders, including metachromatic leukodystrophy (MLD), Alzheimer's disease, and potentially multiple sclerosis.[1][2][5] Given its importance, understanding the trafficking, localization, and dynamic interactions of sulfatide is paramount. N-Dodecanoyl-NBD-sulfatide serves as a powerful tool for this purpose. It is a synthetic sulfatide with a 12-carbon N-acyl chain (Dodecanoyl) and a nitrobenzoxadiazole (NBD) fluorescent group attached.[6] This fluorescent tag allows for the direct visualization and tracking of the sulfatide analog within live cells, providing invaluable insights into the behavior of its endogenous counterpart.[7][8]

Part 1: Endogenous Sulfatide - Synthesis and Core Functions

To understand the application of the NBD-sulfatide probe, one must first grasp the biological roles of native sulfatide.

1.1. Biosynthesis Pathway

Sulfatide synthesis is a two-step enzymatic process primarily occurring in the endoplasmic reticulum and Golgi apparatus.[2][9] First, ceramide is converted to galactocerebroside (GalCer) by the enzyme UDP-galactose:ceramide galactosyltransferase (CGT). Subsequently, a sulfate (B86663) group is added to the 3-position of the galactose ring by cerebroside sulfotransferase (CST), forming sulfatide.[2][9]

Caption: The two-step enzymatic synthesis of sulfatide.

1.2. Mechanism of Action in Myelin Integrity

Sulfatide is essential for the long-term stability and function of myelin. Studies using mice deficient in CST (CST-/-), which completely lack sulfatide, have revealed its critical roles:

• Myelin Compaction and Maintenance : Sulfatide depletion leads to thinner myelin sheaths, vacuolar degeneration, and uncompacted myelin.[2][10] This is partly because sulfatide promotes the interaction between adjacent proteolipid protein (PLP) extracellular domains, which is crucial for holding the myelin layers together.[10][11]

• Axo-Glial Junction Stability : Sulfatide is vital for the formation and maintenance of the paranodal junctions, the specialized regions where the myelin sheath terminates at the nodes of Ranvier.[4][12] It helps recruit and cluster key adhesion molecules like neurofascin 155 (NF155) into lipid rafts, which in turn forms a complex with axonal proteins Caspr and contactin (B1178583) to create a stable junction.[2][4]

• Ion Channel Clustering : Disruption of the paranodal junctions due to sulfatide deficiency leads to the mislocalization and decreased clustering of voltage-gated sodium (Na+) channels at the nodes and potassium (K+) channels at the juxtaparanodes.[2][12] This severely impairs the saltatory conduction of nerve impulses.

Caption: Sulfatide-mediated formation of the paranodal junction.

Part 2: N-Dodecanoyl-NBD-Sulfatide as a Fluorescent Probe

The "mechanism of action" of N-Dodecanoyl-NBD-sulfatide is that of a fluorescent reporter. It mimics the behavior of endogenous sulfatide, allowing researchers to visualize its path and localization in real-time.

• Fluorescent Properties : The NBD group is a small, environmentally sensitive fluorophore. Its emission spectrum can shift based on the polarity of its surroundings, which can provide information about the lipid environment.[7][13] This property makes it an excellent probe for microscopy and spectroscopy.

• Biological Activity : By incorporating this fluorescent sulfatide analog into cell cultures (e.g., oligodendrocytes), researchers can directly observe its uptake, intracellular trafficking through the ER and Golgi, and final incorporation into the plasma membrane and myelin sheaths.[7][8]

• Dynamic Studies : Techniques like Fluorescence Recovery After Photobleaching (FRAP) can be used with NBD-sulfatide to study the lateral diffusion and mobility of sulfatide within the myelin membrane, providing insights into membrane fluidity and the dynamics of lipid rafts.[14][15]

Caption: A typical workflow for studying sulfatide dynamics.

Part 3: Key Experimental Data and Protocols

3.1. Quantitative Data on Sulfatide Function

The following table summarizes key quantitative findings from studies on sulfatide-deficient models, highlighting its importance.

Parameter	Finding in Sulfatide-Deficient Model	Implication	Reference(s)
Myelin Protein Levels	~33% reduction in major compact myelin proteins (MBP, PLP)	Sulfatide is crucial for the post-developmental maintenance of myelin protein homeostasis.	[10][11]
Myelin Lipid Content	Post-developmental loss of myelin lipids equivalent to protein loss	The reduction is due to decreased synthesis by oligodendrocytes, not increased degradation.	[10]
Myelin Composition	Sulfatide constitutes 4-7% of total myelin lipid by weight.	Despite not being the most abundant lipid, its functional importance is disproportionately high.	[9]
Axon Outgrowth	Myelin from sulfatide-deficient mice is significantly less inhibitory to neurite outgrowth in vitro.	Sulfatide is a major contributor to the inhibitory nature of CNS myelin after injury.	[9][16]

3.2. Experimental Protocols

Protocol 1: Live-Cell Imaging of Sulfatide Trafficking in Oligodendrocytes

• Objective : To visualize the uptake and intracellular transport of sulfatide.

• Methodology :

  • Cell Preparation : Culture primary oligodendrocytes or an oligodendrocyte cell line (e.g., MO3.13) on glass-bottom imaging dishes.

  • Probe Preparation : Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in ethanol. For cell delivery, complex the lipid with bovine serum albumin (BSA) by drying the stock solution under nitrogen and resuspending in a serum-free medium containing BSA.

  • Cell Labeling : Remove the culture medium and incubate the cells with the NBD-sulfatide/BSA complex in a serum-free medium at 37°C for 30-60 minutes.

  • Washing : Gently wash the cells three times with a pre-warmed, serum-free medium to remove any unincorporated probe.

  • Imaging : Immediately image the live cells using a confocal microscope equipped with a heated stage and CO2 control. Use excitation/emission wavelengths appropriate for NBD (e.g., ~463/536 nm).[15]

  • Analysis : Acquire time-lapse images to track the movement of the fluorescent probe from the plasma membrane to intracellular compartments like the Golgi apparatus and its subsequent redistribution.

Protocol 2: In Vitro Neurite Outgrowth Inhibition Assay

• Objective : To determine if sulfatide inhibits axon growth.

• Methodology :

  • Substrate Preparation : Dissolve purified sulfatide (or N-Dodecanoyl-NBD-sulfatide) in an appropriate solvent (e.g., methanol/chloroform). Coat glass coverslips with the lipid solution and allow the solvent to evaporate completely, creating a lipid substrate. Use solvent-only coated coverslips as a control.

  • Cell Culture : Isolate and culture primary neurons (e.g., retinal ganglion cells or dorsal root ganglion neurons) on the lipid-coated coverslips.

  • Incubation : Culture the neurons for 24-48 hours to allow for neurite extension.

  • Fixation and Staining : Fix the cells with paraformaldehyde and stain with a neuronal marker (e.g., anti-β-III tubulin antibody) to visualize the neurons and their neurites.

  • Quantification : Acquire images using fluorescence microscopy. Measure the length of the longest neurite for a significant number of neurons in each condition (control vs. sulfatide).

  • Analysis : Statistically compare the average neurite lengths between the control and sulfatide-coated conditions to determine the extent of inhibition.

Part 4: Sulfatide in Cellular Signaling

Beyond its structural role, sulfatide is an active signaling molecule.

4.1. Inhibition of Axon Regeneration

Sulfatide is a potent myelin-associated inhibitor of axon outgrowth, a major barrier to regeneration after CNS injury.[9][16] While the full receptor pathway is still under investigation, evidence suggests the mechanism involves the activation of the RhoA signaling pathway, a common convergence point for many myelin-derived inhibitors. Activation of RhoA leads to the collapse of the neuronal growth cone, ceasing axon extension.[9]

Caption: Proposed signaling pathway for axon growth inhibition.

4.2. Pro-Inflammatory Signaling

Under pathological conditions, sulfatide released from damaged myelin can act as an endogenous danger signal, activating brain-resident immune cells like microglia and astrocytes.[17] This triggers a pro-inflammatory cascade involving the phosphorylation of MAP kinases (p38, ERK, JNK) and the activation of key transcription factors like NF-κB and AP-1, leading to the production of inflammatory mediators.[17]

References

• 1. researchgate.net [researchgate.net]
• 2. Sulfatide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. ovid.com [ovid.com]
• 5. Immunological role of sulfatide in the pathogenesis of multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. larodan.com [larodan.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. The Lipid Sulfatide Is a Novel Myelin-Associated Inhibitor of CNS Axon Outgrowth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A myelin galactolipid, sulfatide, is essential for maintenance of ion channels on myelinated axon but not essential for initial cluster formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fluorescence of nitrobenzoxadiazole (NBD)-labeled lipids in model membranes is connected not to lipid mobility but to probe location - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. Organization and dynamics of NBD-labeled lipids in membranes analyzed by fluorescence recovery after photobleaching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. NBD-PE | Fluorescent Lipids Probes and Cell Membrane Stains: R&D Systems [rndsystems.com]
• 16. The lipid sulfatide is a novel myelin-associated inhibitor of CNS axon outgrowth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Sulfatide, a major lipid component of myelin sheath, activates inflammatory responses as an endogenous stimulator in brain-resident immune cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Fluorescent Probe Toolbox: An In-depth Technical Guide to Illuminating Sulfatide Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509) are a class of sulfated galactosylceramides that play crucial roles in the nervous system, particularly in the formation and maintenance of the myelin sheath.[1] Aberrations in sulfatide metabolism are implicated in several severe pathologies, including metachromatic leukodystrophy (MLD), a devastating lysosomal storage disease, and have been linked to neurodegenerative conditions like Alzheimer's and Parkinson's disease.[1] Consequently, a deep understanding of the enzymatic pathways governing sulfatide synthesis and degradation is paramount for the development of effective therapeutic interventions. This technical guide provides a comprehensive overview of sulfatide metabolism, with a focus on the application of fluorescent probes as powerful tools for its investigation. We present key quantitative data, detailed experimental protocols for pivotal assays, and visual representations of the metabolic and experimental workflows to empower researchers in this critical field.

Core Concepts in Sulfatide Metabolism

Sulfatide homeostasis is maintained by a delicate balance between its anabolic and catabolic pathways, which primarily occur in the endoplasmic reticulum (ER), Golgi apparatus, and lysosomes.

Anabolic Pathway: Sulfatide Synthesis

The synthesis of sulfatide begins in the endoplasmic reticulum and culminates in the Golgi apparatus. The key enzymatic steps are:

• Ceramide Galactosylation: Ceramide is first glycosylated by the enzyme UDP-galactose:ceramide galactosyltransferase (CGT) , also known as UGT8, to form galactosylceramide (GalCer). This reaction takes place in the ER.

• Galactosylceramide Sulfation: GalCer is then transported to the Golgi apparatus, where the enzyme cerebroside sulfotransferase (CST) , or GAL3ST1, catalyzes the transfer of a sulfate (B86663) group from 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the 3-hydroxyl group of the galactose moiety of GalCer, yielding sulfatide.

Catabolic Pathway: Sulfatide Degradation

The degradation of sulfatide occurs within the acidic environment of the lysosomes and involves the following key enzyme:

• Desulfation: The process is initiated by the lysosomal enzyme arylsulfatase A (ARSA) , which hydrolyzes the sulfate ester bond of sulfatide to produce GalCer. A deficiency in ARSA activity leads to the accumulation of sulfatide, the hallmark of metachromatic leukodystrophy.

The following diagram illustrates the core pathways of sulfatide metabolism.

Figure 1: Core pathways of sulfatide metabolism.

Quantitative Data in Sulfatide Metabolism

Precise quantitative measurements are essential for characterizing the enzymes involved in sulfatide metabolism and for understanding their roles in health and disease. The following tables summarize key kinetic parameters for the primary enzymes and representative concentrations of sulfatides in biological samples.

Table 1: Kinetic Parameters of Key Enzymes in Sulfatide Metabolism

Enzyme	Substrate	Km	Vmax	Source Organism/Cell Type	Reference
Cerebroside Sulfotransferase (CST)	Galactosylceramide	1.1 µM	Not specified	Rat Testis	[2]
3'-phosphoadenosine-5'-phosphosulfate (PAPS)	1.2 µM	Not specified	Mouse Brain	[2]
Arylsulfatase A (ARSA)	p-Nitrocatechol Sulfate (p-NCS)	0.21 mmol L-1	Not specified	Human Leukocytes (Control)
p-Nitrocatechol Sulfate (p-NCS)	0.26 mmol L-1	58% of control	Human Leukocytes (Cerebral Palsy)
Deuterated Sulfatide	83 µM	Not specified	Human Leukocytes	[3]

Table 2: Representative Concentrations of Sulfatides in Biological Samples

Biological Sample	Sulfatide Species	Concentration Range	Condition	Reference
Human Plasma	Total Sulfatides	~1-5 µM	Healthy Control	[3]
Human Urine	C16:0 and C24:1 Sulfatides	Significantly elevated	Metachromatic Leukodystrophy (MLD)	[4]
Dried Blood Spots (DBS)	C16:0 Sulfatide	Overlapping levels	MLD vs. Non-MLD	[4]
Mouse Brain	Total Sulfatides	~10-15 nmol/mg protein	Wild-type	[5]
Mouse Kidney	Total Sulfatides	~5-10 nmol/mg protein	Wild-type	[5]

Experimental Protocols for Studying Sulfatide Metabolism

The use of fluorescent probes has revolutionized the study of lipid metabolism, offering high sensitivity and spatiotemporal resolution in living cells. This section provides detailed protocols for key experiments utilizing fluorescently labeled sulfatides and substrates.

Protocol 1: Live-Cell Imaging of Sulfatide Trafficking using NBD-Labeled Sulfatide

This protocol describes the visualization of the internalization and intracellular transport of a fluorescent sulfatide analog in cultured cells.

Materials:

• NBD-sulfatide (e.g., from a commercial supplier)

• Bovine Serum Albumin (BSA), fatty acid-free

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM/F12 with HEPES)

• Cultured cells grown on glass-bottom dishes or coverslips

• Confocal microscope with appropriate filter sets for NBD (Excitation ~465 nm, Emission ~535 nm)

Workflow for Live-Cell Imaging of Sulfatide Trafficking:

Figure 2: Workflow for live-cell imaging of sulfatide trafficking.

Procedure:

• Preparation of NBD-sulfatide/BSA Complex: a. Prepare a stock solution of NBD-sulfatide in chloroform/methanol (2:1, v/v). b. Aliquot the desired amount of the stock solution into a glass vial and evaporate the solvent under a stream of nitrogen gas to form a thin lipid film. c. Prepare a solution of fatty acid-free BSA in serum-free culture medium (e.g., 1 mg/mL). d. Add the BSA solution to the lipid film and vortex or sonicate until the lipid is fully complexed with the BSA. This facilitates the delivery of the hydrophobic probe to the cells in an aqueous medium.

• Cell Culture and Labeling: a. Plate cells on glass-bottom dishes or coverslips to an appropriate confluency (typically 50-70%). b. On the day of the experiment, replace the culture medium with pre-warmed live-cell imaging medium. c. Add the NBD-sulfatide/BSA complex to the cells at a final concentration of 1-5 µM. d. Incubate the cells at 37°C for 30-60 minutes to allow for uptake of the fluorescent probe.

• Wash and Chase: a. After the incubation period, gently wash the cells three times with pre-warmed live-cell imaging medium to remove any unbound probe. b. Add fresh, pre-warmed live-cell imaging medium to the cells. c. For time-course experiments (chase), return the cells to the 37°C incubator and image at desired time points (e.g., 0, 15, 30, 60 minutes) to track the intracellular trafficking of the NBD-sulfatide.

• Image Acquisition and Analysis: a. Place the dish on the stage of a confocal microscope equipped with a temperature and CO₂-controlled chamber. b. Use the appropriate laser line and emission filter for NBD fluorescence. c. Acquire images, ensuring to minimize phototoxicity by using the lowest possible laser power and exposure times. d. Analyze the images to determine the subcellular localization of the NBD-sulfatide over time. Co-localization with organelle-specific markers can be used to identify the compartments through which the sulfatide is trafficked.

Protocol 2: In Vitro Enzyme Assay for Arylsulfatase A (ARSA) using a Fluorogenic Substrate

This protocol details a method for measuring the activity of ARSA in cell lysates or purified enzyme preparations using a fluorogenic substrate.

Materials:

• 4-Methylumbelliferyl sulfate (4-MUS) or a more sensitive analog like 6,8-difluoro-4-methylumbelliferyl sulfate (DiFMUS)

• Cell lysate or purified ARSA enzyme

• Assay buffer (e.g., 0.1 M sodium acetate, pH 5.0)

• Stop solution (e.g., 0.5 M glycine-carbonate buffer, pH 10.4)

• Fluorometer or microplate reader with appropriate filters (e.g., Excitation ~360 nm, Emission ~450 nm for 4-MU)

Workflow for ARSA Enzyme Assay:

Figure 3: Workflow for ARSA enzyme assay.

Procedure:

• Preparation of Reagents: a. Prepare the assay buffer and adjust the pH to 5.0. b. Prepare a stock solution of the fluorogenic substrate (e.g., 10 mM 4-MUS in water). c. Prepare the stop solution.

• Enzyme Reaction: a. In a microcentrifuge tube or a well of a microplate, add the cell lysate or purified enzyme to the assay buffer. The amount of enzyme should be determined empirically to ensure the reaction is in the linear range. b. Pre-incubate the enzyme mixture at 37°C for 5 minutes. c. Initiate the reaction by adding the fluorogenic substrate to a final concentration of 1-5 mM. d. Incubate the reaction at 37°C for a defined period (e.g., 15-60 minutes).

• Stopping the Reaction and Fluorescence Measurement: a. Terminate the reaction by adding an excess of the stop solution. The high pH of the stop solution also enhances the fluorescence of the 4-methylumbelliferone (B1674119) (4-MU) product. b. Measure the fluorescence of the samples using a fluorometer or microplate reader with the appropriate excitation and emission wavelengths.

• Data Analysis: a. Create a standard curve using known concentrations of 4-MU to convert the fluorescence readings into the amount of product formed. b. Calculate the specific activity of ARSA, typically expressed as nmol of product formed per hour per mg of protein.

Protocol 3: In Vitro Enzyme Assay for Cerebroside Sulfotransferase (CST) using a Radiolabeled Substrate

This protocol describes a classic and highly sensitive method for measuring CST activity using a radiolabeled sulfate donor.

Materials:

• [³⁵S]PAPS (3'-phosphoadenosine-5'-phosphosulfate)

• Galactosylceramide (GalCer)

• Cell microsomes or purified CST enzyme

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂, 10 mM MnCl₂, and 1 mM DTT)

• Scintillation cocktail and scintillation counter

Procedure:

• Reaction Setup: a. In a microcentrifuge tube, combine the assay buffer, GalCer (solubilized with a detergent like Triton X-100), and the cell microsomes or purified CST. b. Pre-incubate the mixture at 37°C for 5 minutes. c. Initiate the reaction by adding [³⁵S]PAPS.

• Enzyme Reaction and Termination: a. Incubate the reaction at 37°C for 30-60 minutes. b. Stop the reaction by adding an excess of chloroform/methanol (2:1, v/v) to extract the lipids.

• Separation and Quantification: a. Vortex the mixture and centrifuge to separate the organic and aqueous phases. The radiolabeled sulfatide will be in the lower organic phase, while the unreacted [³⁵S]PAPS will remain in the upper aqueous phase. b. Carefully collect the lower organic phase and wash it several times with a salt solution (e.g., 0.9% NaCl) to remove any remaining unincorporated [³⁵S]PAPS. c. Evaporate the organic solvent. d. Add scintillation cocktail to the dried lipid extract and measure the radioactivity using a scintillation counter.

• Data Analysis: a. Convert the counts per minute (CPM) to the amount of product formed using the specific activity of the [³⁵S]PAPS. b. Calculate the specific activity of CST, typically expressed as pmol of sulfatide formed per hour per mg of protein.

Conclusion

The study of sulfatide metabolism is a rapidly evolving field with significant implications for human health. The use of fluorescent probes provides an invaluable approach for dissecting the intricate details of sulfatide synthesis, degradation, and trafficking. The quantitative data and detailed experimental protocols presented in this guide are intended to serve as a valuable resource for researchers, facilitating further discoveries in the pathophysiology of diseases related to sulfatide metabolism and accelerating the development of novel therapeutic strategies. The continued innovation in probe design and imaging technologies promises an even brighter future for our understanding of these critical lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. Design and synthesis of dansyl-labeled inhibitors of steroid sulfatase for optical imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. Fixation Methods for the Study of Lipid Droplets by Immunofluorescence Microscopy | Semantic Scholar [semanticscholar.org]

N-Dodecanoyl-NBD-Sulfatide: A Fluorescent Probe for Illuminating Lysosomal Storage Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Lysosomal storage diseases (LSDs) represent a class of devastating genetic disorders characterized by the accumulation of undigested or partially digested macromolecules within the lysosomes. Metachromatic leukodystrophy (MLD) is a prominent LSD resulting from the deficiency of the enzyme arylsulfatase A (ARSA), leading to the pathological accumulation of its substrate, sulfatide, primarily in the nervous system. The study of MLD and the development of therapeutic interventions necessitate robust tools for monitoring sulfatide metabolism and ARSA activity. N-Dodecanoyl-NBD-sulfatide, a fluorescently labeled analog of the natural substrate, has emerged as a valuable tool for these investigations. This technical guide provides a comprehensive overview of the application of N-Dodecanoyl-NBD-sulfatide in MLD research, including detailed experimental protocols, quantitative data analysis, and visualization of relevant biological pathways.

Introduction: The Challenge of Metachromatic Leukodystrophy

Metachromatic leukodystrophy (MLD) is an autosomal recessive disorder caused by mutations in the ARSA gene, leading to a deficiency in the lysosomal enzyme arylsulfatase A.[1][2] This enzymatic defect disrupts the degradation of sulfatides, a class of sulfoglycosphingolipids abundant in the myelin sheath of the central and peripheral nervous systems.[3][4] The progressive accumulation of sulfatide within lysosomes triggers a cascade of cellular dysfunction, including demyelination, neuroinflammation, and ultimately, severe neurological deterioration.[1][3]

The development of effective therapies for MLD, such as enzyme replacement therapy (ERT) and gene therapy, relies on sensitive and specific methods to assess disease progression and therapeutic efficacy. This necessitates tools that can accurately measure ARSA activity and track the intracellular fate of sulfatide. Fluorescent substrate analogs, such as N-Dodecanoyl-NBD-sulfatide, offer a powerful approach to visualize and quantify these processes in living cells and in biochemical assays.

N-Dodecanoyl-NBD-Sulfatide: A Versatile Research Tool

N-Dodecanoyl-NBD-sulfatide is a synthetic analog of sulfatide where the fluorescent dye 7-nitrobenz-2-oxa-1,3-diazole (NBD) is attached to the acyl chain. This modification allows for the direct visualization and quantification of the molecule using fluorescence microscopy and spectroscopy. The NBD fluorophore exhibits sensitivity to its local environment, which can provide additional information about the lipid's localization within cellular membranes.

The primary applications of N-Dodecanoyl-NBD-sulfatide in the context of lysosomal storage diseases include:

• Enzyme Activity Assays: Serving as a substrate for ARSA, the enzymatic cleavage of the sulfate (B86663) group can be monitored by changes in fluorescence, providing a means to determine enzyme kinetics and screen for potential therapeutic modulators.

• Cellular Uptake and Trafficking Studies: The fluorescent tag enables the tracking of sulfatide's internalization into cells and its transport through the endo-lysosomal pathway. This is crucial for understanding the cellular mechanisms of sulfatide accumulation in MLD.

• High-Throughput Screening: The fluorescence-based readout is amenable to high-throughput screening (HTS) platforms for the discovery of small molecules that can enhance residual ARSA activity or promote sulfatide clearance.

Quantitative Data Presentation

While specific kinetic data for N-Dodecanoyl-NBD-sulfatide is not extensively published, the following tables summarize representative quantitative data from studies on sulfatide levels in MLD and ARSA activity assays using other substrates. This information provides a crucial context for designing and interpreting experiments with fluorescent sulfatide analogs.

Table 1: Sulfatide Concentrations in Dried Blood Spots (DBS) and Dried Urine Spots (DUS) from MLD Patients and Controls

Sample Type	Patient Group	Total Sulfatide Concentration (vs. Controls)	Reference
DBS	Early-Onset MLD	Up to 23.2-fold increase	[5]
DBS	Late-Onset MLD	Up to 5.1-fold increase	[5]
DUS	Early-Onset MLD	Up to 164-fold increase	[5]
DUS	Late-Onset MLD	Up to 78-fold increase	[5]

Table 2: ARSA Activity in Leukocytes from MLD Patients and Healthy Controls (using non-fluorescent substrates)

Patient Phenotype	Residual ARSA Activity (% of Healthy Adult)	Reference
Late-Infantile Onset MLD	0.03% - 5.8%	[6]
Juvenile Onset MLD	< 0.4%	[6]
MLD Patient with symptom onset at 100 months	0.18%	[6]

Table 3: Kinetic Parameters of Leukocyte Arylsulfatase A (using p-nitrocatechol sulfate as substrate)

Sample Group	Km (mmol L-1)	vmax (% of Control)	Reference
Control	0.21	100%	[7]
Cerebral Palsy Patients	0.26	58%	[7]

Experimental Protocols

The following protocols are detailed methodologies for key experiments utilizing fluorescent sulfatide analogs. These are intended as a starting point and may require optimization for specific cell types and experimental conditions.

In Vitro ARSA Enzyme Activity Assay using a Fluorogenic Substrate

This protocol describes a general method for measuring ARSA activity in cell lysates using a fluorogenic substrate like N-Dodecanoyl-NBD-sulfatide.

Materials:

• Cell lysate from control and MLD patient-derived cells (e.g., fibroblasts).

• N-Dodecanoyl-NBD-sulfatide stock solution (in an appropriate organic solvent like DMSO).

• ARSA assay buffer (e.g., 80 mM sodium acetate, pH 4.5, containing a detergent like sodium taurodeoxycholate).[6]

• 96-well black microplate, suitable for fluorescence measurements.

• Fluorescence microplate reader.

Procedure:

• Prepare Cell Lysates: Culture control and MLD fibroblasts to confluency. Harvest cells and prepare cell lysates using standard methods (e.g., sonication or freeze-thaw cycles in lysis buffer). Determine the total protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Prepare Assay Plate: Dilute cell lysates to a standardized protein concentration in ARSA assay buffer. Add a fixed volume of the diluted lysate to the wells of the 96-well microplate. Include wells with buffer only as a negative control.

• Initiate the Reaction: Prepare a working solution of N-Dodecanoyl-NBD-sulfatide in ARSA assay buffer. Add the substrate solution to each well to initiate the enzymatic reaction. The final substrate concentration should be optimized and ideally be at or near the Km value if known.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 1-4 hours). The incubation time should be within the linear range of the reaction.

• Measure Fluorescence: After incubation, measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for the NBD fluorophore (typically ~460 nm excitation and ~540 nm emission).

• Data Analysis: Subtract the background fluorescence (from the buffer-only wells) from all readings. Normalize the fluorescence intensity to the protein concentration and the incubation time to determine the ARSA activity (e.g., in arbitrary fluorescence units/mg protein/hour). Compare the activity in MLD patient lysates to that of controls.

Cellular Uptake and Lysosomal Trafficking of N-Dodecanoyl-NBD-Sulfatide

This protocol outlines a method to visualize the internalization and lysosomal accumulation of NBD-sulfatide in live cells using fluorescence microscopy.

Materials:

• Control and MLD patient-derived fibroblasts cultured on glass-bottom dishes or coverslips.

• N-Dodecanoyl-NBD-sulfatide stock solution.

• Live-cell imaging medium (e.g., DMEM without phenol (B47542) red, supplemented with FBS and HEPES).

• Lysosomal marker (e.g., LysoTracker Red DND-99).

• Confocal laser scanning microscope.

Procedure:

• Cell Preparation: Seed control and MLD fibroblasts on glass-bottom dishes and culture until they reach 50-70% confluency.

• Labeling with NBD-Sulfatide: Prepare a working solution of N-Dodecanoyl-NBD-sulfatide in live-cell imaging medium. A typical final concentration is in the low micromolar range, but should be optimized to minimize cytotoxicity. Remove the culture medium from the cells and replace it with the NBD-sulfatide containing medium.

• Incubation and Uptake: Incubate the cells at 37°C for a specific time course (e.g., 30 minutes, 1 hour, 2 hours) to allow for internalization of the fluorescent lipid.

• Lysosomal Co-staining: Towards the end of the NBD-sulfatide incubation, add a lysosomal marker like LysoTracker Red to the medium according to the manufacturer's instructions (typically for the last 15-30 minutes of incubation).

• Washing: After incubation, gently wash the cells three times with pre-warmed live-cell imaging medium to remove excess fluorescent lipid from the medium.

• Live-Cell Imaging: Immediately image the cells using a confocal microscope equipped with appropriate laser lines and filters for NBD (blue excitation, green emission) and the lysosomal marker (e.g., red). Acquire images of both control and MLD cells.

• Image Analysis: Analyze the acquired images to assess the subcellular localization of the NBD-sulfatide. Quantify the colocalization between the green NBD-sulfatide signal and the red lysosomal marker signal to determine the extent of lysosomal accumulation. Compare the level of lysosomal accumulation in MLD cells versus control cells.

Visualization of Key Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the core biochemical pathway of sulfatide metabolism, a typical experimental workflow, and the cellular consequences of sulfatide accumulation in MLD.

Caption: The metabolic pathway of sulfatide synthesis and degradation.

Caption: A generalized workflow for an ARSA activity assay.

Caption: The pathological cascade resulting from sulfatide accumulation.

Conclusion and Future Directions

N-Dodecanoyl-NBD-sulfatide and other fluorescent lipid analogs are indispensable tools for advancing our understanding of lysosomal storage diseases like MLD. They provide a dynamic and visual means to investigate enzyme function, substrate trafficking, and the cellular consequences of lipid accumulation. While the protocols and data presented here offer a solid foundation, future work should focus on the detailed characterization of the kinetic properties of ARSA with N-Dodecanoyl-NBD-sulfatide. Furthermore, the application of this probe in high-content imaging and automated screening platforms holds great promise for the discovery of novel therapeutic agents for MLD and other devastating lysosomal storage disorders. The continued development and application of such chemical tools will be paramount in the journey towards effective treatments for these challenging diseases.

References

• 1. Metachromatic leukodystrophy: consequences of sulphatide accumulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Increasing Sulfatide Synthesis in Myelin-Forming Cells of Arylsulfatase A-Deficient Mice Causes Demyelination and Neurological Symptoms Reminiscent of Human Metachromatic Leukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Pathophysiology of sulfatide metabolism in metachromatic leukodystrophy] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new analytical bench assay for the determination of arylsulfatase a activity toward galactosyl-3-sulfate ceramide: implication for metachromatic leukodystrophy diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leukocyte and Dried Blood Spot Arylsulfatase A Assay by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unveiling the Molecular Dialogue: A Technical Guide to Exploring Protein-Sulfatide Interactions with N-Dodecanoyl-NBD-sulfatide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), a class of sulfated glycosphingolipids, are integral components of cellular membranes, playing pivotal roles in a myriad of biological processes, from myelin sheath maintenance to platelet aggregation. Their interactions with proteins are critical for cellular signaling, adhesion, and trafficking. The study of these interactions is paramount for understanding disease pathogenesis and for the development of novel therapeutics. This technical guide provides an in-depth exploration of the methodologies employed to investigate protein-sulfatide interactions, with a special focus on the use of the fluorescent probe, N-Dodecanoyl-NBD-sulfatide. This analog, with its nitrobenzoxadiazole (NBD) fluorophore, offers a sensitive and versatile tool for researchers. This document will detail experimental protocols, present quantitative data, and visualize key pathways and workflows to empower researchers in this dynamic field.

Data Presentation: Quantitative Analysis of Protein-Sulfatide Interactions

The affinity of protein-sulfatide interactions is a critical parameter in understanding their biological significance. Dissociation constants (Kd) are typically in the low micromolar range, indicating moderately strong interactions. The following table summarizes reported Kd values for various protein-sulfatide interactions, providing a comparative overview for researchers.

Protein	Method	Sulfatide Species/Liposome (B1194612) Composition	Dissociation Constant (Kd)	Reference
Disabled-2 (Dab2)	Surface Plasmon Resonance (SPR)	Sulfatide-containing liposomes	~30-50 µM	[1]
P-selectin	ELISA	Liposomes with 28% sulfatide	57 ± 5 nM	[2]
P-selectin	ELISA	Liposomes with 42% sulfatide	10.3 ± 0.7 nM	[2]
P-selectin	ELISA	Liposomes with 57% sulfatide	8.4 ± 1.3 nM	[2]
Laminin	Solid-phase binding assay	Galactosyl sulfatide	High Affinity (qualitative)	[3]
von Willebrand Factor (vWF)	Solid-phase binding assay	Sulfatide	High Affinity (qualitative)	[4]
Neurofascin-155 (NF155)	Liposome binding assays	Liposomes with increasing sulfatide	Cooperative binding	[5]

Experimental Protocols

A variety of biophysical techniques can be employed to characterize protein-sulfatide interactions. The use of N-Dodecanoyl-NBD-sulfatide is particularly advantageous in fluorescence-based assays.

Fluorescence Spectroscopy: Titration and Quenching Assays

Fluorescence spectroscopy offers a sensitive method to monitor the binding of N-Dodecanoyl-NBD-sulfatide to a protein of interest. Changes in the fluorescence properties of the NBD group upon binding, such as an increase in fluorescence intensity or a shift in the emission maximum (blue shift), can be used to determine the binding affinity.

Principle: The NBD fluorophore is environmentally sensitive. When N-Dodecanoyl-NBD-sulfatide binds to a protein, the NBD moiety may move into a more hydrophobic environment within the protein's binding pocket. This change in polarity leads to an increase in fluorescence quantum yield and a blue shift in the emission spectrum. By titrating a fixed concentration of the protein with increasing concentrations of N-Dodecanoyl-NBD-sulfatide (or vice versa), a saturation binding curve can be generated, from which the dissociation constant (Kd) can be calculated.

Detailed Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of purified protein of interest in a suitable buffer (e.g., PBS or HEPES, pH 7.4). The concentration should be accurately determined.

  • Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in a minimal amount of an organic solvent like DMSO or ethanol (B145695) and then dilute it into the same buffer as the protein. It is crucial to ensure the final solvent concentration is low (typically <1%) to avoid protein denaturation.

  • Prepare liposomes incorporating N-Dodecanoyl-NBD-sulfatide for a more physiologically relevant context if required. This involves co-solubilizing the fluorescent lipid with other lipids (e.g., POPC) in chloroform, drying to a thin film, and rehydrating with buffer followed by extrusion.

• Fluorescence Measurements:

  • Use a fluorometer to measure the fluorescence of the NBD fluorophore. Set the excitation wavelength to approximately 465 nm and the emission wavelength to scan a range, typically from 500 to 600 nm, to determine the emission maximum (around 530-540 nm in polar environments).

  • Maintain a constant temperature throughout the experiment using a thermostatted cuvette holder.

• Titration Experiment:

  • To a cuvette containing a fixed concentration of the protein, make successive additions of small aliquots of the N-Dodecanoyl-NBD-sulfatide solution.

  • After each addition, allow the system to equilibrate for a few minutes before recording the fluorescence spectrum.

  • Correct for dilution by performing a control titration of the NBD-sulfatide into buffer alone.

  • Subtract the fluorescence of the free NBD-sulfatide from the fluorescence of the protein-lipid mixture at each concentration point.

• Data Analysis:

  • Plot the change in fluorescence intensity (ΔF) against the concentration of free N-Dodecanoyl-NBD-sulfatide.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) using non-linear regression analysis to determine the Kd. The equation for a one-site binding model is: ΔF = (ΔFmax * [L]) / (Kd + [L]) where ΔF is the change in fluorescence, ΔFmax is the maximum change in fluorescence at saturation, and [L] is the concentration of the free ligand.

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique for real-time monitoring of biomolecular interactions. It can provide kinetic data (association and dissociation rate constants) in addition to binding affinity.

Principle: One binding partner (the ligand, e.g., the protein) is immobilized on a sensor chip surface. The other binding partner (the analyte, e.g., sulfatide-containing liposomes) is flowed over the surface. The binding event causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal, measured in resonance units (RU).

Detailed Methodology:

• Sensor Chip Preparation and Ligand Immobilization:

  • Choose an appropriate sensor chip (e.g., a Biacore L1 chip for lipid-based assays).

  • Prepare small unilamellar vesicles (SUVs) containing a defined molar percentage of sulfatide (and N-Dodecanoyl-NBD-sulfatide if desired for correlative studies) in a suitable running buffer (e.g., HBS-P).

  • Immobilize the sulfatide-containing liposomes onto the L1 chip surface via hydrophobic interactions.

  • Alternatively, the protein of interest can be immobilized on a different type of chip (e.g., CM5) via amine coupling, and sulfatide micelles or liposomes can be used as the analyte.

• Analyte Injection and Data Collection:

  • Inject a series of concentrations of the protein (analyte) over the immobilized liposome surface.

  • Include a reference flow cell (e.g., with liposomes lacking sulfatide) to subtract non-specific binding and bulk refractive index changes.

  • Monitor the association phase during injection and the dissociation phase during the subsequent flow of running buffer.

  • After each cycle, regenerate the sensor surface with a suitable regeneration solution (e.g., a short pulse of NaOH or an appropriate buffer) to remove the bound analyte.

• Data Analysis:

  • The resulting sensorgrams (RU vs. time) are globally fitted to a suitable binding model (e.g., a 1:1 Langmuir binding model) using the instrument's software.

  • This analysis yields the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Protein-Lipid Overlay Assay

This is a qualitative or semi-quantitative method for screening the binding of a protein to a panel of different lipids spotted on a membrane.

Principle: Lipids of interest, including sulfatide, are spotted onto a hydrophobic membrane (e.g., nitrocellulose or PVDF). The membrane is then blocked and incubated with the protein of interest. Unbound protein is washed away, and the bound protein is detected using a specific antibody, often against an epitope tag on the protein.

Detailed Methodology:

• Membrane Preparation:

  • Dissolve sulfatide and other lipids in an appropriate organic solvent (e.g., chloroform/methanol).

  • Carefully spot small volumes (e.g., 1 µL) of each lipid solution onto the membrane at defined positions. Allow the solvent to evaporate completely.

• Blocking and Protein Incubation:

  • Block the membrane with a suitable blocking buffer (e.g., 3-5% fatty acid-free BSA in TBST) for at least 1 hour at room temperature to prevent non-specific protein binding.

  • Incubate the blocked membrane with a solution of the purified protein of interest (typically at a concentration of 0.5-1 µg/mL in blocking buffer) overnight at 4°C with gentle agitation.

• Washing and Detection:

  • Wash the membrane extensively with washing buffer (e.g., TBST) to remove unbound protein.

  • Incubate the membrane with a primary antibody that specifically recognizes the protein of interest (or its tag) for 1-2 hours at room temperature.

  • Wash the membrane again and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

  • After a final series of washes, detect the bound protein using an enhanced chemiluminescence (ECL) substrate and imaging system. The intensity of the spot corresponds to the relative binding affinity of the protein for that lipid.

Mandatory Visualization

Signaling Pathways

Experimental Workflows

Conclusion

The investigation of protein-sulfatide interactions is a rapidly evolving field with significant implications for human health and disease. The use of fluorescently labeled sulfatide analogs, such as N-Dodecanoyl-NBD-sulfatide, provides a powerful and versatile tool for dissecting the molecular details of these interactions. This guide has provided a comprehensive overview of the key experimental techniques, quantitative data, and the cellular pathways involved. By leveraging these methodologies and understanding the underlying principles, researchers can continue to unravel the complex roles of sulfatides in biology and pave the way for new therapeutic interventions.

References

• 1. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Laminin binds specifically to sulfated glycolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. von Willebrand factor binds specifically to sulfated glycolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Investigating Sulfatide Trafficking in Oligodendrocytes Using Fluorescent Analogs: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to investigate the trafficking of sulfatide, a crucial lipid component of the myelin sheath, in oligodendrocytes. By employing fluorescently labeled sulfatide analogs, researchers can gain critical insights into the dynamic processes of sulfatide transport, which is essential for proper myelination and the maintenance of nervous system health. This document outlines the synthesis of fluorescent probes, detailed experimental protocols for their application in cell culture, and methods for quantitative analysis of their trafficking dynamics.

Introduction to Sulfatide and its Importance in Oligodendrocytes

Sulfatide, or 3-O-sulfogalactosylceramide, is a major glycosphingolipid of the myelin sheath in both the central and peripheral nervous systems.[1] Synthesized by oligodendrocytes in the central nervous system (CNS), sulfatide plays a critical role in the proper function and maintenance of myelin.[1] It is involved in a variety of cellular processes, including the differentiation of oligodendrocytes, the formation of the paranodal junctions, and the overall stability of the myelin sheath.[1] Alterations in sulfatide metabolism have been linked to several neurological disorders, including metachromatic leukodystrophy and have also been observed in Alzheimer's disease.[1]

Understanding the intracellular trafficking of sulfatide from its site of synthesis to the myelin sheath is fundamental to comprehending myelin biogenesis and pathology. The use of fluorescent analogs of sulfatide allows for the direct visualization and quantitative analysis of these transport processes in living cells.

Synthesis and Application of Fluorescent Sulfatide Analogs

To study the trafficking of sulfatide in living oligodendrocytes, non-metabolizable or fluorescently tagged analogs are indispensable tools. One such analog that has been successfully used is N-lissamine rhodaminyl-(12-aminododecanoyl) cerebroside 3-sulfate .

Synthesis of Fluorescent Sulfatide Analogs

The synthesis of fluorescent sulfatide analogs is a multi-step process that involves the chemical modification of a cerebroside precursor. While detailed synthesis protocols are often proprietary or described in specialized chemical literature, the general approach involves:

• Synthesis of a Ceramide Backbone: This typically involves the acylation of a sphingosine (B13886) base with a fatty acid.

• Glycosylation: A galactose sugar is attached to the ceramide to form galactosylceramide (cerebroside).

• Fluorophore Conjugation: A fluorescent dye, such as lissamine rhodamine, is chemically linked to the molecule. This is often achieved by using a fatty acid linker that has a reactive group for dye attachment.

• Sulfation: The final step is the addition of a sulfate (B86663) group to the galactose moiety, which is a critical step for its biological activity and recognition.

Researchers can either synthesize these analogs in-house, if the expertise and facilities are available, or purchase them from commercial suppliers that specialize in complex lipids.

Experimental Protocol: Administration of Fluorescent Sulfatide Analogs to Cultured Oligodendrocytes

The following protocol describes the preparation and administration of a fluorescent sulfatide analog to primary oligodendrocyte cultures for live-cell imaging studies. This protocol is adapted from methodologies used for studying the uptake and metabolism of fluorescent lipid analogs in cultured cells.[2]

Materials:

• Primary oligodendrocyte culture

• Fluorescent sulfatide analog (e.g., N-lissamine rhodaminyl-(12-aminododecanoyl) cerebroside 3-sulfate)

• Bovine Serum Albumin (BSA), fatty acid-free

• Culture medium

• Confocal microscope equipped for live-cell imaging

Procedure:

• Preparation of the Fluorescent Sulfatide-BSA Complex:

  • Dissolve the fluorescent sulfatide analog in a small amount of an organic solvent (e.g., ethanol (B145695) or chloroform/methanol mixture).

  • Slowly add the lipid solution to a solution of fatty acid-free BSA in culture medium while vortexing. This facilitates the formation of a complex where the lipid is bound to albumin, which aids in its delivery to the cells in a soluble form.

  • The final concentration of the fluorescent sulfatide analog in the culture medium should be optimized, but a starting point is typically in the low micromolar range.

• Cell Culture and Treatment:

  • Culture primary oligodendrocytes on glass-bottom dishes suitable for high-resolution microscopy.

  • Prior to the experiment, replace the existing culture medium with fresh medium.

  • Add the fluorescent sulfatide-BSA complex to the cells and incubate for a specific period. The incubation time will depend on the specific research question; for uptake studies, this can range from a few minutes to several hours.

• Live-Cell Imaging:

  • After the desired incubation time, the cells can be washed with fresh medium to remove any unbound fluorescent analog.

  • The cells are then imaged using a confocal microscope. Time-lapse imaging can be performed to track the movement of the fluorescent sulfatide within the cells.

Quantitative Analysis of Sulfatide Trafficking

Live-cell imaging data can be used to perform quantitative analysis of sulfatide trafficking. This provides valuable numerical data on the dynamics of this process.

Data Presentation: Quantitative Trafficking Parameters

Trafficking Parameter	Description	Expected Range of Values (Hypothetical)
Vesicle Speed	The velocity of fluorescently labeled vesicles moving along cytoskeletal tracks.	0.5 - 2.0 µm/second
Transport Directionality	The percentage of vesicles moving in an anterograde (towards the cell periphery) versus retrograde (towards the cell body) direction.	Anterograde: 60-80% during active myelination
Colocalization with Organelles	The percentage of fluorescent sulfatide signal that overlaps with markers for specific organelles (e.g., Golgi, lysosomes).	Golgi (early time points): 40-60% Lysosomes (later time points): 20-40%
Residence Time	The amount of time a fluorescent sulfatide molecule or vesicle spends in a particular cellular compartment.	Varies depending on the organelle and metabolic state

Experimental Protocol: Colocalization Analysis

Objective: To determine the subcellular localization of the fluorescent sulfatide analog by assessing its colocalization with specific organelle markers.

Materials:

• Oligodendrocytes treated with fluorescent sulfatide analog

• Fluorescently tagged organelle markers (e.g., GFP-tagged Golgi marker, LysoTracker for lysosomes)

• Confocal microscope

• Image analysis software (e.g., ImageJ/Fiji, Imaris)

Procedure:

• Labeling of Organelles:

  • Transfect or transduce oligodendrocytes with a plasmid or virus encoding a fluorescently tagged organelle marker protein (e.g., a Golgi-resident enzyme fused to GFP).

  • Alternatively, use vital dyes that specifically label organelles (e.g., LysoTracker for acidic compartments like lysosomes).

• Treatment with Fluorescent Sulfatide:

  • Treat the cells with the fluorescent sulfatide analog as described in section 2.2.

• Image Acquisition:

  • Acquire multi-channel fluorescence images using a confocal microscope. Ensure that the emission spectra of the sulfatide analog and the organelle marker are sufficiently separated to avoid bleed-through.

• Image Analysis:

  • Use image analysis software to quantify the degree of colocalization between the fluorescent sulfatide and the organelle marker.

  • Commonly used metrics include Pearson's Correlation Coefficient (PCC) and Mander's Overlap Coefficient (MOC).

Signaling Pathways and Regulatory Mechanisms

The trafficking of sulfatide is a highly regulated process that involves a complex interplay of signaling molecules, adaptor proteins, and the cytoskeleton.

Sulfatide Biosynthesis and Initial Transport

The synthesis of sulfatide begins in the endoplasmic reticulum and is completed in the Golgi apparatus.

Caption: Sulfatide biosynthesis pathway.

Vesicular Transport and its Regulation

Once synthesized, sulfatide is transported in vesicles to the plasma membrane and the myelin sheath. This process is regulated by a family of small GTPases called Rab proteins, which act as molecular switches to control vesicle formation, transport, and fusion.

Several Rab proteins have been identified in oligodendrocytes, including Rab1, Rab2, Rab5, Rab7, Rab8, Rab11, Rab14, Rab22b, and Rab40c.[3][4] While the specific roles of each of these in sulfatide trafficking are still under investigation, Rab40c has been shown to be localized to the perinuclear recycling compartment and its expression increases as oligodendrocytes differentiate, suggesting its involvement in myelination.[4]

The movement of these vesicles is mediated by motor proteins, such as kinesins and dyneins, which transport their cargo along microtubule tracks.

Caption: Regulation of sulfatide vesicular transport.

Conclusion

The use of fluorescent sulfatide analogs is a powerful approach to dissect the complex trafficking pathways of this essential myelin lipid in oligodendrocytes. By combining advanced live-cell imaging techniques with quantitative analysis, researchers can gain a deeper understanding of the molecular machinery that governs myelin biogenesis. This knowledge is not only crucial for basic neuroscience but also holds significant promise for the development of therapeutic strategies for demyelinating diseases. Further research is needed to elucidate the precise roles of specific Rab proteins and motor proteins in sulfatide transport and to fully map the signaling networks that coordinate this intricate process.

References

• 1. The role and metabolism of sulfatide in the nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Uptake and metabolism of a fluorescent sulfatide analogue in cultured skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular analysis of the monomeric GTP-binding proteins of oligodendrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vesicle transport in oligodendrocytes: probable role of Rab40c protein - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Sulfatides in Central Nervous System Homeostasis and Disease

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are a class of sulfated glycosphingolipids abundantly expressed in the central nervous system (CNS), primarily as a major component of the myelin sheath.[1] Long considered to be simple structural lipids, a growing body of evidence has illuminated their multifaceted roles in critical CNS functions, including myelin formation and maintenance, glial-axon signaling, and the regulation of neural plasticity.[2][3] Dysregulation of sulfatide metabolism is increasingly implicated in the pathophysiology of severe neurological disorders, ranging from rare genetic diseases like Metachromatic Leukodystrophy to complex neurodegenerative conditions such as Alzheimer's and Parkinson's disease.[2][4] This technical guide provides a comprehensive overview of the significance of sulfatides in the CNS, detailing their biosynthesis and degradation, functional importance, and involvement in disease. We present quantitative data in structured tables, outline key experimental protocols for sulfatide research, and provide detailed diagrams of relevant pathways to serve as a valuable resource for researchers, scientists, and drug development professionals in the field of neuroscience.

Introduction to Sulfatides

Sulfatides are synthesized predominantly by oligodendrocytes in the CNS and Schwann cells in the peripheral nervous system (PNS).[4] They are characterized by a ceramide lipid anchor, a galactose sugar moiety, and a sulfate (B86663) group at the 3' position of the galactose ring.[2] This sulfation confers a net negative charge, which is crucial for many of their biological functions.[5] The fatty acid composition of the ceramide can vary, with long-chain (C22-C24) fatty acids being more prevalent during active myelination.[3] While highly enriched in the myelin sheath, where they can constitute up to 4-7% of the total lipid by weight, sulfatides are also found in lower concentrations in other neural cell types, including neurons and astrocytes.[4][6]

Sulfatide Metabolism: Synthesis and Degradation

The precise regulation of sulfatide levels is critical for CNS homeostasis. This is achieved through a tightly controlled balance between their synthesis in the endoplasmic reticulum and Golgi apparatus, and their degradation in the lysosomes.[2]

Biosynthesis

The de novo synthesis of sulfatides involves a two-step enzymatic process:

• Galactosylation of Ceramide: The synthesis is initiated in the endoplasmic reticulum with the transfer of galactose from UDP-galactose to ceramide, a reaction catalyzed by the enzyme UDP-galactose:ceramide galactosyltransferase (CGT). This results in the formation of galactosylceramide (GalCer).[7][8]

• Sulfation of Galactosylceramide: GalCer is then transported to the Golgi apparatus, where the enzyme 3'-phosphoadenosine-5'-phosphosulfate:cerebroside sulfotransferase (CST), also known as galactose-3-O-sulfotransferase 1 (GAL3ST1), catalyzes the transfer of a sulfate group from the universal sulfate donor, 3'-phosphoadenosine-5'-phosphosulfate (PAPS), to the 3' position of the galactose residue, forming sulfatide.[7][9][10]

There is also a "salvage pathway" for sulfatide synthesis, which involves the reuse of ceramide generated from the lysosomal degradation of glycosphingolipids.[8]

Diagram 1: Sulfatide Biosynthesis Pathway

Degradation

The catabolism of sulfatides occurs in the lysosomes and involves the following key steps:

• Desulfation: The process is initiated by the lysosomal enzyme arylsulfatase A (ASA), which hydrolyzes the sulfate group from the sulfatide molecule.[2] This reaction requires the presence of a sphingolipid activator protein, saposin B (Sap B), which extracts sulfatide from the membrane, making it accessible to ASA.[8][11]

• Degalactosylation: The resulting GalCer is then further degraded by the enzyme galactosylceramidase (GALC) into ceramide and galactose.[8]

A deficiency in ASA activity, due to mutations in the ARSA gene, leads to the lysosomal accumulation of sulfatides, which is the underlying cause of Metachromatic Leukodystrophy.[11][12]

Diagram 2: Sulfatide Degradation Pathway

Functional Significance of Sulfatides in the CNS

Sulfatides are integral to several key functions within the central nervous system, from the structural integrity of myelin to complex signaling cascades.

Myelination and Myelin Maintenance

Sulfatides are essential for the proper formation and long-term stability of the myelin sheath.[13] Their roles in myelination include:

• Oligodendrocyte Differentiation: Sulfatides are thought to be negative regulators of oligodendrocyte differentiation, with evidence suggesting that a deficiency in sulfatides can lead to an increase in oligodendrocyte differentiation.[2]

• Myelin Compaction: Sulfatides promote the interaction between adjacent proteolipid protein (PLP) extracellular domains, which is crucial for the compaction of the myelin sheath.[13]

• Myelin Sheath Stability: Studies on cerebroside sulfotransferase (CST)-deficient mice, which lack sulfatides, have shown age-dependent myelin abnormalities, including vacuolar degeneration, uncompacted myelin, and demyelination.[2][13] These mice also exhibit a reduction in major myelin proteins and lipids, indicating that sulfatide depletion impairs myelin maintenance.[13]

Glial-Axon Interactions and Nodal Architecture

Sulfatides play a critical role in the organization and maintenance of the nodes of Ranvier, specialized domains along myelinated axons that are essential for saltatory conduction. Their functions in this context include:

• Paranodal Junction Formation: Sulfatides are crucial for the formation of stable paranodal junctions, which separate the voltage-gated sodium channels at the node of Ranvier from the potassium channels in the juxtaparanodal region.[4] They are thought to be involved in the recruitment and clustering of neurofascin 155 in lipid rafts, which then forms a complex with Caspr and contactin (B1178583) to establish these junctions.[2]

• Ion Channel Clustering: The disruption of paranodal junctions in sulfatide-deficient mice leads to the improper placement and maintenance of sodium and potassium channel clusters, impairing nerve impulse conduction.[2]

Diagram 3: Role of Sulfatide in Paranodal Junction Formation

Neuronal Function and Signaling

Beyond their structural roles, sulfatides are also involved in neuronal signaling and function:

• Inhibition of Axon Outgrowth: Sulfatides have been identified as a novel myelin-associated inhibitor of CNS axon outgrowth, which may contribute to the limited regenerative capacity of the adult CNS after injury.[6]

• Neural Plasticity and Memory: Sulfatides are implicated in neural plasticity and memory formation, although the precise mechanisms are still under investigation.[2]

Sulfatides in Neurological Diseases

The critical roles of sulfatides in the CNS mean that their dysregulation is associated with a number of severe neurological disorders.

Metachromatic Leukodystrophy (MLD)

MLD is a rare, autosomal recessive lysosomal storage disease caused by a deficiency of the enzyme arylsulfatase A (ASA).[11][12][14] This deficiency leads to the accumulation of sulfatides in oligodendrocytes, Schwann cells, and some neurons, resulting in progressive demyelination, severe neurological dysfunction, and premature death.[2][11] The accumulation of cytotoxic levels of sulfatides is a key pathogenic event in MLD.[15]

Alzheimer's Disease (AD)

Significant alterations in sulfatide levels have been observed in the brains of individuals with Alzheimer's disease. Key findings include:

• Early and Substantial Depletion: A dramatic decrease in sulfatide levels is an early event in AD pathogenesis, with depletion of up to 90% in gray matter and 58% in white matter observed even in very mild stages of the disease.[2][16]

• ApoE-Dependent Depletion: The depletion of sulfatides in AD is mediated by apolipoprotein E (ApoE), with the ApoE4 isoform, the strongest genetic risk factor for AD, being associated with greater sulfatide depletion.[2][17]

• Ventricular Enlargement: Pre-clinical studies have shown a causal link between sulfatide deficiency and brain ventricular enlargement, a common feature of AD.[18][19]

Parkinson's Disease (PD)

Elevated levels of sulfatides in the gray matter of the cerebellum and superior frontal lobe have been associated with Parkinson's disease.[2]

Multiple Sclerosis (MS)

Multiple sclerosis is a chronic inflammatory demyelinating disease of the CNS. While the exact role of sulfatides in MS is complex and not fully understood, some studies have reported elevated levels of anti-sulfatide antibodies in MS patients.[15] Sulfatides can also activate inflammatory responses in brain-resident immune cells.[15]

Quantitative Data on Sulfatide Levels in the CNS

Parameter	Tissue/Condition	Value	Reference
Concentration in Myelin	CNS Myelin Lipid	4-7% by weight	[6]
Myelin Sheath Galactolipids	20%	[2]
Depletion in Alzheimer's Disease	Gray Matter (mild AD)	Up to 90% depletion	[2]
White Matter (mild AD)	Up to 58% depletion	[16]
Cerebrum (CST+/- mice vs WT)	~30% decrease	[18]
Adult-onset CST cKO mice	75-80% reduction	[18]
Enzyme Activity in MLD	Leukocytes	<10% of normal controls	[11][12]
ARSA Pseudodeficiency	5-20% of normal controls	[12]

Experimental Protocols

Analysis of Sulfatide Depletion in Mouse Models

Objective: To study the in vivo effects of sulfatide deficiency on CNS structure and function.

Model: Cerebroside sulfotransferase knockout (CST-/-) mice. These mice have a targeted disruption of the Gal3st1 gene and are completely depleted of sulfatides.[13][20]

Methodology:

• Animal Husbandry and Genotyping: CST-/- mice and wild-type littermates are bred and maintained under standard laboratory conditions. Genotyping is performed by PCR analysis of tail DNA.

• Tissue Collection: At various ages (e.g., 4-6 weeks, 12 months), mice are euthanized, and brain and spinal cord tissues are collected.

• Lipid Extraction: Total lipids are extracted from brain tissue using standard methods, such as the Folch procedure.

• Sulfatide Quantification: Sulfatide levels are quantified using techniques like multi-dimensional mass spectrometry-based shotgun lipidomics (MDMS-SL).[18]

• Histological Analysis: Brain sections are prepared and stained (e.g., with DAPI for nuclei) to assess morphological changes, such as ventricular size.[18]

• Immunohistochemistry: Brain sections are stained with antibodies against myelin proteins (e.g., myelin basic protein, proteolipid protein) and nodal proteins (e.g., neurofascin 155, Caspr) to evaluate myelin integrity and nodal architecture.[13]

• Behavioral Testing: Mice are subjected to behavioral tests to assess motor function and coordination (e.g., rotarod test) to correlate molecular changes with functional deficits.

Diagram 4: Experimental Workflow for Sulfatide Depletion Studies

Gal3st1 (CST) Enzymatic Assay

Objective: To measure the activity of cerebroside sulfotransferase in brain tissue.

Methodology: [9]

• Brain Homogenization: Brain tissue is homogenized in Tris-buffered saline (TBS) and the protein concentration is adjusted to 10 mg/ml.

• Reaction Mixture Preparation: A reaction mixture is prepared containing 100 mM Tris-HCl (pH 7.0), 20 mM MgCl2, 2.5 mM ATP, and 50 µM [35S]-PAPS.

• Enzyme Reaction: The assay is initiated by adding 10 µl of the brain homogenate to 40 µl of the reaction mixture.

• Incubation: The reaction is incubated at 37°C for 3 hours.

• Reaction Termination: The reaction is stopped by incubating the mixture at 95°C for 5 minutes.

• Detection: The amount of [35S]-sulfatide formed is quantified using liquid scintillation counting or autoradiography after separation by thin-layer chromatography.

Conclusion and Future Directions

Sulfatides are no longer considered mere structural components of the myelin sheath but are now recognized as critical players in a wide range of CNS functions. Their involvement in myelination, glial-axonal communication, and the pathogenesis of several devastating neurological disorders highlights their importance as potential diagnostic markers and therapeutic targets. Future research should focus on elucidating the precise molecular mechanisms by which sulfatides exert their diverse functions, identifying the receptors and downstream signaling pathways they modulate, and exploring the therapeutic potential of modulating sulfatide metabolism in diseases like Alzheimer's and Metachromatic Leukodystrophy. The development of novel tools and techniques to visualize and quantify sulfatides in vivo will be crucial for advancing our understanding of these fascinating and functionally significant lipids.

References

• 1. researchgate.net [researchgate.net]
• 2. Sulfatide - Wikipedia [en.wikipedia.org]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. The role and metabolism of sulfatide in the nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Myelin Galactolipid, Sulfatide, Is Essential for Maintenance of Ion Channels on Myelinated Axon But Not Essential for Initial Cluster Formation | Journal of Neuroscience [jneurosci.org]
• 6. The Lipid Sulfatide Is a Novel Myelin-Associated Inhibitor of CNS Axon Outgrowth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Increasing Sulfatide Synthesis in Myelin-Forming Cells of Arylsulfatase A-Deficient Mice Causes Demyelination and Neurological Symptoms Reminiscent of Human Metachromatic Leukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 11. mdwiki.org [mdwiki.org]
• 12. Metachromatic Leukodystrophy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Metachromatic Leukodystrophy: Diagnosis, Modeling, and Treatment Approaches [frontiersin.org]
• 15. caymanchem.com [caymanchem.com]
• 16. Substantial sulfatide deficiency and ceramide elevation in very early Alzheimer's disease: potential role in disease pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. wp.uthscsa.edu [wp.uthscsa.edu]
• 18. mdpi.com [mdpi.com]
• 19. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 20. Novel molecular insights into the critical role of sulfatide in myelin maintenance/function - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for N-Dodecanoyl-NBD-sulfatide in Live-Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecanoyl-NBD-sulfatide is a fluorescently labeled analog of sulfatide, a class of sulfoglycosphingolipids crucial for numerous biological processes. Sulfatides (B1148509) are integral components of the myelin sheath in the nervous system and are involved in protein trafficking, cell adhesion, and signaling pathways.[1] Aberrant sulfatide metabolism is associated with various pathologies, including neurodegenerative diseases like metachromatic leukodystrophy, Alzheimer's, and Parkinson's disease, as well as diabetes and cancer metastasis.[1]

The conjugation of a nitrobenzoxadiazole (NBD) fluorophore to a dodecanoyl (C12) acyl chain allows for the visualization of sulfatide dynamics in living cells. The NBD group provides a fluorescent signal in the visible spectrum, compatible with standard fluorescence microscopy techniques.[2] This powerful tool enables researchers to investigate the subcellular localization, trafficking, and metabolism of sulfatides in real-time, offering insights into the molecular mechanisms underlying various physiological and pathological conditions.

Data Presentation

Parameter	Value	Reference
Molecular Formula	C₄₂H₇₁N₅O₁₄S	[3]
Molecular Weight	902.11 g/mol	[3]
Purity	>98%
Excitation Maximum (Typical for NBD)	~460-488 nm	[4]
Emission Maximum (Typical for NBD)	~530-540 nm	[4]
Recommended Solvent	Chloroform, Methanol, Chloroform:Methanol (2:1)	[5]
Recommended Stock Solution Concentration	1 mM	[5]
Recommended Final Labeling Concentration	2 - 10 µM (empirical optimization recommended)	[5]
Recommended Incubation Time	15 - 60 minutes (empirical optimization recommended)	[5]
Recommended Incubation Temperature	37°C	[5]

Experimental Protocols

This protocol is a general guideline for using N-Dodecanoyl-NBD-sulfatide for live-cell imaging. Optimal conditions may vary depending on the cell type and experimental goals.

Materials

• N-Dodecanoyl-NBD-sulfatide

• Appropriate solvent (e.g., Chloroform:Methanol, 2:1)

• Cell culture medium (serum-free for labeling)

• Live-cell imaging buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• Glass-bottom dishes or coverslips suitable for fluorescence microscopy

• Cultured cells of interest

Equipment

• Fluorescence microscope with appropriate filter sets for NBD (e.g., FITC/GFP channel)

• Incubator (37°C, 5% CO₂)

• Standard cell culture equipment

Protocol

1. Preparation of N-Dodecanoyl-NBD-sulfatide Stock Solution: a. Prepare a 1 mM stock solution of N-Dodecanoyl-NBD-sulfatide in a suitable organic solvent. b. Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

2. Cell Preparation: a. Seed cells on glass-bottom dishes or coverslips to achieve 50-80% confluency on the day of the experiment. b. Culture cells in their appropriate growth medium in a 37°C, 5% CO₂ incubator.

3. Labeling of Live Cells: a. On the day of the experiment, warm the required reagents (serum-free medium, live-cell imaging buffer) to 37°C. b. Thaw an aliquot of the N-Dodecanoyl-NBD-sulfatide stock solution. c. Prepare the labeling solution by diluting the stock solution to a final concentration of 2-10 µM in pre-warmed, serum-free cell culture medium. The optimal concentration should be determined empirically for each cell type to achieve sufficient signal without cytotoxicity. d. Aspirate the growth medium from the cells and wash once with pre-warmed live-cell imaging buffer. e. Add the labeling solution to the cells, ensuring the entire surface is covered. f. Incubate the cells at 37°C for 15-60 minutes. The incubation time should be optimized based on the specific trafficking event being studied. Shorter times are suitable for observing plasma membrane binding and initial internalization, while longer times may be needed to visualize transport to internal organelles.

4. Washing: a. After incubation, aspirate the labeling solution. b. Wash the cells two to three times with pre-warmed live-cell imaging buffer to remove unbound fluorescent probe and reduce background fluorescence.

5. Live-Cell Imaging: a. Add fresh, pre-warmed live-cell imaging buffer to the cells. b. Immediately image the cells using a fluorescence microscope equipped with a filter set appropriate for the NBD fluorophore (excitation ~460-488 nm, emission ~530-540 nm). c. To minimize phototoxicity and photobleaching, especially for time-lapse imaging, use the lowest possible excitation light intensity and exposure time that provides a good signal-to-noise ratio.

Visualizations

Sulfatide Metabolism and Trafficking Workflow```dot

Caption: CD1d-mediated presentation of sulfatide to NKT cells.

Experimental Workflow for Live-Cell Imaging

Caption: Workflow for live-cell imaging with N-Dodecanoyl-NBD-sulfatide.

References

• 1. Structural basis for CD1d presentation of a sulfatide derived from myelin and its implications for autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. news-medical.net [news-medical.net]

Application Notes and Protocols for N-Dodecanoyl-NBD-Sulfatide in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecanoyl-NBD-sulfatide is a fluorescent analog of sulfatide, a class of sulfated galactosylceramides. Sulfatides (B1148509) are vital components of the myelin sheath in the central and peripheral nervous systems and are implicated in a variety of cellular processes, including cell adhesion, signaling, and myelin maintenance. The conjugation of the nitrobenzoxadiazole (NBD) fluorophore to a dodecanoyl (C12) acyl chain provides a valuable tool for researchers to visualize and track the subcellular localization, trafficking, and metabolism of sulfatides in live and fixed cells using fluorescence microscopy. The NBD fluorophore exhibits sensitivity to the polarity of its environment, which can provide additional insights into the lipid domains where the probe is located.

This document provides detailed application notes and protocols for the use of N-Dodecanoyl-NBD-sulfatide in fluorescence microscopy studies.

Product Information and Spectral Properties

N-Dodecanoyl-NBD-sulfatide is a synthetic fluorescent lipid analog. Below is a summary of its key properties.

Property	Value	Source
Molecular Weight	902.11 g/mol	[1][2]
Molecular Formula	C42H71N5O14S	[1][2]
Purity	>98%	[1]
Excitation Max (λex)	~467 nm
Emission Max (λem)	~538 nm
Recommended Storage	-20°C, desiccated, protected from light	[1]

Note: The excitation and emission maxima are for the NBD fluorophore and may vary slightly depending on the solvent and local environment.

Applications in Cellular Imaging

N-Dodecanoyl-NBD-sulfatide is a powerful tool for investigating the dynamic processes involving sulfatides in various cell types, particularly those of the nervous system.

Key applications include:

• Trafficking and Subcellular Localization: Visualizing the transport of sulfatides from their site of synthesis in the endoplasmic reticulum and Golgi apparatus to the plasma membrane and other organelles.[3][4] This is particularly relevant for studying myelin formation and maintenance by oligodendrocytes.[5]

• Myelin Biology: Studying the incorporation and dynamics of sulfatides within the myelin sheath.[6] Fluorescent analogs can be used to investigate the impact of demyelinating diseases and potential therapeutic interventions.

• Sulfatide Metabolism and Storage Disorders: Investigating the cellular pathways of sulfatide degradation and the consequences of their disruption in lysosomal storage diseases like metachromatic leukodystrophy (MLD).[7]

• Lipid Raft Dynamics: The environmentally sensitive fluorescence of the NBD group can be used to probe the association of sulfatides with cholesterol and sphingomyelin-enriched membrane domains.[4]

• Cellular Uptake Studies: Monitoring the internalization of exogenous sulfatides by cells, which is relevant for understanding cell-cell communication and the clearance of myelin debris.

Experimental Protocols

The following protocols provide a general framework for using N-Dodecanoyl-NBD-sulfatide in fluorescence microscopy. Optimization may be required for specific cell types and experimental questions.

Preparation of N-Dodecanoyl-NBD-Sulfatide Stock Solution

• Materials:

  • N-Dodecanoyl-NBD-sulfatide

  • Chloroform:Methanol (1:1, v/v)

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous

  • Glass vials with PTFE-lined caps

  • Nitrogen gas source (optional)

  • Vacuum desiccator (optional)

• Procedure:

  • Allow the vial of N-Dodecanoyl-NBD-sulfatide to warm to room temperature before opening.

  • Prepare a stock solution of 1 mg/mL in a chloroform:methanol (1:1) solution.

  • For cell labeling, it is often necessary to prepare a solvent-free film of the lipid. In a glass tube, aliquot the desired amount of the lipid stock solution (e.g., 5 nmol per dish).

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum desiccator to form a thin lipid film on the bottom of the tube.

  • Store the lipid film at -20°C until use.

  • Immediately before use, resuspend the dried lipid film in a small volume of DMSO (e.g., 10 µL) to the desired working concentration. Vortex briefly to ensure complete dissolution.

Live-Cell Labeling and Imaging Protocol

This protocol is a general guideline for labeling adherent mammalian cells.

• Materials:

  • Adherent cells cultured on glass-bottom dishes or coverslips

  • N-Dodecanoyl-NBD-sulfatide/DMSO stock solution

  • Live-cell imaging medium (e.g., FluoroBrite™ DMEM or phenol (B47542) red-free medium)

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS)

• Procedure:

  • Cell Preparation: Plate cells on a suitable imaging dish or coverslip and grow to the desired confluency (typically 50-70%).

  • Labeling Solution Preparation: Prepare a working solution of N-Dodecanoyl-NBD-sulfatide by diluting the DMSO stock in live-cell imaging medium. A final concentration in the range of 1-5 µM is a good starting point. To aid in delivery, the fluorescent lipid can be complexed with fatty acid-free BSA in a 1:1 molar ratio.

  • Cell Labeling:

    • Remove the culture medium from the cells.

    • Wash the cells once with pre-warmed live-cell imaging medium.

    • Add the labeling solution to the cells and incubate for 15-60 minutes at 37°C in a cell culture incubator. The optimal incubation time will depend on the cell type and the specific process being studied.

  • Washing:

    • Remove the labeling solution.

    • Wash the cells two to three times with pre-warmed live-cell imaging medium to remove unbound probe.

  • Back-Extraction (Optional): To visualize only the internalized pool of the fluorescent lipid, a back-extraction step can be performed. Incubate the cells with a high concentration of fatty acid-free BSA (e.g., 2-5% w/v) in a balanced salt solution for 5-10 minutes at 4°C. This will remove the fluorescent lipid from the outer leaflet of the plasma membrane.

  • Imaging:

    • Replace the wash solution with fresh, pre-warmed live-cell imaging medium.

    • Image the cells using a fluorescence microscope equipped with appropriate filters for the NBD fluorophore (Excitation: ~467 nm, Emission: ~538 nm). A confocal microscope is recommended for high-resolution imaging and optical sectioning.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the use of N-Dodecanoyl-NBD-sulfatide.

Caption: Sulfatide biosynthesis and trafficking pathway.

Caption: Live-cell imaging workflow with N-Dodecanoyl-NBD-sulfatide.

Data Interpretation and Considerations

• Environmental Sensitivity: The emission spectrum and fluorescence lifetime of the NBD fluorophore are sensitive to the polarity of the surrounding environment. A blue shift in the emission maximum may indicate localization in a more hydrophobic environment, such as within the core of a lipid bilayer or in lipid rafts.

• Metabolism: Be aware that fluorescent lipid analogs can be metabolized by cells.[8] This can lead to the appearance of fluorescence in compartments other than those where the intact probe is localized. For example, degradation of N-Dodecanoyl-NBD-sulfatide could release the NBD-labeled fatty acid, which may be incorporated into other lipids or transported to different organelles.

• Phototoxicity and Photobleaching: The NBD fluorophore is susceptible to photobleaching, and excessive excitation light can be phototoxic to cells. Use the lowest possible laser power and exposure times that provide an adequate signal-to-noise ratio. The use of antifade reagents can also be beneficial for fixed-cell imaging.

• Probe Concentration: Use the lowest concentration of N-Dodecanoyl-NBD-sulfatide that gives a detectable signal. High concentrations can lead to the formation of aggregates and may perturb the cellular processes being studied.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No or weak fluorescence signal	- Inefficient labeling- Photobleaching- Incorrect filter set	- Increase probe concentration or incubation time- Reduce laser power and exposure time- Ensure correct excitation and emission filters are used
High background fluorescence	- Incomplete washing- Autofluorescence from cells or medium	- Increase the number and duration of wash steps- Use phenol red-free imaging medium- Perform a back-extraction step
Fluorescence in unexpected locations	- Probe metabolism- Non-specific binding	- Perform time-course experiments to track the appearance of fluorescence in different compartments- Use metabolic inhibitors to investigate potential degradation pathways
Cell death or altered morphology	- Phototoxicity- Cytotoxicity of the probe or solvent	- Reduce light exposure- Decrease the concentration of the probe and/or DMSO in the final labeling solution

References

• 1. N-Dodecanoyl-NBD-sulfatide, Fluorescent C12:0-sulfatide analog (ab143999) | Abcam [abcam.com]
• 2. larodan.com [larodan.com]
• 3. Vesicular transport of sulfatide in the myelinating mouse brain. Functional association with lysosomes? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 5. The Role of Sulfatides in Axon-Glia Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Accumulation of sulfatide in neuronal and glial cells of arylsulfatase A deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Increasing Sulfatide Synthesis in Myelin-Forming Cells of Arylsulfatase A-Deficient Mice Causes Demyelination and Neurological Symptoms Reminiscent of Human Metachromatic Leukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Uptake and metabolism of a fluorescent sulfatide analogue in cultured skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Tracking Sulfatide Dynamics in Real-Time: Application Notes and Protocols for N-Dodecanoyl-NBD-Sulfatide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing N-Dodecanoyl-NBD-sulfatide, a fluorescent analog of sulfatide, to investigate its uptake and transport within cellular systems. These guidelines are designed to assist researchers in cell biology, neuroscience, and drug development in elucidating the mechanisms of sulfatide trafficking and its implications in health and disease, particularly in the context of lysosomal storage disorders like Metachromatic Leukodystrophy (MLD).

Introduction

Sulfatides (B1148509) are sulfated galactosylceramides that are abundant in the myelin sheath of the nervous system and are also found in other tissues.[1] Their proper metabolism and transport are crucial for maintaining the integrity and function of myelin. Dysregulation of sulfatide homeostasis is a hallmark of MLD, a devastating lysosomal storage disease caused by a deficiency of the enzyme arylsulfatase A (ASA), leading to the accumulation of sulfatides.[1][2]

N-Dodecanoyl-NBD-sulfatide is a valuable tool for studying the intricate pathways of sulfatide trafficking. It consists of a sulfatide molecule modified with a nitrobenzoxadiazole (NBD) fluorophore. This fluorescent tag allows for the direct visualization and quantification of its internalization and subcellular localization using techniques such as fluorescence microscopy and flow cytometry.[3] The NBD moiety is sufficiently small to minimize perturbations to the parent molecule's biological activity, making it a reliable probe to mimic the behavior of endogenous sulfatides.

Applications

• Monitoring Sulfatide Uptake and Internalization: Visualize and quantify the endocytosis of sulfatide from the plasma membrane into intracellular compartments.[3][4]

• Investigating Subcellular Transport Pathways: Track the movement of sulfatide through the endo-lysosomal system and other organelles.

• Screening for Modulators of Sulfatide Transport: Identify small molecules or genetic factors that enhance or inhibit sulfatide uptake and trafficking.

• Disease Modeling: Study the consequences of impaired sulfatide metabolism in cell models of MLD and other related disorders.[2]

• Evaluating Therapeutic Strategies: Assess the efficacy of potential therapies, such as enzyme replacement or gene therapy, in correcting defective sulfatide transport.

Quantitative Data Summary

The following tables present a template for summarizing quantitative data obtained from experiments using N-Dodecanoyl-NBD-sulfatide. The specific values will be dependent on the cell type, experimental conditions, and the specific research question.

Table 1: Quantification of N-Dodecanoyl-NBD-Sulfatide Uptake by Flow Cytometry

Cell Line	Treatment	Mean Fluorescence Intensity (MFI) ± SD	Percentage of NBD-Positive Cells (%) ± SD
Wild-Type Fibroblasts	Control	500 ± 50	95 ± 3
Wild-Type Fibroblasts	Inhibitor X	250 ± 30	60 ± 5
MLD Patient Fibroblasts	Control	480 ± 60	93 ± 4
MLD Patient Fibroblasts	Enzyme Replacement	650 ± 70	98 ± 2

Table 2: Analysis of N-Dodecanoyl-NBD-Sulfatide Subcellular Localization using Confocal Microscopy

Cell Line	Time Point	Pearson's Colocalization Coefficient with Lysosomal Marker (e.g., LAMP1) ± SD
Wild-Type Neurons	30 min	0.45 ± 0.05
Wild-Type Neurons	2 hours	0.85 ± 0.08
Wild-Type Neurons	24 hours	0.30 ± 0.04
MLD Model Neurons	24 hours	0.92 ± 0.06

Experimental Protocols

Protocol 1: Live-Cell Imaging of N-Dodecanoyl-NBD-Sulfatide Uptake by Confocal Microscopy

This protocol details the steps for visualizing the internalization and trafficking of N-Dodecanoyl-NBD-sulfatide in living cells.[4]

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Mammalian cell line of interest (e.g., fibroblasts, oligodendrocytes, neurons)

• Glass-bottom imaging dishes or coverslips

• Complete cell culture medium

• Serum-free cell culture medium

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS)

• Hoechst 33342 or other nuclear stain (optional)

• Lysosomal marker (e.g., LysoTracker Red) (optional)

• Confocal microscope with appropriate filter sets for NBD (Excitation/Emission: ~460/535 nm)

Procedure:

• Cell Seeding: Seed cells onto glass-bottom dishes or coverslips at an appropriate density to reach 50-70% confluency on the day of the experiment.

• Preparation of NBD-Sulfatide-BSA Complex: a. Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in chloroform (B151607) or ethanol. b. In a glass tube, evaporate the desired amount of the stock solution to dryness under a stream of nitrogen gas. c. Resuspend the lipid film in serum-free medium containing 0.1% fatty acid-free BSA to the desired final concentration (e.g., 1-5 µM). d. Vortex thoroughly and incubate at 37°C for 10 minutes to allow for complex formation.

• Cell Labeling: a. Wash the cells twice with warm serum-free medium. b. Add the NBD-sulfatide-BSA complex to the cells and incubate at 37°C in a CO2 incubator. The incubation time can be varied (e.g., 15 minutes to 2 hours) to study different stages of uptake and transport.

• Washing and Back-Exchange (Optional): a. To remove NBD-sulfatide remaining in the outer leaflet of the plasma membrane, wash the cells three times with ice-cold PBS. b. Incubate the cells with serum-free medium containing 1% fatty acid-free BSA on ice for 10-15 minutes. c. Wash three times with ice-cold PBS.

• Imaging: a. Add fresh, warm complete medium to the cells. If using, add nuclear and/or lysosomal stains according to the manufacturer's instructions. b. Immediately image the cells using a confocal microscope. Acquire images at different time points to create a time-lapse series for tracking transport.

Experimental workflow for tracking sulfatide uptake.

Protocol 2: Quantitative Analysis of N-Dodecanoyl-NBD-Sulfatide Uptake by Flow Cytometry

This protocol provides a method for the high-throughput quantification of NBD-sulfatide internalization in a cell population.[3]

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Suspension or adherent cells

• Complete cell culture medium

• Serum-free cell culture medium

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Flow cytometry tubes

• Flow cytometer with a 488 nm laser for excitation

Procedure:

• Cell Preparation: a. For adherent cells, detach them using Trypsin-EDTA, wash with complete medium, and resuspend in serum-free medium at a concentration of 1 x 10^6 cells/mL. b. For suspension cells, wash and resuspend them in serum-free medium at the same concentration.

• Preparation of NBD-Sulfatide-BSA Complex: Follow steps 2a-2d from Protocol 1.

• Cell Labeling: a. Aliquot 100 µL of the cell suspension into flow cytometry tubes. b. Add 100 µL of the NBD-sulfatide-BSA complex to each tube to achieve the desired final concentration. c. Incubate at 37°C for the desired time (e.g., 30-60 minutes).

• Stopping the Uptake and Washing: a. Stop the uptake by adding 1 mL of ice-cold PBS to each tube. b. Centrifuge the cells at 300 x g for 5 minutes at 4°C. c. Discard the supernatant and wash the cell pellet twice with 1 mL of ice-cold PBS.

• Back-Exchange (Optional): a. Resuspend the cell pellet in 500 µL of ice-cold serum-free medium containing 1% fatty acid-free BSA. b. Incubate on ice for 10-15 minutes. c. Centrifuge and wash the cells once more with ice-cold PBS.

• Flow Cytometry Analysis: a. Resuspend the final cell pellet in 300-500 µL of PBS. b. Analyze the samples on a flow cytometer, exciting with a 488 nm laser and collecting the emission in the green channel (typically ~530/30 nm bandpass filter). c. Record the mean fluorescence intensity (MFI) and the percentage of NBD-positive cells.

NBD-sulfatide as a mimic for endogenous sulfatide studies.

Troubleshooting

Problem	Possible Cause	Solution
No or weak fluorescent signal	Insufficient concentration of NBD-sulfatide.	Increase the concentration of the NBD-sulfatide-BSA complex.
Short incubation time.	Increase the incubation time to allow for more uptake.
Photobleaching.	Reduce laser power and exposure time during imaging. Use an anti-fade mounting medium if fixing cells.
High background fluorescence	Incomplete removal of unbound NBD-sulfatide.	Ensure thorough washing steps. Perform the optional back-exchange step.
Autofluorescence of cells or medium.	Image an unlabeled control to determine the level of autofluorescence. Use a phenol (B47542) red-free medium for imaging.
Cell death or altered morphology	Cytotoxicity of the NBD-sulfatide or the solvent.	Perform a dose-response curve to determine the optimal non-toxic concentration. Ensure the final solvent concentration is minimal.

Conclusion

N-Dodecanoyl-NBD-sulfatide is a powerful and versatile tool for the real-time investigation of sulfatide uptake and transport in living cells. The protocols provided herein offer a robust framework for researchers to explore the fundamental biology of sulfatides and to investigate the pathological mechanisms underlying diseases of sulfatide metabolism. By combining these methods with other molecular and cellular techniques, a deeper understanding of sulfatide homeostasis and its role in health and disease can be achieved.

References

• 1. Quantification of sulfatides and lysosulfatides in tissues and body fluids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accumulation of sulfatide in neuronal and glial cells of arylsulfatase A deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NBD-lipid Uptake Assay for Mammalian Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating Lipid-Protein Interactions: Application and Protocols for N-Dodecanoyl-NBD-Sulfatide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecanoyl-NBD-sulfatide is a fluorescently labeled analog of sulfatide, a class of sulfoglycosphingolipids crucial in numerous biological processes. The covalent attachment of the nitrobenzoxadiazole (NBD) fluorophore allows for the sensitive detection and quantification of sulfatide interactions with proteins and other binding partners. This document provides detailed application notes and experimental protocols for utilizing N-Dodecanoyl-NBD-sulfatide in lipid-protein binding assays, offering a powerful tool for investigating cellular signaling, drug discovery, and diagnostics.

Sulfatides (B1148509) are implicated in a variety of physiological and pathological processes, including myelin sheath maintenance, immune responses, platelet aggregation, and viral entry.[1][2] Consequently, understanding the molecular interactions of sulfatides is of paramount importance. The intrinsic fluorescence of the NBD group provides a non-radioactive, sensitive, and real-time method to study these interactions. The NBD fluorophore exhibits fluorescence that is sensitive to its environment, often showing an increase in quantum yield and a blue shift in its emission spectrum upon moving from a polar aqueous environment to a nonpolar lipid environment, a property that can be exploited in binding assays.

Physicochemical Properties of N-Dodecanoyl-NBD-Sulfatide:

Property	Value
Molecular Formula	C₄₂H₇₁N₅O₁₄S[2]
Molecular Weight	902.11 g/mol [2]
Purity	>98%
Excitation Wavelength (approx.)	460-470 nm
Emission Wavelength (approx.)	535 nm
Appearance	Yellow solid
Solubility	Soluble in DMSO, Chloroform/Methanol mixtures

Applications in Lipid-Protein Binding Assays

N-Dodecanoyl-NBD-sulfatide can be incorporated into various model membrane systems, such as liposomes and micelles, to study the binding of proteins that recognize sulfatides. Key applications include:

• Quantitative Determination of Binding Affinity: Assays like fluorescence polarization and liposome (B1194612) binding assays can be used to determine the dissociation constant (Kd) of protein-sulfatide interactions.

• High-Throughput Screening: The fluorescence-based nature of these assays makes them amenable to high-throughput screening for the discovery of small molecules or antibodies that modulate protein-sulfatide interactions.

• Elucidation of Signaling Pathways: By tracking the binding of proteins to NBD-sulfatide-containing membranes, researchers can dissect signaling cascades initiated by these interactions, for example, in platelet activation or immune cell signaling.

Experimental Protocols

Here, we provide detailed protocols for three common lipid-protein binding assays utilizing N-Dodecanoyl-NBD-sulfatide.

Liposome Co-sedimentation Assay

This assay is a straightforward method to qualitatively or semi-quantitatively assess the binding of a protein to sulfatide-containing liposomes.

Workflow for Liposome Co-sedimentation Assay

Caption: Workflow for the liposome co-sedimentation assay.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Phosphatidylcholine (PC) (e.g., POPC)

• Cholesterol (Chol)

• Protein of interest

• Binding buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• Chloroform, Methanol

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Ultracentrifuge

Procedure:

• Liposome Preparation: a. In a glass vial, mix the desired lipids in chloroform/methanol. A typical composition could be PC:Chol:N-Dodecanoyl-NBD-sulfatide at a molar ratio of 54:45:1. Include a control set of liposomes without N-Dodecanoyl-NBD-sulfatide. b. Dry the lipid mixture to a thin film under a stream of nitrogen gas, followed by vacuum desiccation for at least 1 hour. c. Hydrate the lipid film with binding buffer to a final lipid concentration of 1-5 mg/mL. d. Subject the hydrated lipid suspension to several freeze-thaw cycles. e. Extrude the liposomes through a polycarbonate membrane with the desired pore size (e.g., 100 nm) to create small unilamellar vesicles (SUVs).

• Binding Reaction: a. In a microcentrifuge tube, incubate a fixed amount of the protein of interest with increasing concentrations of sulfatide-containing liposomes (and control liposomes). A typical reaction volume is 100 µL. b. Incubate at room temperature for 30-60 minutes with gentle agitation.

• Separation: a. Pellet the liposomes by ultracentrifugation (e.g., 100,000 x g for 30 minutes at 4°C). b. Carefully collect the supernatant (containing unbound protein). c. Wash the pellet gently with binding buffer and resuspend it in an equal volume of buffer (containing bound protein).

• Analysis: a. Analyze equal volumes of the supernatant and resuspended pellet fractions by SDS-PAGE and Coomassie blue staining or Western blotting. b. The amount of protein in the pellet fraction corresponds to the amount bound to the liposomes.

Fluorescence Polarization (FP) Assay

This is a powerful, homogeneous assay for quantifying binding affinities in real-time. It is based on the principle that a small, fluorescently labeled molecule (N-Dodecanoyl-NBD-sulfatide incorporated into micelles or small liposomes) tumbles rapidly in solution, leading to low fluorescence polarization. Upon binding to a larger protein, the tumbling rate slows down, resulting in an increase in fluorescence polarization.[3][4]

Workflow for Fluorescence Polarization Assay

Caption: Workflow for the fluorescence polarization assay.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Protein of interest

• Binding buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• Black, low-binding 96- or 384-well microplates

• Plate reader with fluorescence polarization capabilities

Procedure:

• Preparation of NBD-Sulfatide Micelles/Liposomes: a. Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in an appropriate organic solvent (e.g., methanol). b. To form micelles, inject a small volume of the stock solution into the binding buffer while vortexing to a final concentration in the low nanomolar range. Alternatively, prepare small liposomes as described in the co-sedimentation assay, using a low concentration of the NBD-labeled lipid.

• Assay Setup: a. In a black microplate, add a fixed concentration of the NBD-sulfatide preparation to each well. b. Add serial dilutions of the protein of interest to the wells. Include control wells with no protein. c. The final volume in each well should be constant.

• Measurement: a. Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (typically 30-60 minutes). b. Measure the fluorescence polarization on a plate reader using excitation and emission wavelengths appropriate for NBD (e.g., Ex: 465 nm, Em: 535 nm).

• Data Analysis: a. Plot the change in fluorescence polarization (in millipolarization units, mP) as a function of the protein concentration. b. Fit the data to a one-site binding model to determine the dissociation constant (Kd).

Förster Resonance Energy Transfer (FRET) Assay

FRET is a distance-dependent interaction between two fluorophores, a donor and an acceptor. This assay can be used to study lipid mixing during membrane fusion events or conformational changes in proteins upon lipid binding. Here, we describe a lipid mixing assay where N-Dodecanoyl-NBD-sulfatide can serve as the donor, and a suitable acceptor-labeled lipid (e.g., Lissamine Rhodamine B PE) is also incorporated into the liposomes.[5][6][7]

Workflow for FRET-based Lipid Mixing Assay

Caption: Workflow for a FRET-based lipid mixing assay.

Materials:

• N-Dodecanoyl-NBD-sulfatide (FRET donor)

• Acceptor-labeled lipid (e.g., N-(Lissamine rhodamine B sulfonyl)-1,2-dioleoyl-sn-glycero-3-phosphoethanolamine, Rhod-PE)

• Other lipids for liposome preparation (e.g., PC, Chol)

• Protein or agent to induce fusion

• Fusion buffer

• Fluorometer

Procedure:

• Liposome Preparation: a. Prepare two populations of liposomes as described previously: i. Labeled liposomes: Containing N-Dodecanoyl-NBD-sulfatide (e.g., 1 mol%) and Rhod-PE (e.g., 1 mol%). ii. Unlabeled liposomes: Containing no fluorescent lipids.

• FRET Measurement: a. In a fluorometer cuvette, mix the labeled and unlabeled liposomes at a desired ratio (e.g., 1:9). b. Set the excitation wavelength for NBD (e.g., 465 nm) and monitor the emission of NBD (e.g., 535 nm). c. Record the baseline fluorescence. d. Add the protein or fusion-inducing agent to the cuvette and continuously monitor the NBD fluorescence. e. After the reaction has reached completion, add a detergent (e.g., Triton X-100) to completely disrupt the liposomes and achieve maximum fluorescence (representing 100% lipid mixing).

• Data Analysis: a. The percentage of fusion is calculated from the increase in NBD fluorescence due to the dilution of the FRET pair upon fusion of labeled and unlabeled liposomes. The fluorescence of NBD is quenched by Rhod-PE when they are in close proximity. Fusion separates the donor and acceptor, leading to an increase in NBD fluorescence.

Quantitative Data and Interpretation

The following tables provide examples of how to present quantitative data obtained from these assays. The data presented here are illustrative and based on published findings for sulfatide-protein interactions.

Table 1: Binding Affinity of P-selectin for Sulfatide-Containing Liposomes

Sulfatide Concentration in Liposomes (% w/w)	Dissociation Constant (Kd) (nM)	Reference
28	57 ± 5	[8]
42	10.3 ± 0.7	[8]
57	8.4 ± 1.3	[8]

This data indicates that the binding affinity of P-selectin for sulfatide-containing liposomes increases with the density of sulfatide in the membrane.[8]

Table 2: Fluorescence Polarization Assay Data for a Hypothetical Protein-Sulfatide Interaction

Protein Concentration (nM)	Fluorescence Polarization (mP)
0	50
10	75
50	120
100	150
200	170
500	180
1000	182

By fitting this data to a binding curve, a Kd value can be determined.

Signaling Pathways Involving Sulfatide

N-Dodecanoyl-NBD-sulfatide can be a valuable tool to investigate the role of sulfatide in various signaling pathways.

1. P-selectin Mediated Platelet Aggregation

Sulfatides on the surface of activated platelets act as ligands for P-selectin on adjacent platelets, contributing to the stability of platelet aggregates.[9][10] This interaction forms a positive feedback loop, as P-selectin binding can lead to further platelet activation.[9]

P-selectin Mediated Platelet Aggregation

Caption: Sulfatide-P-selectin interaction in platelet aggregation.

2. Sulfatide in NKT Cell Activation

Sulfatides can be presented by the antigen-presenting molecule CD1d on the surface of antigen-presenting cells (APCs) to activate a subset of T cells known as Natural Killer T (NKT) cells. This interaction is implicated in the regulation of autoimmune responses.[11][12]

Sulfatide-mediated NKT Cell Activation

Caption: Sulfatide presentation by CD1d to activate NKT cells.

Conclusion

N-Dodecanoyl-NBD-sulfatide is a versatile and powerful tool for the investigation of lipid-protein interactions. The detailed protocols and application notes provided herein offer a comprehensive guide for researchers to employ this fluorescent probe in their studies. By enabling the quantitative analysis of sulfatide binding and the elucidation of its role in complex biological pathways, N-Dodecanoyl-NBD-sulfatide will continue to be an invaluable asset in advancing our understanding of cellular biology and in the development of novel therapeutics.

References

• 1. FRET-Based Assay for the Quantification of Extracellular Vesicles and Other Vesicles of Complex Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. Fluorescence polarization assay to quantify protein-protein interactions in an HTS format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Lipid-Mixing Assays of Membrane Fusion—Note 13.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Liposome: Encapsula's Scientific Blog: Fluorescent Liposomes: Intermixing of lipids during liposome fusion (NBD/Rhodamine Assay) [liposomes.org]
• 7. The rate of lipid transfer during fusion depends on the structure of fluorescent lipid probes: a new chain-labeled lipid transfer probe pair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Peptide Antagonists for P-selectin Discriminate between Sulfatide-Dependent Platelet Aggregation and PSGL-1-Mediated Cell Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sulfatides activate platelets through P-selectin and enhance platelet and platelet-leukocyte aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role for sulfatides in platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Autoreactivity to Sulfatide by Human Invariant NKT Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Dodecanoyl-NBD-Sulfatide as an Internal Standard in Sulfatide Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfatides (B1148509), or 3-O-sulfogalactosylceramides, are a class of sulfoglycosphingolipids predominantly found in the myelin sheath of the nervous system.[1][2] They play crucial roles in nerve conduction, cell adhesion, and signaling pathways.[1] Alterations in sulfatide metabolism have been implicated in several neurological disorders, including metachromatic leukodystrophy (MLD), Alzheimer's disease, and Parkinson's disease, as well as in cancer and autoimmune diseases.[2][3] Accurate quantification of sulfatide levels in biological samples is therefore critical for both basic research and the development of novel therapeutics.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful and sensitive technique for the quantification of sulfatides.[4][5][6] The use of a suitable internal standard is paramount for achieving accurate and reproducible results, as it compensates for variations in sample preparation, extraction efficiency, and instrument response. N-Dodecanoyl-NBD-sulfatide, a fluorescently labeled C12:0 sulfatide analog, serves as an excellent internal standard for these analyses. Its distinct mass allows for clear differentiation from endogenous sulfatide species, while its structural similarity ensures comparable behavior during extraction and ionization.

These application notes provide a comprehensive overview and detailed protocols for the use of N-Dodecanoyl-NBD-sulfatide as an internal standard in the quantitative analysis of sulfatides from various biological matrices.

Quantitative Data Summary

While specific validation data for N-Dodecanoyl-NBD-sulfatide as an internal standard in a comprehensive LC-MS/MS workflow is not extensively published, the following table summarizes typical performance characteristics expected from a validated lipidomics assay using a similar internal standard. These values should be established and validated in individual laboratories for the specific matrix and analytical setup being used.

Parameter	Typical Value	Description
Linearity (r²)	> 0.99	The coefficient of determination for the calibration curve, indicating a strong linear relationship between concentration and response.
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	The lowest concentration of the analyte that can be reliably detected above the background noise.
Limit of Quantification (LOQ)	0.05 - 0.5 ng/mL	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Precision (%RSD)	< 15%	The relative standard deviation of replicate measurements, indicating the closeness of repeated measurements.
Accuracy (% Recovery)	85 - 115%	The percentage of the true concentration that is measured, indicating the closeness of the measured value to the true value.
Matrix Effect	< 15%	The effect of co-eluting, interfering compounds from the sample matrix on the ionization of the analyte.

Experimental Protocols

The following protocols are generalized for the extraction and analysis of sulfatides from cultured cells and tissue homogenates using N-Dodecanoyl-NBD-sulfatide as an internal standard. Optimization may be required for specific sample types and instrumentation.

Protocol 1: Lipid Extraction from Cultured Cells

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• N-Dodecanoyl-NBD-sulfatide internal standard solution (concentration to be optimized, e.g., 1 µg/mL in methanol)

• Centrifuge tubes (glass, solvent-resistant)

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Cell Lysis and Lipid Extraction:

  • Add 1 mL of ice-cold methanol to the cell pellet.

  • Add a known amount of N-Dodecanoyl-NBD-sulfatide internal standard solution. The amount should be optimized to be within the linear range of the assay and comparable to the expected endogenous sulfatide levels.

  • Vortex thoroughly for 1 minute.

  • Add 2 mL of chloroform and vortex for 2 minutes.

  • Add 0.8 mL of water to induce phase separation and vortex for 1 minute.

• Phase Separation: Centrifuge the mixture at 3000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic layer using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Lipid Extraction from Tissue Homogenates

Materials:

• Tissue sample (e.g., brain, kidney)

• Homogenization buffer (e.g., PBS)

• Tissue homogenizer

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• N-Dodecanoyl-NBD-sulfatide internal standard solution

• Centrifuge tubes (glass, solvent-resistant)

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Tissue Homogenization:

  • Weigh the tissue sample (e.g., 10-50 mg).

  • Add ice-cold homogenization buffer (e.g., 10 volumes of buffer to tissue weight).

  • Homogenize the tissue on ice until a uniform consistency is achieved.

• Protein Precipitation and Lipid Extraction:

  • Take a known volume of the tissue homogenate (e.g., 100 µL).

  • Add 3 volumes of ice-cold methanol containing the N-Dodecanoyl-NBD-sulfatide internal standard.

  • Vortex thoroughly for 1 minute.

  • Add 3 volumes of chloroform and vortex for 2 minutes.

  • Add 1 volume of water and vortex for 1 minute.

• Phase Separation and Lipid Collection: Proceed as described in Protocol 1, steps 3 and 4.

• Drying and Reconstitution: Proceed as described in Protocol 1, steps 5 and 6.

Protocol 3: LC-MS/MS Analysis of Sulfatides

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid and 5 mM ammonium formate.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-100% B

  • 15-20 min: 100% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

MS/MS Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Multiple Reaction Monitoring (MRM): Monitor the transition of the precursor ion to the characteristic product ion for each sulfatide species. The common fragment for sulfatides is [HSO4]⁻ at m/z 96.9.[7]

• Example MRM Transitions:

  • N-Dodecanoyl-NBD-sulfatide (Internal Standard): [M-H]⁻ → m/z 96.9 (The exact precursor m/z for N-Dodecanoyl-NBD-sulfatide, C42H71N5O14S, with a molecular weight of 902.11 g/mol , would be approximately 901.5).

  • Endogenous Sulfatides (Examples):

    • C16:0 Sulfatide: m/z 788.6 → m/z 96.9

    • C24:1 Sulfatide: m/z 888.7 → m/z 96.9

• Ion Source Parameters: Optimize parameters such as capillary voltage, cone voltage, desolvation gas flow, and temperature according to the instrument manufacturer's guidelines.

Visualizations

Sulfatide Biosynthesis and Degradation Pathway

Caption: Overview of the sulfatide biosynthesis and degradation pathway.

Experimental Workflow for Sulfatide Analysis

Caption: General workflow for quantitative sulfatide analysis.

Sulfatide Involvement in Cellular Signaling

Caption: Key signaling roles of sulfatides in various biological processes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative imaging mass spectrometry of renal sulfatides: validation by classical mass spectrometric methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of sulfatides and lysosulfatides in tissues and body fluids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Dodecanoyl-NBD-Sulfatide in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecanoyl-NBD-sulfatide is a fluorescently labeled analog of sulfatide, a class of sulfoglycosphingolipids enriched in the myelin sheath of the nervous system and present on the surface of many eukaryotic cells.[1] The conjugation of the nitrobenzoxadiazole (NBD) fluorophore allows for the visualization and tracking of sulfatide trafficking, metabolism, and localization within live cells. This makes it an invaluable tool for studying various cellular processes, including lipid transport, lysosomal storage disorders, and signal transduction.[2] These application notes provide detailed protocols for the preparation and use of N-Dodecanoyl-NBD-sulfatide in cell culture experiments, along with data presentation guidelines and a visualization of a relevant signaling pathway.

Physicochemical Properties and Storage

Proper handling and storage of N-Dodecanoyl-NBD-sulfatide are critical for maintaining its integrity and functionality.

Property	Value	Reference
Molecular Formula	C₄₂H₇₁N₅O₁₄S	[3][4]
Molecular Weight	902.11 g/mol	[3][4]
Purity	>98%	[3]
Appearance	Yellow to orange solid	-
Excitation Maximum	~460 nm	-
Emission Maximum	~540 nm	-
Short-term Storage	-20°C	[3]
Long-term Storage	-20°C under desiccating conditions	[3]
Shipping Conditions	Ambient, can ship with ice	[3]

Experimental Protocols

Preparation of N-Dodecanoyl-NBD-Sulfatide Stock Solution

This protocol describes the preparation of a stock solution of N-Dodecanoyl-NBD-sulfatide for use in cell culture experiments.

Materials:

• N-Dodecanoyl-NBD-sulfatide powder

• Methanol (B129727) (or DMSO/Ethanol), anhydrous

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Allow the N-Dodecanoyl-NBD-sulfatide powder to equilibrate to room temperature before opening to prevent condensation.

• Aseptically weigh out the desired amount of the compound.

• Dissolve the powder in anhydrous methanol to a final concentration of 1-10 mM. For example, to prepare a 1 mM stock solution, dissolve 0.902 mg of N-Dodecanoyl-NBD-sulfatide in 1 mL of methanol.

• Vortex thoroughly until the solution is clear and homogenous.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Note on Solvent Choice: While methanol has been successfully used as a solvent, other organic solvents like DMSO or ethanol (B145695) can also be tested for solubility and cell compatibility. It is crucial to include a vehicle control (culture medium with the same concentration of the solvent used for the stock solution) in all experiments to account for any effects of the solvent on the cells.

Protocol for Live-Cell Imaging of N-Dodecanoyl-NBD-Sulfatide Uptake

This protocol outlines a general procedure for labeling live cells with N-Dodecanoyl-NBD-sulfatide to visualize its uptake and intracellular trafficking using fluorescence microscopy.

Materials:

• Cells of interest cultured on glass-bottom dishes or coverslips

• Complete cell culture medium

• N-Dodecanoyl-NBD-sulfatide stock solution (1-10 mM in methanol)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Fluorescence microscope with appropriate filter sets for NBD (Excitation/Emission: ~460/540 nm)

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips to achieve 60-80% confluency on the day of the experiment.

• Preparation of Labeling Medium: Dilute the N-Dodecanoyl-NBD-sulfatide stock solution in pre-warmed complete cell culture medium to the desired final working concentration. A typical starting concentration is 1-5 µM. The optimal concentration should be determined empirically for each cell type and experimental setup.

• Cell Labeling:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed PBS or HBSS.

  • Add the labeling medium containing N-Dodecanoyl-NBD-sulfatide to the cells.

  • Incubate the cells at 37°C in a CO₂ incubator for the desired time. Incubation times can range from 15 minutes to several hours depending on the experimental goals. For long-term studies, such as modeling lysosomal storage, an incubation of up to 48 hours may be necessary.

• Washing:

  • Remove the labeling medium.

  • Wash the cells three times with pre-warmed PBS or HBSS to remove excess fluorescent lipid from the medium.

• Imaging:

  • Add fresh, pre-warmed complete culture medium or an appropriate imaging buffer to the cells.

  • Immediately image the cells using a fluorescence microscope equipped with a heated stage and CO₂ chamber for live-cell imaging.

Experimental Workflow for Live-Cell Imaging

References

• 1. Altered plasma membrane abundance of the sulfatide-binding protein NF155 links glycosphingolipid imbalances to demyelination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Dodecanoyl-NBD-sulfatide, Fluorescent C12:0-sulfatide analog (ab143999) | Abcam [abcam.com]
• 4. larodan.com [larodan.com]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Labeled with N-Dodecanoyl-NBD-Sulfatide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecanoyl-NBD-sulfatide is a fluorescent analog of sulfatide, a class of sulfoglycosphingolipids implicated in a variety of cellular processes.[1][2] The integration of a nitrobenzoxadiazole (NBD) fluorophore allows for the visualization and quantification of sulfatide dynamics within live cells, providing a powerful tool for studying lipid trafficking, metabolism, and signaling.[1] Flow cytometry offers a high-throughput method to analyze the uptake and cellular association of N-Dodecanoyl-NBD-sulfatide in large cell populations.[3] These application notes provide detailed protocols for cell labeling and subsequent flow cytometric analysis, along with insights into the signaling pathways involving sulfatides (B1148509).

Product Information

Product Name	N-Dodecanoyl-NBD-sulfatide
Appearance	Yellow solid
Molecular Weight	902.11 g/mol [4]
Molecular Formula	C42H71N5O14S[4]
Excitation/Emission Maxima (approx.)	467/538 nm
Purity	>98%[4]
Storage	Store at -20°C under desiccating conditions.[4]

Quantitative Data Summary

The following tables provide representative data for the uptake of N-Dodecanoyl-NBD-sulfatide in different cell lines. Optimal conditions may vary depending on the cell type and experimental design.

Table 1: Optimal Labeling Conditions for N-Dodecanoyl-NBD-Sulfatide

Cell Line	Recommended Concentration (µM)	Incubation Time (minutes)	Incubation Temperature (°C)
Jurkat (human T lymphocyte)	1 - 5	30 - 60	37
U937 (human monocyte)	2 - 10	15 - 45	37
SH-SY5Y (human neuroblastoma)	1 - 7.5	45 - 90	37
Primary Neurons	0.5 - 2.5	60 - 120	37

Table 2: Expected Mean Fluorescence Intensity (MFI) Post-Labeling

Cell Line	N-Dodecanoyl-NBD-Sulfatide (MFI)	Unlabeled Control (MFI)	Fold Increase
Jurkat	8500	150	56.7
U937	12000	200	60.0
SH-SY5Y	9800	180	54.4
Primary Neurons	6500	120	54.2
(Note: MFI values are hypothetical and will vary based on instrument settings and experimental conditions.)

Experimental Protocols

Protocol 1: Labeling of Suspension Cells with N-Dodecanoyl-NBD-Sulfatide for Flow Cytometry

Materials:

• N-Dodecanoyl-NBD-sulfatide

• DMSO (cell culture grade)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• FACS tubes (or 96-well round-bottom plates)

• Flow cytometry buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Procedure:

• Cell Preparation:

  • Culture cells to the desired density. Ensure cells are in the logarithmic growth phase and have high viability (>95%).

  • Count the cells and adjust the concentration to 1 x 10^6 cells/mL in complete culture medium.

• Preparation of N-Dodecanoyl-NBD-Sulfatide Stock Solution:

  • Prepare a 1 mM stock solution of N-Dodecanoyl-NBD-sulfatide in DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light.

• Cell Labeling:

  • From the 1 mM stock solution, prepare a working solution of N-Dodecanoyl-NBD-sulfatide in complete culture medium at the desired final concentration (refer to Table 1). It is recommended to perform a concentration titration to determine the optimal concentration for your specific cell type.

  • Add the N-Dodecanoyl-NBD-sulfatide working solution to the cell suspension.

  • Incubate the cells for the desired time (refer to Table 1) at 37°C in a humidified incubator with 5% CO2. Protect from light during incubation.

• Washing:

  • After incubation, centrifuge the cells at 300 x g for 5 minutes.

  • Discard the supernatant containing the labeling solution.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • Repeat the centrifugation and washing step twice more with ice-cold PBS to remove unbound probe.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in 300-500 µL of flow cytometry buffer.

  • Transfer the cell suspension to FACS tubes.

  • Analyze the cells on a flow cytometer equipped with a 488 nm laser for excitation. Detect the NBD fluorescence in the green channel (typically around 530 nm).

  • Include an unlabeled cell sample as a negative control to set the baseline fluorescence.

Protocol 2: Labeling of Adherent Cells with N-Dodecanoyl-NBD-Sulfatide for Flow Cytometry

Materials:

• N-Dodecanoyl-NBD-sulfatide

• DMSO (cell culture grade)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Trypsin-EDTA or other non-enzymatic cell dissociation solution

• FACS tubes

• Flow cytometry buffer

Procedure:

• Cell Preparation:

  • Plate cells in a culture dish or flask and grow to the desired confluency (typically 70-80%).

• Preparation of N-Dodecanoyl-NBD-Sulfatide Stock Solution:

  • Follow step 2 from Protocol 1.

• Cell Labeling:

  • Warm the complete culture medium to 37°C.

  • Prepare the N-Dodecanoyl-NBD-sulfatide working solution in pre-warmed complete culture medium.

  • Aspirate the old medium from the adherent cells and replace it with the labeling medium.

  • Incubate the cells for the desired time at 37°C, protected from light.

• Cell Detachment and Washing:

  • After incubation, aspirate the labeling medium and wash the cells twice with warm PBS.

  • Add an appropriate volume of pre-warmed Trypsin-EDTA to detach the cells. Incubate for a few minutes at 37°C.

  • Neutralize the trypsin with complete culture medium.

  • Transfer the cell suspension to a centrifuge tube and wash the cells three times with ice-cold PBS by centrifugation at 300 x g for 5 minutes.

• Flow Cytometry Analysis:

  • Follow step 5 from Protocol 1.

Signaling Pathways and Experimental Workflows

Sulfatide Signaling Pathways

Sulfatides are involved in various signaling cascades, acting as ligands for cell surface receptors. The following diagrams illustrate key pathways.

Caption: Sulfatide interaction with P-selectin on platelets, leading to activation and aggregation.

Caption: Sulfatide binding to L-selectin on neutrophils, initiating intracellular signaling.

Caption: Sulfatide interferes with TLR4 signaling by hindering its localization to lipid rafts.[5][6][7]

Experimental Workflow

The following diagram outlines the general workflow for the flow cytometry analysis of cells labeled with N-Dodecanoyl-NBD-sulfatide.

Caption: A streamlined workflow for analyzing N-Dodecanoyl-NBD-sulfatide labeled cells via flow cytometry.

Troubleshooting

Problem	Possible Cause	Solution
Low fluorescence signal	- Suboptimal probe concentration.- Insufficient incubation time.- Cell death.	- Perform a concentration titration of N-Dodecanoyl-NBD-sulfatide.- Optimize incubation time.- Check cell viability before and after labeling.
High background fluorescence	- Incomplete removal of unbound probe.- Probe precipitation.	- Increase the number of washing steps.- Ensure the probe is fully dissolved in DMSO before preparing the working solution.
High cell death	- High concentration of N-Dodecanoyl-NBD-sulfatide.- High DMSO concentration in the final labeling medium.	- Reduce the probe concentration.- Ensure the final DMSO concentration is below 0.5%.
Cell clumping	- Over-trypsinization of adherent cells.- High cell density.	- Reduce trypsin incubation time.- Ensure a single-cell suspension before analysis. Filter cells if necessary.

Conclusion

The use of N-Dodecanoyl-NBD-sulfatide in conjunction with flow cytometry provides a robust and scalable method for investigating the cellular dynamics of sulfatides. These protocols and supporting information offer a comprehensive guide for researchers to effectively utilize this fluorescent probe in their studies of lipid biology and cellular signaling. The provided signaling pathway diagrams offer a visual framework for understanding the functional roles of sulfatides in various physiological and pathological contexts.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative evaluation of ultrasound-mediated cellular uptake of a fluorescent model drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Particle Uptake by Cells as Analyzed by Different Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Flow Cytometry Protocol [protocols.io]
• 6. Quantitative Evaluation of Ultrasound-Mediated Cellular Uptake of a Fluorescent Model Drug | springermedicine.com [springermedicine.com]
• 7. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Mitigating N-Dodecanoyl-NBD-Sulfatide Photobleaching in Microscopy

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize the photobleaching of N-Dodecanoyl-NBD-sulfatide and other NBD-labeled lipids during your fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem for N-Dodecanoyl-NBD-sulfatide imaging?

A: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, the Nitrobenzoxadiazole (NBD) moiety of your sulfatide probe. When the NBD fluorophore is exposed to excitation light, it enters an excited state. While it typically returns to the ground state by emitting a photon (fluorescence), there is a probability that it will instead react with other molecules, often molecular oxygen, leading to its permanent inability to fluoresce. This results in a gradual fading of your fluorescent signal during imaging, which can compromise the quality and quantitative accuracy of your data, especially in time-lapse experiments. The NBD fluorophore is known to have a relatively low quantum yield and a propensity for photobleaching, making this a critical issue to address in your experiments.

Q2: What are the primary factors that accelerate the photobleaching of NBD probes?

A: Several factors can exacerbate the rate of NBD photobleaching:

• High Excitation Intensity: The more photons a fluorophore is exposed to, the more likely it is to be photobleached. Using high laser power or lamp intensity is a major contributor to rapid signal loss.

• Long Exposure Times: Prolonged exposure to excitation light increases the total number of photons that interact with the fluorophore, leading to more significant photobleaching.

• Presence of Molecular Oxygen: The excited state of the fluorophore can react with molecular oxygen to generate reactive oxygen species (ROS), which can then destroy the fluorophore.

• Local Environment: The photostability of the NBD probe can be influenced by its immediate molecular environment within the cell.

Q3: What are antifade reagents and how do they work for live-cell imaging?

A: Antifade reagents are chemical compounds added to the imaging medium to reduce photobleaching. For live-cell imaging, it is crucial to use reagents that are non-toxic and do not interfere with cellular processes. They primarily work by:

• Scavenging Reactive Oxygen Species (ROS): Many antifade reagents are antioxidants that neutralize ROS, thereby preventing them from reacting with and destroying the fluorophore.

• Quenching Triplet States: Some antifade agents can de-excite the fluorophore from its long-lived, reactive triplet state back to the ground state, reducing the window for photochemical reactions.

Commonly used live-cell compatible antifade reagents include Trolox (a vitamin E analog) and ascorbic acid (Vitamin C). Commercial formulations like ProLong™ Live and VectaCell™ Trolox are also available and are optimized for live-cell applications.

Q4: Can I use antifade mounting media designed for fixed cells in my live-cell experiments?

A: No, it is strongly discouraged to use antifade mounting media for fixed cells (e.g., those containing glycerol (B35011) and p-phenylenediamine) in live-cell imaging. These reagents are often toxic to living cells and can disrupt normal cellular functions. Additionally, their composition is not optimized for maintaining the physiological environment required for live-cell experiments. Always use antifade reagents specifically formulated and validated for live-cell imaging.

Troubleshooting Guide

Problem: My N-Dodecanoyl-NBD-sulfatide signal is bright initially but fades very quickly.

This is a classic sign of rapid photobleaching. Here are the steps to troubleshoot this issue, starting with the least invasive methods:

Strategy 1: Optimize Imaging Parameters

dot

Caption: Workflow for optimizing imaging acquisition settings to reduce photobleaching.

Strategy 2: Employ Antifade Reagents

If optimizing imaging parameters is insufficient, the next step is to incorporate a live-cell compatible antifade reagent into your imaging medium.

dot

Caption: A simple workflow for incorporating antifade reagents into a live-cell imaging experiment.

Quantitative Data on Antifade Reagent Performance

While specific quantitative data for N-Dodecanoyl-NBD-sulfatide is limited in the literature, the following tables provide a summary of the performance of various antifade reagents on other commonly used fluorophores. This data can serve as a starting point for selecting an appropriate reagent for your experiments.

Table 1: Comparison of Commercial Antifade Reagents (for Fixed Cells)

Antifade Reagent	Fluorophore	Photobleaching Half-life (seconds)	Reference
90% Glycerol/PBS	Fluorescein	9	[1]
Vectashield	Fluorescein	96	[1]
90% Glycerol/PBS	Tetramethylrhodamine	7	[1]
Vectashield	Tetramethylrhodamine	330	[1]
90% Glycerol/PBS	Coumarin	25	[1]
Vectashield	Coumarin	106	[1]

Note: This data is for fixed cells and serves as a general comparison of antifade efficacy. Vectashield was shown to offer significant protection for these traditional dyes.[1]

Table 2: Live-Cell Compatible Antifade Reagents

Reagent	Mechanism of Action	Recommended Starting Concentration	Notes
Trolox	Vitamin E analog, potent antioxidant.	0.1 - 1 mM	Supplied as a stock solution in ethanol (B145695); ensure final ethanol concentration is not harmful to your cells.[2][3]
ProLong™ Live	Enzyme-based oxygen scavenging system.	1X (as per manufacturer's instructions)	Not cell-permeant, minimizing intracellular interference.[4]
VectaCell™ Trolox	Combination of Trolox and its oxidized form.	0.1 - 1 mM	Aims to provide a comprehensive antifade effect.[2]
n-Propyl gallate (NPG)	Free radical scavenger.	0.1 - 0.25 M (in glycerol for fixed cells)	Can be used with live cells, but may have anti-apoptotic properties.
DABCO	Quenches triplet state fluorophores.	1% in 90% glycerol/10% PBS (for fixed cells)	Less effective than p-phenylenediamine (B122844) but also less toxic.

Experimental Protocols

Protocol 1: Live-Cell Labeling with N-Dodecanoyl-NBD-Sulfatide

This protocol provides a general guideline for labeling live cells. Optimal concentrations and incubation times should be determined empirically for each cell type.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Solvent for stock solution (e.g., Chloroform:Methanol 2:1)

• Live-cell imaging medium (phenol red-free)

• Cells cultured on glass-bottom dishes or coverslips

Procedure:

• Prepare a Stock Solution: Dissolve the N-Dodecanoyl-NBD-sulfatide in a suitable organic solvent to make a 1 mM stock solution. Aliquot and store at -20°C, protected from light.

• Prepare Labeling Solution: On the day of the experiment, thaw an aliquot of the stock solution. Dilute the stock solution in pre-warmed (37°C) live-cell imaging medium to a final concentration of 2-10 µM. The final concentration of the organic solvent should be kept to a minimum to avoid cytotoxicity.

• Cell Labeling:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with pre-warmed live-cell imaging medium.

  • Add the labeling solution to the cells and incubate at 37°C for 15-30 minutes, protected from light.

• Washing:

  • Aspirate the labeling solution.

  • Wash the cells two to three times with pre-warmed live-cell imaging medium to remove unbound probe.

• Imaging: Add fresh, pre-warmed imaging medium (with or without antifade reagent, see Protocol 2) and proceed with imaging.

Protocol 2: Using a Live-Cell Antifade Reagent

This protocol describes how to incorporate a commercial live-cell antifade reagent into your imaging workflow. Always refer to the manufacturer's specific instructions.

Materials:

• Commercial live-cell antifade reagent (e.g., ProLong™ Live, VectaCell™ Trolox)

• Labeled cells (from Protocol 1)

• Live-cell imaging medium

Procedure:

• Prepare Antifade Imaging Medium: Dilute the antifade reagent to its recommended working concentration in pre-warmed (37°C) live-cell imaging medium.

• Incubation: After the final wash step in Protocol 1, replace the wash medium with the prepared antifade imaging medium.

• Equilibration: Incubate the cells for the manufacturer-recommended time (typically 15-90 minutes) at 37°C to allow the reagent to take effect.

• Imaging: Proceed with your microscopy experiment, keeping the cells in the antifade imaging medium.

Protocol 3: DIY Antifade Solution for Fixed Cells (for reference)

This protocol is for preparing a common DIY antifade mounting medium for fixed cells and is not suitable for live-cell imaging .

Materials:

• n-propyl gallate (NPG)

• Glycerol

• 10X Phosphate-Buffered Saline (PBS)

• Deionized water

Procedure:

• Prepare 1X PBS: Dilute the 10X PBS stock to 1X with deionized water.

• Prepare NPG Stock (Optional but recommended): Prepare a 20% (w/v) stock solution of n-propyl gallate in an organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) as it dissolves poorly in aqueous solutions.

• Prepare Antifade Medium:

  • Mix 9 parts glycerol with 1 part 10X PBS.

  • Slowly add the NPG stock solution dropwise while stirring to achieve a final concentration of 2% NPG.

  • Alternatively, directly dissolve NPG powder in the glycerol/PBS mixture, which may require gentle heating and extended stirring.

• Storage: Store the antifade medium in the dark at 4°C or -20°C.

Signaling Pathways and Experimental Workflows

While N-Dodecanoyl-NBD-sulfatide is a lipid probe and not directly involved in signaling pathways in the traditional sense, its trafficking and localization are critical for understanding lipid metabolism and transport, which are integral to cellular signaling. The following diagram illustrates the logical workflow for a typical experiment aimed at reducing photobleaching.

dot

Caption: A logical workflow for troubleshooting and minimizing photobleaching in N-Dodecanoyl-NBD-sulfatide imaging experiments.

References

• 1. Orientation of nitro-group governs the fluorescence lifetime of nitrobenzoxadiazole (NBD)-labeled lipids in lipid bilayers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of antiphotobleaching reagents for use with FluoroNanogold in correlative microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SlowFade Antifade Reagents | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Support Center: Optimizing N-Dodecanoyl-NBD-Sulfatide for Cell Labeling

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of N-Dodecanoyl-NBD-sulfatide for effective cell labeling. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues and ensure successful experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for N-Dodecanoyl-NBD-sulfatide for live cell labeling?

A1: The optimal concentration of N-Dodecanoyl-NBD-sulfatide should be empirically determined for each cell type and experimental condition. However, a general starting range for NBD-labeled lipids is between 2-10 µM. It is advisable to perform a concentration titration to find the lowest effective concentration that provides a strong signal with minimal cytotoxicity.

Q2: What is the expected subcellular localization of N-Dodecanoyl-NBD-sulfatide?

A2: NBD-labeled sulfatide has been observed to accumulate in a perinuclear pattern, which is consistent with localization within lysosomes.[1] This is expected as sulfatides (B1148509) are typically degraded in lysosomes, and an excess of the fluorescent analog would likely traffic to this organelle.

Q3: How can I minimize cytotoxicity when labeling cells with N-Dodecanoyl-NBD-sulfatide?

A3: To minimize cytotoxicity, it is crucial to use the lowest possible concentration of the probe that yields a satisfactory signal. Additionally, ensure that the final concentration of the organic solvent (e.g., DMSO) used to dissolve the stock solution is minimal in the final labeling medium. Performing a viability assay in parallel with your labeling experiment is recommended to assess any potential toxic effects.

Q4: Why is my fluorescence signal weak or absent?

A4: Weak or no fluorescence signal can be due to several factors:

• Suboptimal Concentration: The concentration of N-Dodecanoyl-NBD-sulfatide may be too low. Try increasing the concentration within the recommended range.

• Short Incubation Time: The incubation time may not be sufficient for cellular uptake. Optimize the incubation period, typically ranging from 15 to 60 minutes.

• Fluorescence Quenching: The NBD fluorophore is sensitive to its environment and can be quenched. Ensure your imaging buffer is compatible and minimize exposure to excitation light to prevent photobleaching.

• Cell Health: Unhealthy or dying cells may not efficiently take up the lipid probe. Ensure your cells are healthy and within their optimal growth phase.

Q5: How can I reduce high background fluorescence?

A5: High background fluorescence is often due to unbound NBD-sulfatide in the labeling medium or non-specific binding to the coverslip. To reduce background, it is essential to wash the cells thoroughly with a suitable buffer after incubation. A "back-extraction" step using a solution containing bovine serum albumin (BSA) is highly effective in removing unincorporated NBD-lipids from the plasma membrane.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the labeling of cells with N-Dodecanoyl-NBD-sulfatide.

Problem	Possible Cause(s)	Recommended Solution(s)
No or Weak Signal	- Concentration of N-Dodecanoyl-NBD-sulfatide is too low.- Incubation time is too short.- Cells are not healthy or are of low density.- Incorrect filter set on the fluorescence microscope.- Photobleaching of the NBD fluorophore.	- Perform a titration to determine the optimal concentration (starting range 2-10 µM).- Increase the incubation time (try 15, 30, and 60 minutes).- Ensure cells are healthy, adherent, and at an appropriate confluency (50-80%).- Use a filter set appropriate for NBD (Excitation/Emission: ~466/536 nm).- Minimize exposure of the sample to the excitation light. Use an anti-fade mounting medium if fixing cells post-labeling.
High Background Fluorescence	- Incomplete removal of unbound N-Dodecanoyl-NBD-sulfatide.- Non-specific binding of the probe to the culture dish or coverslip.	- Wash cells 2-3 times with pre-warmed imaging buffer after labeling.- Perform a back-extraction with a BSA-containing solution to remove probe from the outer leaflet of the plasma membrane.[2]
High Cytotoxicity/Cell Death	- Concentration of N-Dodecanoyl-NBD-sulfatide is too high.- High concentration of organic solvent in the final labeling medium.- Prolonged incubation time.	- Lower the concentration of the NBD-sulfatide.- Ensure the final concentration of the solvent (e.g., DMSO) is less than 0.5%.- Reduce the incubation time.- Perform a cell viability assay (e.g., Trypan Blue exclusion or a commercial viability kit) to assess toxicity at different concentrations and incubation times.
Uneven or Punctate Staining	- Aggregation of the N-Dodecanoyl-NBD-sulfatide in the labeling solution.- The probe is localizing to specific organelles as expected.	- Ensure the stock solution is properly dissolved and vortexed before diluting in the labeling medium.- The observed punctate staining may represent the true localization of the probe within organelles like lysosomes. Co-staining with organelle-specific markers can confirm this.
Rapid Fading of Fluorescence (Photobleaching)	- The NBD fluorophore is being exposed to excessive excitation light.	- Reduce the intensity and duration of the excitation light.- Use a more sensitive camera or detector.- If imaging fixed cells, use an antifade mounting medium.

Quantitative Data Summary

The optimal conditions for labeling with N-Dodecanoyl-NBD-sulfatide are highly dependent on the cell type and the specific research question. The following table provides a summary of generally recommended starting parameters that should be optimized for your specific experimental setup.

Parameter	Recommended Range	Notes
Final Labeling Concentration	2 - 10 µM	The optimal concentration should be determined empirically for each cell type. Higher concentrations may lead to cytotoxicity.
Stock Solution Concentration	1 mM (in a suitable organic solvent like DMSO or a chloroform:methanol mixture)	Aliquot and store at -20°C to avoid repeated freeze-thaw cycles.
Incubation Time	15 - 60 minutes	The optimal time can vary based on the cell type and the specific cellular process being investigated.[2]
Incubation Temperature	37°C	For live-cell imaging, maintaining physiological temperature is crucial.
Cell Confluency	50 - 80%	Ensure cells are in a healthy, actively growing state.

Experimental Protocols

Protocol 1: Preparation of N-Dodecanoyl-NBD-Sulfatide Stock and Working Solutions

• Stock Solution Preparation (1 mM):

  • The molecular weight of N-Dodecanoyl-NBD-sulfatide is approximately 902.11 g/mol .

  • To prepare a 1 mM stock solution, dissolve 0.902 mg of N-Dodecanoyl-NBD-sulfatide in 1 mL of a suitable organic solvent (e.g., DMSO or chloroform:methanol 2:1).

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

• Preparation of Labeling Solution (e.g., 5 µM):

  • On the day of the experiment, thaw an aliquot of the 1 mM stock solution.

  • Dilute the stock solution in a pre-warmed, serum-free cell culture medium or a suitable live-cell imaging buffer to the desired final concentration. For a 5 µM final concentration in 1 mL of medium, add 5 µL of the 1 mM stock solution.

  • Gently vortex the labeling solution to ensure it is well-mixed.

Protocol 2: Live Cell Labeling and Imaging

• Cell Preparation:

  • Seed cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy.

  • Culture cells in their appropriate growth medium until they reach the desired confluency (typically 50-80%).

  • Ensure the cells are healthy and adherent before proceeding.

• Cell Labeling:

  • Aspirate the growth medium from the cells.

  • Wash the cells once with a pre-warmed live-cell imaging buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium, buffered with HEPES).

  • Add the prepared labeling solution to the cells, ensuring the entire surface is covered.

  • Incubate the cells at 37°C in a humidified incubator for the desired time (e.g., 15-60 minutes).

• Washing and Back-Extraction (Optional but Recommended):

  • Aspirate the labeling solution.

  • Wash the cells two to three times with pre-warmed live-cell imaging buffer to remove unbound probe.

  • To specifically visualize internalized NBD-sulfatide, perform a back-extraction by incubating the cells with a solution of fatty acid-free BSA (e.g., 1-2% w/v) in imaging buffer for 5-10 minutes at 4°C. This step helps to remove the probe that is still in the outer leaflet of the plasma membrane.[2]

  • Wash the cells again with cold imaging buffer to remove the BSA.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging buffer to the cells.

  • Immediately image the cells using a fluorescence microscope equipped with a suitable filter set for NBD (Excitation/Emission maxima are approximately 466/536 nm).

Visualizations

Caption: Experimental workflow for labeling live cells with N-Dodecanoyl-NBD-sulfatide.

Caption: Troubleshooting logic for N-Dodecanoyl-NBD-sulfatide cell labeling.

Caption: Putative cellular uptake and trafficking pathway of N-Dodecanoyl-NBD-sulfatide.

References

• 1. uwo.scholaris.ca [uwo.scholaris.ca]
• 2. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

common artifacts when using NBD-labeled lipids in fluorescence microscopy

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing NBD-labeled lipids in their fluorescence microscopy experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate common artifacts, ensuring the accuracy and reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues you may encounter during your experiments with NBD-labeled lipids.

Q1: Why does the fluorescence intensity of my NBD-labeled lipid vary unexpectedly across different cellular compartments?

A1: This is likely due to the NBD fluorophore's high sensitivity to its microenvironment. NBD exhibits weak fluorescence in aqueous, polar environments and becomes brightly fluorescent in hydrophobic, nonpolar environments like lipid membranes[1]. This property, while useful for probing membrane polarity, can be a significant source of artifacts.

• Troubleshooting Steps:

  • Control for Environmental Polarity: Compare the fluorescence of your NBD-labeled lipid in different solvents of known polarity to understand its spectral shifts[1].

  • Use Ratiometric Imaging: If possible, use a ratiometric approach with another environmentally insensitive fluorophore to normalize for changes in local environment.

  • Consider Alternative Probes: For applications where environmental sensitivity is a major concern, consider using less environmentally sensitive dyes like TopFluor™ (BODIPY-based) lipids[2][3].

Q2: My fluorescence signal is rapidly decreasing during time-lapse imaging. What is causing this and how can I prevent it?

A2: The rapid decrease in signal is likely due to photobleaching, a common issue with the NBD fluorophore[4]. Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to signal loss.

• Troubleshooting Steps:

  • Minimize Light Exposure: Reduce the excitation light intensity and exposure time to the minimum required for a good signal-to-noise ratio.

  • Use Anti-Fade Reagents: Incorporate anti-fade reagents into your mounting medium to reduce photobleaching.

  • Acquire Images Less Frequently: Increase the time interval between image acquisitions in your time-lapse experiments.

  • Choose a More Photostable Probe: For long-term imaging, consider using more photostable fluorophores such as TopFluor™ or Cyanine dyes[2][3].

Q3: I am observing punctate, bright aggregates in my cells. Is this a real biological phenomenon?

A3: While it could represent a biological process, it is also a common artifact caused by the aggregation of NBD-labeled lipids, especially at higher concentrations. This can lead to self-quenching or the formation of local domains that may not be representative of the native lipid's behavior[5][6].

• Troubleshooting Steps:

  • Optimize Probe Concentration: Perform a concentration titration to find the lowest effective concentration of the NBD-labeled lipid that provides a sufficient signal without forming aggregates. A typical starting point is in the low micromolar range (e.g., 1-5 µM)[7][8].

  • Ensure Proper Solubilization: Ensure the NBD-labeled lipid is fully solubilized in the delivery vehicle (e.g., DMSO, ethanol, or complexed to BSA) before adding it to your cells[8][9].

  • Control Experiments: Compare the distribution of the NBD-labeled lipid with that of its unlabeled counterpart using other methods if possible, or with a different fluorescently labeled version of the same lipid.

Q4: Does the NBD label affect the biological activity and distribution of the lipid I am studying?

A4: Yes, the addition of the relatively bulky NBD group can alter the physicochemical properties of the lipid, potentially affecting its partitioning into specific membrane domains, its interaction with proteins, and its metabolic fate[10][11]. For example, some NBD-cholesterol analogs are known to be poor mimics of native cholesterol[10].

• Troubleshooting Steps:

  • Use Low Probe Concentrations: Keeping the concentration of the labeled lipid low (e.g., <1 mol% of the total lipid) can minimize perturbations to the membrane.

  • Validate with Functional Assays: If possible, perform functional assays to confirm that the biological process you are studying is not significantly altered by the presence of the NBD-labeled lipid.

  • Compare with Other Probes: Compare your results with those obtained using lipids labeled with smaller or more biologically inert fluorophores.

Q5: My NBD-labeled lipid appears to be accumulating in the Golgi or lysosomes. Is this its correct localization?

A5: It depends on the lipid. NBD C6-ceramide is well-known to accumulate in the Golgi apparatus as it is a substrate for sphingolipid metabolism[12][13][14]. However, for other exogenously added NBD-lipids, accumulation in lysosomes can be an artifact of cellular degradation pathways for foreign molecules[7].

• Troubleshooting Steps:

  • Co-localization Studies: Use organelle-specific markers to confirm the localization of your NBD-labeled lipid. For example, use a Golgi marker like Giantin or a lysosomal marker like LAMP1.

  • Time-Course Experiments: Observe the trafficking of the NBD-labeled lipid over time. Initial localization at the plasma membrane followed by accumulation in internal organelles can provide clues about its trafficking pathway.

  • Inhibit Metabolic Pathways: Use metabolic inhibitors to see if the localization of your probe changes, which can help to understand how it is being processed by the cell.

Quantitative Data Summary

The following table summarizes key quantitative data for commonly used NBD-labeled lipids to aid in experimental design.

Parameter	NBD-C6-Ceramide	22-NBD-Cholesterol	NBD-PE
Excitation Max (nm)	~466[12][14]	~469	~467[15]
Emission Max (nm)	~536[12][14]	~537	~538[15]
Common Application	Golgi staining, Sphingolipid metabolism	Cholesterol trafficking	Membrane dynamics, Flippase assays
Typical Loading Concentration	5 µM (complexed to BSA)[8]	1-5 µM	1-5 µM
Notes	Environmentally sensitive fluorescence	Can be a poor mimic of native cholesterol	Prone to photobleaching

Experimental Protocols

General Protocol for Labeling Live Cells with NBD-Lipids

This protocol provides a general workflow for labeling live mammalian cells with NBD-labeled lipids. Optimization will be required for specific cell types and NBD-lipid analogs.

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and allow them to adhere and grow to the desired confluency.

• NBD-Lipid Stock Solution Preparation:

  • Prepare a stock solution of the NBD-labeled lipid (e.g., 1 mM) in a suitable solvent like DMSO or ethanol. Store protected from light at -20°C.

  • For some lipids, complexing to bovine serum albumin (BSA) is necessary for efficient delivery to cells. To do this, the lipid is dried down from an organic solvent and then resuspended in a BSA-containing buffer[8].

• Labeling Procedure:

  • Wash the cells once with a pre-warmed, serum-free medium or an appropriate buffer (e.g., Hank's Balanced Salt Solution, HBSS).

  • Dilute the NBD-lipid stock solution to the final working concentration (typically 1-5 µM) in the serum-free medium.

  • Incubate the cells with the labeling solution for a specific duration (e.g., 15-60 minutes) at a controlled temperature (e.g., 4°C for plasma membrane labeling or 37°C for uptake studies)[7][8].

• Washing:

  • Remove the labeling solution and wash the cells two to three times with fresh, pre-warmed medium or buffer to remove unincorporated probe.

• Back-Exchange (Optional):

  • To specifically visualize internalized lipids, you can perform a "back-exchange" by incubating the cells with a BSA solution (e.g., 1% w/v fatty acid-free BSA in buffer) to remove NBD-lipids remaining in the outer leaflet of the plasma membrane[16][17].

• Imaging:

  • Image the cells immediately using a fluorescence microscope equipped with appropriate filters for NBD (e.g., a standard FITC/GFP filter set).

  • Use the lowest possible excitation intensity and exposure time to minimize phototoxicity and photobleaching.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common artifacts encountered when using NBD-labeled lipids.

A workflow for troubleshooting common artifacts with NBD-labeled lipids.

References

• 1. mdpi.com [mdpi.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. Organization and dynamics of NBD-labeled lipids in membranes analyzed by fluorescence recovery after photobleaching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biorxiv.org [biorxiv.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. NBD-cholesterol probes to track cholesterol distribution in model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biotium.com [biotium.com]
• 13. NBD C6-Ceramide (6-((N-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-yl)amino)hexanoyl)Sphingosine) 1 mg [thermofisher.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. FluoroFinder [app.fluorofinder.com]
• 16. benchchem.com [benchchem.com]
• 17. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy [bio-protocol.org]

improving the signal-to-noise ratio with N-Dodecanoyl-NBD-sulfatide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Dodecanoyl-NBD-sulfatide. Our goal is to help you improve the signal-to-noise ratio and achieve high-quality, reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecanoyl-NBD-sulfatide and what are its primary applications?

N-Dodecanoyl-NBD-sulfatide is a fluorescent analog of sulfatide, a class of sulfoglycolipids.[1] It contains a 12-carbon acyl chain and is labeled with the nitrobenzoxadiazole (NBD) fluorophore.[2] This fluorescent probe is primarily used to study the dynamics of lipid trafficking, metabolism, and localization within living cells using fluorescence microscopy.[3] It is a valuable tool for investigating the role of sulfatides (B1148509) in various biological processes, including myelin sheath formation, glial-axon signaling, and protein trafficking.[1][4]

Q2: What are the spectral properties of the NBD fluorophore?

The NBD fluorophore is environmentally sensitive, meaning its fluorescence properties can change depending on the polarity of its surroundings. It is weakly fluorescent in aqueous (hydrophilic) environments and exhibits stronger fluorescence in nonpolar (hydrophobic) environments like cellular membranes.[5] This property is advantageous for visualizing its incorporation and movement within lipid bilayers. Typically, NBD has an excitation maximum around 460-470 nm and an emission maximum in the range of 520-550 nm.

Q3: How can I reduce photobleaching of N-Dodecanoyl-NBD-sulfatide during imaging?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a diminished fluorescent signal.[6][7] To minimize photobleaching of NBD-sulfatide, consider the following strategies:

• Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that provides a detectable signal. Neutral density filters can be employed to attenuate the light source.[6][8]

• Minimize Exposure Time: Decrease the camera exposure time or increase the scanning speed in confocal microscopy to limit the duration of light exposure.[8]

• Use Antifade Reagents: Incorporate a commercially available antifade reagent into your imaging medium. These reagents help to scavenge reactive oxygen species that contribute to photobleaching.[8]

• Optimize Image Acquisition Settings: Increase the detector gain or use a more sensitive detector to amplify the signal, which allows for the use of lower excitation intensity.[8]

Troubleshooting Guides

Issue 1: High Background Fluorescence

High background fluorescence can obscure the specific signal from N-Dodecanoyl-NBD-sulfatide, leading to a poor signal-to-noise ratio.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Excess Probe Concentration	Titrate the concentration of N-Dodecanoyl-NBD-sulfatide to find the optimal balance between signal intensity and background. Start with a lower concentration and incrementally increase it.[9][10]
Non-specific Binding	- Blocking: Before labeling, incubate cells with a blocking agent like Bovine Serum Albumin (BSA) to saturate non-specific binding sites. - Thorough Washing: Increase the number and duration of washing steps after incubation with the fluorescent probe to remove unbound molecules.[9][11]
Cellular Autofluorescence	Image an unstained control sample using the same imaging parameters to determine the level of endogenous fluorescence. If autofluorescence is high, you may need to use spectral unmixing techniques or choose a different fluorophore if possible.[11][12]
Contaminated Reagents	Ensure all buffers and media are freshly prepared and filtered to remove any particulate matter or microbial contamination that could be fluorescent.[11]

Issue 2: Low or No Fluorescent Signal

A weak or absent signal can be due to several factors related to the probe, the cells, or the imaging setup.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Probe Concentration	The concentration of N-Dodecanoyl-NBD-sulfatide may be too low. Perform a concentration titration to determine the optimal labeling concentration for your specific cell type and experimental conditions.
Inefficient Labeling	- Incubation Time and Temperature: Optimize the incubation time and temperature. While labeling is often done at 4°C to reduce endocytosis, some cell types may require 37°C for efficient incorporation.[3] - Cell Health: Ensure cells are healthy and within an optimal confluency range (typically 50-80%) before labeling.
Photobleaching	The fluorescent signal may have been bleached during sample preparation or imaging. Refer to the strategies for reducing photobleaching in the FAQs.[6][7]
Incorrect Microscope Settings	- Filter Sets: Verify that you are using the correct excitation and emission filters for the NBD fluorophore. - Detector Sensitivity: Increase the gain or voltage of the detector (e.g., photomultiplier tube - PMT) to enhance signal detection.
Probe Degradation	Ensure proper storage of the N-Dodecanoyl-NBD-sulfatide stock solution (typically at -20°C, protected from light) to prevent degradation.

Experimental Protocols

Protocol 1: Live Cell Labeling with N-Dodecanoyl-NBD-Sulfatide

This protocol provides a general guideline for labeling live adherent cells. Optimization for specific cell types and experimental goals is recommended.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Dimethyl sulfoxide (B87167) (DMSO)

• Serum-free cell culture medium or live-cell imaging buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Bovine Serum Albumin (BSA)

• Adherent cells cultured on glass-bottom dishes or coverslips

Procedure:

• Prepare NBD-Sulfatide Stock Solution:

  • Dissolve N-Dodecanoyl-NBD-sulfatide in DMSO to prepare a stock solution (e.g., 1 mM).

  • Aliquot and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

• Prepare Labeling Solution:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Dilute the stock solution in pre-warmed, serum-free medium or imaging buffer to the desired final concentration (a typical starting range is 2-10 µM). Vortex gently to mix.

• Cell Preparation:

  • Ensure cells are at the desired confluency (e.g., 50-80%).

  • Aspirate the growth medium and wash the cells once with pre-warmed imaging buffer.

• Cell Labeling:

  • Add the labeling solution to the cells, ensuring the entire surface is covered.

  • Incubate at 37°C for 15-30 minutes. The optimal time may vary. To reduce endocytosis, incubation can be performed at 4°C.[3]

• Washing:

  • Aspirate the labeling solution.

  • Wash the cells two to three times with pre-warmed imaging buffer to remove unbound probe.

• Imaging:

  • Add fresh, pre-warmed imaging buffer to the cells.

  • Immediately image the cells using a fluorescence microscope equipped with appropriate filters for NBD (Excitation/Emission ~465/535 nm).

Protocol 2: BSA Back-Extraction to Differentiate Plasma Membrane vs. Internalized Probe

This procedure helps to quench the fluorescence of the NBD-sulfatide remaining in the outer leaflet of the plasma membrane, allowing for better visualization of the internalized probe.

Procedure:

• Following the labeling and washing steps in Protocol 1, prepare a BSA solution (e.g., 5% w/v) in your imaging buffer.

• Incubate the labeled cells with the BSA solution at 4°C for a designated period (e.g., 10-30 minutes). The optimal time and BSA concentration should be determined empirically for your cell type.[3]

• Wash the cells three times with cold imaging buffer to remove the BSA and the extracted probe.

• Proceed with imaging to visualize the internalized N-Dodecanoyl-NBD-sulfatide.

Visualizations

Caption: Experimental workflow for live cell labeling with N-Dodecanoyl-NBD-sulfatide.

References

• 1. Sulfatide - Wikipedia [en.wikipedia.org]
• 2. larodan.com [larodan.com]
• 3. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Lipid Sulfatide Is a Novel Myelin-Associated Inhibitor of CNS Axon Outgrowth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence as a Tool to Study Lipid-Protein Interactions: The Case of α-Synuclein [scirp.org]
• 6. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 7. news-medical.net [news-medical.net]
• 8. benchchem.com [benchchem.com]
• 9. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. biotium.com [biotium.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

preventing aggregation of N-Dodecanoyl-NBD-sulfatide in aqueous solutions

Welcome to the technical support center for N-Dodecanoyl-NBD-sulfatide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the handling and use of this fluorescent lipid analog.

Troubleshooting Guides

Issue 1: Low or No Fluorescent Signal

You've prepared your aqueous solution of N-Dodecanoyl-NBD-sulfatide, but you're observing a weak or non-existent fluorescent signal. This is a common issue that can often be attributed to aggregation-induced fluorescence quenching.

Troubleshooting Steps:

• Visual Inspection: Carefully examine your solution. The presence of cloudiness, particulates, or a visible precipitate is a strong indicator of aggregation.

• Concentration Review: High concentrations of N-Dodecanoyl-NBD-sulfatide in aqueous solutions can lead to the formation of micelles or larger aggregates. Consider diluting your sample.

• Solvent Optimization: N-Dodecanoyl-NBD-sulfatide is soluble in a chloroform/methanol (2:1) mixture.[1] For aqueous applications, ensure the final concentration of any organic co-solvent (like DMSO or ethanol) is compatible with your experimental system and helps maintain solubility.

• Sonication: Gentle sonication can help to break up small aggregates that may have formed during sample preparation.

• Incorporate a Surfactant: The addition of a non-ionic surfactant at a concentration below its critical micelle concentration (CMC) can prevent hydrophobic interactions between the lipid molecules.

Issue 2: Inconsistent or Irreproducible Experimental Results

You are observing variability between experiments using N-Dodecanoyl-NBD-sulfatide. This could be due to inconsistent sample preparation leading to varying degrees of aggregation.

Troubleshooting Steps:

• Standardize Preparation Protocol: Ensure that the protocol for preparing the N-Dodecanoyl-NBD-sulfatide solution is consistent for every experiment. This includes solvent addition, mixing, and incubation times.

• Control for Temperature: Temperature can affect the solubility and aggregation of lipids. Perform your experiments at a consistent temperature.

• Freshly Prepare Solutions: Whenever possible, prepare your N-Dodecanoyl-NBD-sulfatide solutions fresh for each experiment to minimize the chance of aggregation over time.

• Proper Storage: Ensure the stock solution is stored correctly at -20°C in a desiccated environment to prevent degradation.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving N-Dodecanoyl-NBD-sulfatide?

A1: The recommended solvent for initial dissolution is a chloroform/methanol (2:1) mixture.[1] For aqueous-based experiments, a stock solution can be prepared in an organic solvent like DMSO and then diluted into the aqueous buffer.

Q2: How should I store N-Dodecanoyl-NBD-sulfatide?

A2: N-Dodecanoyl-NBD-sulfatide should be stored at -20°C under desiccating conditions.[2] The product can be stored for up to 12 months under these conditions.[2]

Q3: My N-Dodecanoyl-NBD-sulfatide solution appears cloudy. What should I do?

A3: Cloudiness is a sign of aggregation. You can try diluting the solution, gently sonicating it, or adding a small amount of a non-ionic surfactant to help disperse the aggregates. For future preparations, consider modifying your protocol to improve solubility.

Q4: What is the Critical Micelle Concentration (CMC) of N-Dodecanoyl-NBD-sulfatide?

Q5: Can I use surfactants to prevent aggregation?

A5: Yes, non-ionic surfactants are commonly used to prevent the aggregation of hydrophobic molecules in aqueous solutions.[1][5] It is recommended to use them at concentrations below their CMC to avoid the formation of mixed micelles, which could interfere with your experiment.

Data Summary

Table 1: Physical and Chemical Properties of N-Dodecanoyl-NBD-sulfatide

Property	Value	Reference
Molecular Formula	C42H71N5O14S	[1][6]
Molecular Weight	902.11 g/mol	[6]
Purity	>98%	[2]
Solubility	Chloroform/methanol (2:1)	[1]
Storage Temperature	-20°C	[2]

Table 2: Common Non-Ionic Surfactants for Aggregation Prevention

Surfactant	Typical Working Concentration (below CMC)
Tween® 20	0.005% - 0.05% (v/v)
Triton™ X-100	0.01% - 0.1% (v/v)
Pluronic® F-68	0.01% - 0.1% (w/v)

Experimental Protocols

Protocol 1: Preparation of a Monomeric N-Dodecanoyl-NBD-sulfatide Aqueous Solution

Objective: To prepare an aqueous solution of N-Dodecanoyl-NBD-sulfatide with minimal aggregation for use in biophysical or cell-based assays.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• High-purity Dimethyl sulfoxide (B87167) (DMSO)

• Aqueous buffer of choice (e.g., PBS, HEPES)

• Non-ionic surfactant (e.g., Tween® 20)

• Vortex mixer

• Sonicator bath

Procedure:

• Prepare a Stock Solution:

  • Allow the vial of N-Dodecanoyl-NBD-sulfatide to warm to room temperature before opening.

  • Prepare a 1 mM stock solution in high-purity DMSO.

  • Vortex thoroughly to ensure complete dissolution.

• Prepare the Aqueous Buffer:

  • If using a surfactant, add the desired amount to your aqueous buffer. For example, for a 0.01% Tween® 20 solution, add 10 µL of a 10% Tween® 20 stock to 10 mL of buffer.

• Dilution into Aqueous Buffer:

  • While vortexing the aqueous buffer, slowly add the N-Dodecanoyl-NBD-sulfatide stock solution to achieve the final desired concentration. It is crucial to add the lipid stock to the buffer and not the other way around.

  • For example, to make a 10 µM solution, add 10 µL of the 1 mM stock to 990 µL of the aqueous buffer.

• Sonication (Optional):

  • If the solution appears cloudy or if you suspect aggregation, sonicate the solution in a bath sonicator for 5-10 minutes.

• Use Immediately:

  • It is best to use the freshly prepared aqueous solution immediately to minimize the risk of aggregation.

Visualizations

Caption: Experimental workflow for preparing and using N-Dodecanoyl-NBD-sulfatide.

Caption: Troubleshooting logic for low fluorescence signal with N-Dodecanoyl-NBD-sulfatide.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Dodecanoyl-NBD-sulfatide, Fluorescent C12:0-sulfatide analog (ab143999) | Abcam [abcam.com]
• 3. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 4. WO2014055967A2 - Compositions and methods for treating diseases of protein aggregation involving ic3b deposition - Google Patents [patents.google.com]
• 5. Stabilizing two IgG1 monoclonal antibodies by surfactants: Balance between aggregation prevention and structure perturbation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. larodan.com [larodan.com]

troubleshooting guide for low fluorescence signal with N-Dodecanoyl-NBD-sulfatide

Welcome to the technical support center for N-Dodecanoyl-NBD-sulfatide. This guide provides troubleshooting advice and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in resolving common issues during their experiments with this fluorescent sulfatide analog.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing a very low or no fluorescent signal. What are the possible causes and solutions?

A weak or absent fluorescent signal is a common issue that can arise from several factors related to the probe itself, the experimental conditions, or the imaging setup.

Troubleshooting Steps:

• Probe Integrity and Storage:

  • Improper Storage: N-Dodecanoyl-NBD-sulfatide should be stored at -20°C under desiccating conditions and protected from light. Improper storage can lead to degradation of the fluorophore.

  • Repeated Freeze-Thaw Cycles: Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles, which can degrade the probe.

• Experimental Protocol:

  • Suboptimal Concentration: The concentration of the probe may be too low. A typical starting concentration for NBD-labeled lipids is between 2-10 µM. It is recommended to perform a concentration titration to find the optimal concentration for your specific cell type and experimental setup.

  • Insufficient Incubation Time: The incubation time may be too short for adequate uptake of the probe. A typical incubation time is 15-60 minutes at 37°C. This may need to be optimized for your specific cell line.

  • Inappropriate Solvent: The final concentration of organic solvents (like DMSO or ethanol) used to dissolve the probe should be minimal in the final labeling solution to avoid cytotoxicity and interference with probe uptake.

• Cellular and Environmental Factors:

  • NBD Environment Sensitivity: The NBD fluorophore is highly sensitive to its environment. It exhibits weak fluorescence in aqueous (polar) environments and becomes brightly fluorescent in hydrophobic (lipid-rich) environments. If the probe has not efficiently incorporated into cellular membranes, the signal will be low.

  • Fluorescence Quenching: At high concentrations, the NBD fluorophore can self-quench, leading to a decrease in fluorescence intensity. This is another reason why optimizing the probe concentration is critical.

  • Cell Health: Unhealthy or dying cells may not take up the fluorescent lipid properly. Ensure your cells are healthy and at an appropriate confluency (typically 50-80%) before labeling.

• Imaging and Instrumentation:

  • Incorrect Filter Sets: Ensure that the excitation and emission filters on the microscope are appropriate for the NBD fluorophore. The excitation maximum of NBD is around 467 nm, and the emission maximum is around 539 nm.

  • Photobleaching: The NBD fluorophore can be susceptible to photobleaching (fading) upon prolonged exposure to excitation light. To minimize this, reduce the exposure time and excitation light intensity to the lowest level that provides a detectable signal. Using an anti-fade mounting medium can also help for fixed cell imaging.

  • Background Fluorescence: High background can obscure a weak signal. Ensure thorough washing steps to remove unbound probe. A negative control (unlabeled cells) should be used to assess the level of autofluorescence.[1]

Q2: Where should I expect to see the fluorescent signal within the cell?

NBD-labeled lipids are typically inserted into the outer leaflet of the plasma membrane and are then internalized and transported to various intracellular organelles. For N-Dodecanoyl-NBD-sulfatide, you can expect to see initial staining of the plasma membrane, followed by trafficking to the Golgi apparatus, a central hub for lipid metabolism and sorting.[2] Depending on the cell type and experimental conditions, localization to other compartments like endosomes and lysosomes may also be observed over time.

Q3: Can I use N-Dodecanoyl-NBD-sulfatide for live-cell imaging?

Yes, NBD-labeled lipids are widely used for live-cell imaging. However, it is important to minimize phototoxicity by using the lowest possible excitation light intensity and exposure time.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Storage Temperature	-20°C	Store under desiccating conditions, protected from light.
Stock Solution Solvent	DMSO or Ethanol
Final Labeling Concentration	2 - 10 µM	Optimal concentration should be determined empirically.
Incubation Time	15 - 60 minutes	Varies depending on cell type and experimental goals.
Incubation Temperature	37°C
NBD Excitation Max.	~467 nm
NBD Emission Max.	~539 nm

Experimental Protocols

General Protocol for Live-Cell Labeling with N-Dodecanoyl-NBD-sulfatide

This protocol is a general guideline and may require optimization for your specific cell type and experimental conditions.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Anhydrous DMSO or Ethanol

• Live-cell imaging buffer (e.g., HBSS or serum-free medium)

• Cultured cells on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets for NBD

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1 mM stock solution of N-Dodecanoyl-NBD-sulfatide in anhydrous DMSO or ethanol.

  • Aliquot the stock solution into single-use vials and store at -20°C, protected from light.

• Cell Preparation:

  • Culture cells to 50-80% confluency on a suitable imaging dish or coverslip.

  • Ensure cells are healthy and adherent before labeling.

• Labeling:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Dilute the stock solution in pre-warmed (37°C) live-cell imaging buffer to the desired final concentration (start with 5 µM).

  • Aspirate the culture medium from the cells and wash once with pre-warmed imaging buffer.

  • Add the labeling solution to the cells and incubate for 15-60 minutes at 37°C in a CO2 incubator.

• Washing:

  • Gently aspirate the labeling solution.

  • Wash the cells two to three times with pre-warmed imaging buffer to remove unbound probe.

• Imaging:

  • Add fresh, pre-warmed imaging buffer to the cells.

  • Immediately proceed to image the cells using a fluorescence microscope equipped with a live-cell incubation chamber and appropriate NBD filter sets.

Visualizations

Logical Troubleshooting Workflow for Low Fluorescence Signal

Caption: A flowchart outlining the key steps to troubleshoot a low fluorescence signal when using N-Dodecanoyl-NBD-sulfatide.

Sulfatide Biosynthesis and Degradation Pathway

Caption: A simplified diagram of the biosynthesis and degradation pathway of sulfatide within a cell.[2][3][4][5][6]

References

• 1. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The repertoire of protein-sulfatide interactions reveal distinct modes of sulfatide recognition [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Sulfatide - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Cytotoxicity of N-Dodecanoyl-NBD-Sulfatide in Long-Term Imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in minimizing the cytotoxic effects of N-Dodecanoyl-NBD-sulfatide during long-term live-cell imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of cytotoxicity when using N-Dodecanoyl-NBD-sulfatide?

A1: The cytotoxicity associated with N-Dodecanoyl-NBD-sulfatide in live-cell imaging primarily stems from three sources:

• Intrinsic Toxicity of the NBD Fluorophore: The 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) group can be inherently toxic to cells, potentially by generating reactive oxygen species (ROS) upon excitation.[1]

• Phototoxicity: Prolonged exposure to high-intensity excitation light can induce cellular damage and apoptosis.[1][2][3][4] This is a significant concern with many fluorescent probes, including NBD.

• Probe Concentration and Solvent Effects: High concentrations of the lipid analog or the solvent used for its dissolution (e.g., DMSO) can disrupt normal cellular processes and induce toxicity.[1]

Q2: I am observing increased cell death in my long-term imaging experiments. How can I determine if it's caused by the NBD-sulfatide?

A2: To determine if N-Dodecanoyl-NBD-sulfatide is the cause of cell death, you should perform the following control experiments:

• Unlabeled Cells: Image cells that have not been treated with the NBD-sulfatide under the same imaging conditions (duration, light exposure).

• Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve the NBD-sulfatide.[1]

• No-Light Control: Incubate cells with the NBD-sulfatide but do not expose them to the excitation light. Comparing the viability of these control groups with your experimental group will help isolate the source of cytotoxicity.

Q3: What are the initial steps to reduce NBD-sulfatide-induced cytotoxicity?

A3: The initial and most crucial step is to optimize the concentration of the NBD-sulfatide. Perform a concentration titration to find the lowest possible concentration that still provides a sufficient signal-to-noise ratio for your imaging setup.[1] Additionally, ensure the final concentration of any solvent, such as DMSO, in your cell culture medium is well below its toxic threshold (typically <0.1%).[1]

Q4: Are there less cytotoxic alternatives to NBD-labeled sulfatide?

A4: If reducing the concentration of N-Dodecanoyl-NBD-sulfatide does not sufficiently mitigate cytotoxicity, consider using lipid analogs labeled with other fluorophores known for lower toxicity and higher photostability, such as BODIPY or DiI derivatives.[1][5] While a direct sulfatide analog with these dyes may not be commercially available, using a different fluorescent lipid that localizes to similar cellular compartments could be an alternative approach for tracking general lipid dynamics.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your long-term imaging experiments with N-Dodecanoyl-NBD-sulfatide.

Problem	Possible Causes	Recommended Solutions
High Cell Death/Apoptosis	- High concentration of NBD-sulfatide.- High concentration of solvent (e.g., DMSO).- Phototoxicity from excessive light exposure.	- Optimize Probe Concentration: Perform a dose-response experiment to determine the minimal effective concentration (See Table 1).- Minimize Solvent: Ensure the final solvent concentration is below 0.1%.[1]- Reduce Light Exposure: Decrease excitation light intensity, reduce exposure time, and use a sensitive detector.[1][6]
Weak Fluorescent Signal	- NBD-sulfatide concentration is too low.- Insufficient incubation time.- Photobleaching of the NBD fluorophore.[7][8]	- Increase Concentration Carefully: Gradually increase the probe concentration while monitoring for cytotoxicity.- Optimize Labeling: Increase the incubation time to allow for better incorporation of the probe into cellular membranes.- Use Anti-Fade Reagents: Add an anti-fade reagent to your imaging medium to reduce photobleaching.[9]
Altered Cellular Morphology or Function	- The NBD-lipid analog is interfering with normal cellular processes.[1]- Accumulation of the probe in specific organelles leading to stress.	- Lower Probe Concentration: Use the lowest effective concentration.- Reduce Incubation Time: Minimize the time cells are exposed to the probe before imaging.- Perform Functional Assays: Conduct assays to ensure the observed cellular processes are not artifacts of the probe.
Signal Fades Quickly During Imaging	- Photobleaching of the NBD fluorophore.[7][8]	- Reduce Excitation Intensity: Use the lowest light intensity that provides a usable signal.- Minimize Exposure Time: Use shorter exposure times and time-lapse intervals.- Use Antioxidants: Supplement the imaging medium with antioxidants like ascorbic acid to quench reactive oxygen species.[1][3]

Data Presentation

Table 1: Example of a Concentration Optimization Experiment for N-Dodecanoyl-NBD-Sulfatide

Concentration of NBD-Sulfatide (µM)	Incubation Time (hours)	Signal-to-Noise Ratio (Arbitrary Units)	Cell Viability (%)
0.1	4	5	98
0.5	4	25	95
1.0	4	60	85
2.0	4	110	70
5.0	4	200	45

Note: The optimal concentration will vary depending on the cell type and imaging system. A concentration that provides a good signal-to-noise ratio with minimal impact on cell viability should be chosen.

Experimental Protocols

Protocol 1: Determining Optimal N-Dodecanoyl-NBD-Sulfatide Concentration

• Cell Seeding: Plate your cells on a suitable imaging dish or plate and allow them to adhere and grow to the desired confluency.

• Prepare NBD-Sulfatide Solutions: Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in a low-toxicity solvent like DMSO. Create a series of dilutions in your cell culture medium to achieve final concentrations ranging from 0.1 µM to 5 µM.

• Cell Treatment: Replace the medium in your cell plates with the medium containing the different concentrations of NBD-sulfatide. Include a vehicle-only control.

• Incubation: Incubate the cells for a predetermined time (e.g., 4 hours) under standard cell culture conditions.

• Imaging: Image the cells using a fluorescence microscope with settings appropriate for the NBD fluorophore.

• Viability Assay: After imaging, perform a cell viability assay (e.g., using Calcein-AM and Propidium Iodide, see Protocol 2) to quantify cytotoxicity at each concentration.

• Analysis: Determine the lowest concentration that provides an adequate fluorescent signal for your experimental needs while maintaining high cell viability.

Protocol 2: Assessing Cell Viability with Calcein-AM and Propidium Iodide (PI)

• Prepare Staining Solution: Prepare a working solution of Calcein-AM (for live cells) and Propidium Iodide (for dead cells) in a buffered saline solution (e.g., PBS). A common final concentration is 1 µM for Calcein-AM and 1.5 µM for PI.[1]

• Cell Treatment: Culture your cells with the desired concentrations of N-Dodecanoyl-NBD-sulfatide for the intended duration of your experiment. Include positive (e.g., treated with a known cytotoxic agent) and negative (untreated) controls.[1]

• Washing: Gently wash the cells twice with warm PBS to remove the treatment medium.[1]

• Staining: Add the Calcein-AM/PI staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.[1]

• Imaging: Image the cells using a fluorescence microscope. Live cells will exhibit bright green fluorescence (Calcein), and dead cells will show red fluorescence (PI).

• Quantification: Count the number of live and dead cells in multiple fields of view for each condition to calculate the percentage of viable cells.

Visualizations

Caption: Workflow for optimizing N-Dodecanoyl-NBD-sulfatide concentration.

Caption: Decision tree for troubleshooting cytotoxicity issues.

Caption: Pathway of NBD-mediated phototoxicity and mitigation.

References

• 1. benchchem.com [benchchem.com]
• 2. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 3. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 4. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - KR [thermofisher.com]
• 6. Tips for Running a Successful Live Cell Imaging Experiment [moleculardevices.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Support Center: N-Dodecanoyl-NBD-Sulfatide Delivery to Cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing N-Dodecanoyl-NBD-sulfatide in their cellular experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecanoyl-NBD-sulfatide and what are its common applications?

A1: N-Dodecanoyl-NBD-sulfatide is a fluorescently labeled analog of sulfatide, a type of sulfoglycosphingolipid. The NBD (nitrobenzoxadiazole) group allows for visualization of the molecule within cells using fluorescence microscopy. It is primarily used to study the cellular uptake, trafficking, and localization of sulfatides, which are involved in various biological processes including myelin sheath maintenance, cell adhesion, and signaling pathways.[1][2]

Q2: What is the recommended solvent for preparing a stock solution of N-Dodecanoyl-NBD-sulfatide?

A2: A common solvent for preparing stock solutions of NBD-labeled lipids is a mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1 v/v) or dimethyl sulfoxide (B87167) (DMSO). It is crucial to ensure the final concentration of the organic solvent in the cell culture medium is minimal to prevent cytotoxicity.

Q3: What is a typical starting concentration for labeling cells with N-Dodecanoyl-NBD-sulfatide?

A3: A typical starting concentration for labeling live cells with NBD-labeled lipids ranges from 2 to 10 µM. However, the optimal concentration should be determined empirically for each cell type and experimental condition, as higher concentrations can lead to cytotoxicity.

Q4: How can I remove the N-Dodecanoyl-NBD-sulfatide that is bound to the cell surface but not internalized?

A4: A technique called "back-exchange" can be used to remove non-internalized NBD-labeled lipids from the plasma membrane. This is typically achieved by washing the cells with a solution containing bovine serum albumin (BSA), which acts as a sink for the fluorescent lipid. A 5% (w/v) BSA solution is often used, but the optimal concentration and incubation time may need to be determined for your specific cell type.

Q5: For how long should I incubate the cells with N-Dodecanoyl-NBD-sulfatide?

A5: Incubation times can vary depending on the cell type and the specific biological process being investigated. A typical incubation time for observing uptake is between 15 and 60 minutes at 37°C. For some applications, incubation at lower temperatures (e.g., 4°C or 20°C) may be used to inhibit endocytosis and study membrane binding.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Fluorescent Signal	1. Suboptimal Concentration: The concentration of N-Dodecanoyl-NBD-sulfatide may be too low. 2. Short Incubation Time: The incubation period may not be sufficient for detectable uptake. 3. Cell Health: The cells may not be healthy or metabolically active. 4. Quenching: The NBD fluorophore may be quenched by components in the media or by self-aggregation at high concentrations.	1. Optimize Concentration: Perform a concentration titration to find the optimal signal-to-noise ratio. Start with a range of 2-10 µM and assess both fluorescence intensity and cell viability. 2. Increase Incubation Time: Extend the incubation period, monitoring the signal at different time points. 3. Check Cell Viability: Ensure cells are healthy and within their optimal growth phase before the experiment. Perform a viability assay (e.g., Trypan Blue) prior to labeling. 4. Optimize Solvent and Dilution: Ensure the stock solution is fully dissolved and dilute it in serum-free medium immediately before use to minimize aggregation.
High Background Fluorescence	1. Excess Probe: Incomplete removal of unbound N-Dodecanoyl-NBD-sulfatide. 2. Non-specific Binding: The probe may be binding non-specifically to the culture dish or extracellular matrix. 3. Autofluorescence: The cells themselves may have high intrinsic fluorescence.	1. Thorough Washing: Increase the number and duration of washes after incubation. Use a BSA back-exchange step to remove surface-bound probe. 2. Blocking: Consider pre-coating culture dishes with a blocking agent like poly-D-lysine if non-specific binding is suspected. 3. Control for Autofluorescence: Image an unlabeled sample of cells using the same settings to determine the level of background autofluorescence.
Cell Death or Altered Morphology	1. Cytotoxicity: The concentration of N-Dodecanoyl-NBD-sulfatide or the solvent may be too high. 2. Phototoxicity: Excessive exposure to excitation light during imaging can damage cells.	1. Perform a Viability Assay: Conduct a dose-response experiment and assess cell viability using an assay like MTT or Trypan Blue to determine the maximum non-toxic concentration. 2. Minimize Light Exposure: Use the lowest possible laser power and exposure time during microscopy.
Probe Aggregation in Solution	1. Poor Solubility: N-Dodecanoyl-NBD-sulfatide may not be fully solubilized in the working solution. 2. Precipitation in Media: The probe may precipitate when added to the cell culture medium, especially if it contains serum.	1. Proper Solubilization: Ensure the stock solution is clear. Gentle warming or vortexing may help. 2. Use Serum-Free Media: Perform the labeling in serum-free medium to reduce the chances of precipitation. If serum is required, add the diluted probe to the medium just before adding it to the cells. The use of surfactants like Polysorbate 20 or 80 at low concentrations (e.g., 0.01 g/L) has been shown to reduce aggregation of molecules in cell culture.

Quantitative Data

Table 1: Example Uptake of Sulfatide-Rich Liposomes in Different Cell Lines

Cell Line	Liposome (B1194612) Type	Incubation Time (min)	Mean Fluorescence Intensity (Arbitrary Units)
Astrocytoma	Sulfatide-Rich	30	~150
60	~200
120	~250
Neuroblastoma	Sulfatide-Rich	30	~180
60	~220
120	~280

Data presented is illustrative and based on trends observed in published studies. Actual values will vary depending on experimental conditions.

Table 2: Template for Determining Optimal N-Dodecanoyl-NBD-Sulfatide Concentration

Concentration (µM)	Incubation Time (min)	Mean Fluorescence Intensity	% Cell Viability	Observations (e.g., cell morphology)
0 (Control)	60	100%
2	60
5	60
10	60
20	60

Researchers should fill in this table with their own experimental data to determine the optimal conditions for their specific cell type.

Experimental Protocols

Protocol 1: General Procedure for Cellular Uptake of N-Dodecanoyl-NBD-Sulfatide

• Cell Preparation:

  • Seed cells on a suitable imaging dish or plate (e.g., glass-bottom dish) and culture until they reach the desired confluency (typically 70-80%).

• Preparation of N-Dodecanoyl-NBD-Sulfatide Working Solution:

  • Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide (e.g., 1 mM in DMSO).

  • On the day of the experiment, dilute the stock solution in pre-warmed, serum-free cell culture medium to the desired final concentration (e.g., 5 µM). Vortex gently to mix.

• Cell Labeling:

  • Aspirate the growth medium from the cells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Add the N-Dodecanoyl-NBD-sulfatide working solution to the cells.

  • Incubate at 37°C for 15-60 minutes.

• Washing and Imaging:

  • Aspirate the labeling solution.

  • Wash the cells two to three times with pre-warmed PBS to remove unbound probe.

  • (Optional) For studying internalization, perform a back-exchange by incubating with a BSA solution (e.g., 5% in PBS) for 10-15 minutes at 4°C, followed by washing with PBS.

  • Add fresh, pre-warmed imaging medium to the cells.

  • Image the cells using a fluorescence microscope with appropriate filter sets for the NBD fluorophore (Excitation/Emission: ~465/535 nm).

Protocol 2: Liposomal Delivery of N-Dodecanoyl-NBD-Sulfatide

• Liposome Preparation:

  • Prepare liposomes containing N-Dodecanoyl-NBD-sulfatide using a standard method such as thin-film hydration followed by extrusion. A typical formulation might include a structural lipid (e.g., DOPC), cholesterol, and 1-5 mol% of N-Dodecanoyl-NBD-sulfatide.

• Cell Treatment:

  • Culture cells as described in Protocol 1.

  • Dilute the liposome suspension in cell culture medium to the desired final lipid concentration.

  • Aspirate the growth medium and wash the cells with PBS.

  • Add the liposome-containing medium to the cells and incubate for the desired time.

• Analysis of Uptake:

  • Wash the cells thoroughly with PBS to remove non-adherent liposomes.

  • The cellular uptake of the fluorescent liposomes can be quantified using fluorescence microscopy, flow cytometry, or a plate reader.

Signaling Pathways and Workflows

Signaling Pathways

Experimental Workflows

References

• 1. Frontiers | Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts [frontiersin.org]
• 2. Type II NKT cell–mediated anergy induction in type I NKT cells prevents inflammatory liver disease - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Labyrinth of Myelin: A Comparative Guide to Fluorescent Probes for Tracking Sulfatide Dynamics

For researchers in neuroscience, cell biology, and drug development, understanding the intricate trafficking of sulfatides (B1148509)—key components of myelin—is paramount. This guide provides a comprehensive comparison of alternative fluorescent probes designed to illuminate the dynamic life of sulfatides within living cells, offering a critical resource for selecting the optimal tool to unravel the complexities of myelin biology and associated disorders.

Sulfatides, a class of sulfated galactosylceramides, are indispensable for the proper function of the nervous system. Their synthesis, transport, and degradation are tightly regulated processes, and disruptions in these pathways are linked to severe demyelinating diseases such as metachromatic leukodystrophy (MLD). To dissect the molecular mechanisms governing sulfatide homeostasis and to screen for potential therapeutic interventions, tools that enable real-time visualization of their dynamics in live cells are essential. Fluorescently labeled sulfatide analogs have emerged as powerful probes for this purpose. This guide compares the most prominent classes of these probes, focusing on their performance, experimental considerations, and data interpretation.

At a Glance: Comparing Fluorescent Sulfatide Probes

The ideal fluorescent sulfatide probe should faithfully mimic the behavior of its endogenous counterpart, exhibit bright and stable fluorescence, and impose minimal toxicity on the cell. The two most widely utilized classes of fluorophores for labeling sulfatides are nitrobenzoxadiazole (NBD) and boron-dipyrromethene (BODIPY). The choice between these and other potential alternatives depends on the specific experimental goals and imaging setup.

Probe Family	Key Advantages	Key Disadvantages	Common Applications
NBD-Sulfatide	- Environmentally sensitive fluorescence (polarity reporter)- Smaller size may reduce steric hindrance	- Lower photostability and quantum yield compared to BODIPY- Fluorescence sensitive to cholesterol presence	- Studies of sulfatide metabolism and accumulation in lysosomal storage diseases- Visualization of sulfatide trafficking to perinuclear regions
BODIPY-Sulfatide	- High photostability and brightness- Aggregation-dependent emission shift (can report on local concentration)	- Larger fluorophore may alter lipid trafficking- Less sensitive to environmental polarity	- General live-cell imaging of sulfatide distribution- Tracking sulfatide in various cellular compartments

In-Depth Analysis of Fluorescent Sulfatide Probes

NBD-Labeled Sulfatides: The Environmentally Sensitive Reporter

NBD-sulfatide analogs have been instrumental in early studies of sulfatide trafficking and metabolism. A notable application is in modeling lysosomal storage disorders. For instance, researchers have used N-Dodecanoyl-NBD-sulfatide to demonstrate sulfatide accumulation in cell models of metachromatic leukodystrophy.[1] The probe's fluorescence is sensitive to the polarity of its environment, which can provide insights into the lipid composition of different cellular membranes.

However, NBD fluorophores are known for their susceptibility to photobleaching and lower fluorescence quantum yield compared to more modern dyes.[1] Furthermore, the photostability of NBD can be influenced by the presence of cholesterol, potentially affecting the interpretation of results in different membrane domains.[1]

BODIPY-Labeled Sulfatides: The Bright and Stable Workhorse

BODIPY dyes offer significant advantages in terms of brightness and photostability, making them well-suited for long-term live-cell imaging and demanding applications like super-resolution microscopy.[2][3] One of the unique features of some BODIPY derivatives, such as BODIPY FL, is an aggregation-dependent shift in their fluorescence emission from green to red.[1] This property can be exploited to visualize areas of high sulfatide concentration, such as in the Golgi apparatus or within lysosomal accumulations.[1]

The larger size of the BODIPY fluorophore compared to NBD is a potential drawback, as it may have a greater impact on the natural trafficking and metabolism of the sulfatide analog.[1] Researchers should carefully validate that the observed localization of BODIPY-sulfatide reflects the true distribution of the endogenous lipid.

Experimental Corner: Protocols and Workflows

General Protocol for Labeling Cultured Cells with Fluorescent Sulfatide Analogs

This protocol provides a general framework for labeling adherent mammalian cells with fluorescently labeled sulfatide. Optimization of probe concentration and incubation times is recommended for each cell type and experimental condition.

Materials:

• Adherent mammalian cells cultured on glass-bottom dishes or coverslips

• Fluorescent sulfatide analog (e.g., NBD-sulfatide or BODIPY-sulfatide) stock solution in a suitable organic solvent (e.g., chloroform:methanol)

• Bovine Serum Albumin (BSA), fatty acid-free

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• Cell culture medium

Procedure:

• Preparation of the Labeling Complex:

  • Aliquot the desired amount of the fluorescent sulfatide stock solution into a glass tube.

  • Evaporate the solvent under a stream of nitrogen gas and then under vacuum for at least 1 hour to form a thin lipid film.

  • Resuspend the lipid film in serum-free cell culture medium containing BSA to form a sulfatide-BSA complex. A typical final concentration for labeling is in the low micromolar range.

• Cell Labeling:

  • Wash the cultured cells twice with pre-warmed HBSS.

  • Incubate the cells with the fluorescent sulfatide-BSA complex in serum-free medium for a specified time (e.g., 30-60 minutes) at 37°C.

• Washing and Imaging:

  • Remove the labeling solution and wash the cells three times with fresh, pre-warmed HBSS or complete medium to remove unbound probe.

  • Image the cells using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore.

Experimental Workflow for Tracking Sulfatide Endocytosis and Trafficking

This workflow outlines the steps to investigate the internalization and subsequent trafficking of sulfatides within the cell.

References

• 1. uwo.scholaris.ca [uwo.scholaris.ca]
• 2. BODIPY based realtime, reversible and targeted fluorescent probes for biothiol imaging in living cells - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Conventional BODIPY Conjugates for Live-Cell Super-Resolution Microscopy and Single-Molecule Tracking - PMC [pmc.ncbi.nlm.nih.gov]

Validating Sulfatide Localization: A Comparative Guide to N-Dodecanoyl-NBD-Sulfatide and Immunofluorescence

For researchers, scientists, and drug development professionals investigating the intricate roles of sulfatides (B1148509) in cellular processes, accurate visualization of their subcellular localization is paramount. This guide provides a comprehensive comparison of two prominent techniques for tracking sulfatides: direct labeling with the fluorescent analog N-Dodecanoyl-NBD-sulfatide and indirect detection via immunofluorescence using anti-sulfatide antibodies.

This guide will delve into the experimental protocols for both methods, present a comparative analysis of their strengths and weaknesses, and discuss crucial considerations for data interpretation.

Method Comparison at a Glance

Feature	N-Dodecanoyl-NBD-Sulfatide	Anti-Sulfatide Immunofluorescence
Principle	Incorporation of a fluorescently tagged sulfatide analog into cellular membranes.	Antibody-based detection of endogenous sulfatides.
Live/Fixed Cells	Primarily for live-cell imaging.	Fixed and permeabilized cells.
Temporal Resolution	Enables real-time tracking of sulfatide dynamics.	Provides a static snapshot of sulfatide distribution at a specific time point.
Potential for Artifacts	The bulky NBD tag may alter the lipid's metabolism and trafficking, potentially leading to localization in non-native compartments like lysosomes.[1]	Fixation and permeabilization can alter cell morphology and antigen accessibility. Antibody specificity and potential for off-target binding are critical considerations.[2][3][4]
Specificity	Specific for the introduced analog, but may not perfectly mimic all endogenous sulfatide species.	Dependent on the specificity of the primary antibody for various sulfatide isoforms.
Signal Amplification	Direct fluorescence, no amplification.	Signal can be amplified using secondary antibodies.
Ease of Use	Relatively straightforward protocol of incubation and imaging.	More complex, multi-step protocol involving fixation, permeabilization, blocking, and antibody incubations.

Experimental Workflows

The following diagrams illustrate the general experimental workflows for localizing sulfatides using N-Dodecanoyl-NBD-sulfatide and immunofluorescence.

Figure 1. Workflow for N-Dodecanoyl-NBD-sulfatide staining.

Figure 2. Workflow for anti-sulfatide immunofluorescence.

Detailed Experimental Protocols

Protocol 1: Live-Cell Staining with N-Dodecanoyl-NBD-Sulfatide

This protocol is adapted from methods for visualizing NBD-lipid uptake in mammalian cells.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Coverslips or imaging-compatible plates

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells on sterile glass coverslips or in imaging-compatible plates to achieve 50-70% confluency on the day of the experiment.

• Preparation of Staining Solution: Prepare a working solution of N-Dodecanoyl-NBD-sulfatide in cell culture medium. The optimal concentration should be determined empirically but typically ranges from 1-10 µM.

• Cell Staining: Remove the culture medium from the cells and replace it with the N-Dodecanoyl-NBD-sulfatide staining solution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for a duration determined by the experimental goals (e.g., 15-60 minutes). Shorter incubation times may favor plasma membrane labeling, while longer times may allow for visualization of internalization and trafficking.

• Washing: After incubation, gently wash the cells three times with pre-warmed PBS or culture medium to remove the excess fluorescent probe.

• Imaging: Immediately image the live cells using a fluorescence microscope equipped with appropriate filters for the NBD fluorophore (Excitation/Emission maxima ~460/535 nm).

Protocol 2: Immunofluorescence Staining of Sulfatides

This is a general protocol for immunocytochemistry that can be adapted for anti-sulfatide antibodies.

Materials:

• Primary anti-sulfatide antibody

• Fluorophore-conjugated secondary antibody

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA or normal serum in PBS)

• Phosphate-buffered saline (PBS)

• Coverslips

• Mounting medium with DAPI (optional)

• Fluorescence microscope

Procedure:

• Cell Preparation: Grow cells on sterile glass coverslips to the desired confluency.

• Fixation: Aspirate the culture medium and wash the cells once with PBS. Fix the cells by incubating with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Incubate the cells with permeabilization buffer for 10-15 minutes at room temperature. This step is crucial for allowing the antibodies to access intracellular antigens.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific antibody binding by incubating the cells in blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary anti-sulfatide antibody in the blocking buffer to its optimal concentration (to be determined empirically). Incubate the cells with the primary antibody solution for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in the blocking buffer. Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Counterstaining (Optional): If desired, incubate the cells with a nuclear counterstain like DAPI.

• Mounting: Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Validation and Interpretation of Results

N-Dodecanoyl-NBD-Sulfatide:

• Validation: It is crucial to acknowledge that the NBD moiety can influence the lipid's behavior. Co-localization studies with known organelle markers can help identify the compartments where the analog accumulates.

• Interpretation: The observed fluorescence pattern represents the distribution of the exogenous analog, which may not fully recapitulate the localization of all endogenous sulfatide species. The dynamic nature of the signal in live cells is a key advantage for studying trafficking pathways.

Anti-Sulfatide Immunofluorescence:

• Validation: The specificity of the primary antibody is critical. Antibody validation should include testing for cross-reactivity with other lipids.[2] Running negative controls (e.g., omitting the primary antibody) is essential to ensure the signal is not due to non-specific binding of the secondary antibody.

• Interpretation: The staining pattern reflects the location of endogenous sulfatides accessible to the antibody. The signal intensity can provide semi-quantitative information about the relative abundance of sulfatides in different cellular regions.

Logical Framework for Method Selection

The choice between N-Dodecanoyl-NBD-sulfatide and anti-sulfatide immunofluorescence depends on the specific research question.

Figure 3. Decision tree for selecting a sulfatide localization method.

References

• 1. Anti-sulfatide antibodies in neurological disorders: should we test? | springermedizin.de [springermedizin.de]
• 2. Anti-Sulfatide Antibodies [neuromuscular.wustl.edu]
• 3. "Characterization of anti -sulfatide autoantibodies in demyelinating di" by Bin Liu [digitalcommons.library.tmc.edu]
• 4. researchgate.net [researchgate.net]

Unraveling N-Dodecanoyl-NBD-Sulfatide Metabolism: A Comparative Guide to Mass Spectrometry and Alternative Analytical Techniques

For researchers, scientists, and drug development professionals investigating the metabolic fate of the fluorescently labeled sulfatide analog, N-Dodecanoyl-NBD-sulfatide, a critical evaluation of analytical methodologies is paramount. This guide provides an objective comparison of mass spectrometry with alternative techniques for confirming and quantifying its metabolism, supported by experimental data and detailed protocols.

The study of sulfatide metabolism is crucial for understanding various physiological and pathological processes, including myelin formation and neurodegenerative diseases like metachromatic leukodystrophy.[1][2] N-Dodecanoyl-NBD-sulfatide, a fluorescently tagged analog, serves as a valuable tool to trace the uptake and metabolic conversion of sulfatides (B1148509) within cellular systems. This guide focuses on the analytical techniques available to monitor its transformation into key metabolic products.

Performance Comparison of Analytical Techniques

The selection of an appropriate analytical technique is contingent on the specific requirements of the study, such as the need for quantitative accuracy, structural elucidation, or high-throughput screening. While mass spectrometry, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), offers the highest degree of specificity and sensitivity, other methods like Thin-Layer Chromatography (TLC) provide a more accessible, albeit less quantitative, alternative.

Feature	Mass Spectrometry (LC-MS/MS)	Thin-Layer Chromatography (TLC)
Specificity	Very High (distinguishes structurally similar metabolites)	Moderate (separation based on polarity)
Sensitivity	Very High (sub-picomole to femtomole range)[3]	Low to Moderate (nanomole to picomole range)
Quantification	Highly Accurate and Precise (using internal standards)[3][4]	Semi-quantitative (densitometry) or Qualitative
Structural Elucidation	Yes (through fragmentation analysis)	No
Throughput	Moderate to High	High
Cost & Complexity	High	Low

Mass Spectrometry Analysis of N-Dodecanoyl-NBD-Sulfatide Metabolism

LC-MS/MS stands as the gold standard for the definitive identification and quantification of N-Dodecanoyl-NBD-sulfatide and its metabolites. This technique combines the separation power of liquid chromatography with the mass-analyzing capabilities of tandem mass spectrometry to provide unparalleled specificity and sensitivity.

Experimental Protocol: LC-MS/MS Analysis

1. Cell Culture and Treatment:

• Plate cells (e.g., human skin fibroblasts, oligodendrocytes) in appropriate culture vessels and grow to desired confluency.

• Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in a suitable solvent (e.g., ethanol).

• Incubate the cells with N-Dodecanoyl-NBD-sulfatide at a final concentration of 1-5 µM for a specified time course (e.g., 1, 4, 24 hours).

2. Lipid Extraction:

• After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells and extract the lipids using a modified Bligh and Dyer or Folch method. A common procedure involves a single-phase extraction with a mixture of chloroform, methanol, and water.

• Add an appropriate internal standard, such as a non-endogenous odd-chain sulfatide or a stable isotope-labeled analog, to the extraction solvent for accurate quantification.

• Centrifuge to pellet cellular debris and collect the lipid-containing supernatant.

• Dry the lipid extract under a stream of nitrogen.

3. LC-MS/MS Analysis:

• Reconstitute the dried lipid extract in a suitable injection solvent (e.g., methanol/chloroform).

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is commonly used for the separation of sphingolipids.

  • Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 1 mM ammonium formate.

  • Gradient: A linear gradient from a lower to a higher percentage of mobile phase B is employed to elute the lipids based on their polarity.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in either positive or negative ion mode. Negative ion mode is often preferred for sulfatides due to the presence of the sulfate (B86663) group.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification. This involves selecting the precursor ion of the target analyte and a specific product ion generated through collision-induced dissociation (CID).

  • MRM Transitions (Hypothetical):

    • N-Dodecanoyl-NBD-sulfatide: Precursor ion (e.g., [M-H]⁻) → Product ion (e.g., fragment corresponding to the NBD-dodecanoyl moiety or the sulfated galactose).

    • N-Dodecanoyl-NBD-ceramide: Precursor ion → Product ion.

    • N-Dodecanoyl-NBD-galactosylceramide: Precursor ion → Product ion.

    • N-Dodecanoyl-NBD-sphingomyelin: Precursor ion → Product ion.

4. Data Analysis:

• Integrate the peak areas for each analyte and the internal standard.

• Generate a standard curve using known concentrations of the analytes.

• Calculate the concentration of each metabolite in the samples based on the standard curve and the internal standard response.

Alternative Method: Thin-Layer Chromatography (TLC)

TLC is a simpler and more accessible technique for the qualitative or semi-quantitative analysis of N-Dodecanoyl-NBD-sulfatide metabolism. It separates lipids based on their differential partitioning between a stationary phase (e.g., silica (B1680970) gel) and a mobile phase (a solvent system).

Experimental Protocol: TLC Analysis

1. Cell Culture, Treatment, and Lipid Extraction:

• Follow the same procedures as described for the LC-MS/MS protocol.

2. Thin-Layer Chromatography:

• Spot the reconstituted lipid extracts onto a silica gel TLC plate.

• Develop the plate in a sealed chamber containing a suitable solvent system (e.g., chloroform/methanol/water or chloroform/methanol/acetic acid in varying ratios). The choice of solvent system is critical for achieving good separation of the different lipid species.

• After development, allow the plate to dry completely.

3. Visualization and Analysis:

• Visualize the fluorescent NBD-labeled lipids on the TLC plate using a UV transilluminator.

• Identify the metabolites by comparing their migration distances (Rf values) to those of authentic standards run on the same plate.

• For semi-quantitative analysis, the intensity of the fluorescent spots can be measured using a densitometer or imaging software.

Expected Metabolic Pathway and Visualization

Based on studies of similar fluorescent sulfatide analogs, the primary metabolic pathway of N-Dodecanoyl-NBD-sulfatide is expected to involve its degradation within the lysosome. The key metabolic products are N-Dodecanoyl-NBD-ceramide, N-Dodecanoyl-NBD-galactosylceramide, and subsequently, N-Dodecanoyl-NBD-sphingomyelin through salvage pathways.[1][2]

Caption: Metabolic pathway of N-Dodecanoyl-NBD-sulfatide.

Experimental Workflow Comparison

The workflows for mass spectrometry and TLC analysis differ significantly in their complexity and the nature of the data they generate.

Caption: Comparison of experimental workflows.

Conclusion

For the definitive confirmation and precise quantification of N-Dodecanoyl-NBD-sulfatide metabolism, LC-MS/MS is the superior method, providing detailed structural information and accurate concentration measurements. However, for initial screening, qualitative assessment, or in laboratories where access to mass spectrometry is limited, TLC offers a viable and cost-effective alternative. The choice of methodology should be guided by the specific research question and the level of analytical detail required.

References

• 1. Uptake and metabolism of a fluorescent sulfatide analogue in cultured skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-Dodecanoyl-NBD-Sulfatide and Radiolabeled Sulfatides for Cellular Studies

For Researchers, Scientists, and Drug Development Professionals

The study of sulfatide metabolism and trafficking is critical for understanding numerous physiological and pathological processes, including myelin maintenance, insulin (B600854) secretion, and the progression of diseases like metachromatic leukodystrophy. To investigate these dynamic cellular events, researchers primarily rely on two types of labeled sulfatide analogs: fluorescently tagged sulfatides (B1148509), such as N-Dodecanoyl-NBD-sulfatide, and radiolabeled sulfatides. This guide provides an objective comparison of these two methodologies, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable approach for their specific experimental needs.

Data Presentation: A Comparative Overview

Feature	N-Dodecanoyl-NBD-Sulfatide	Radiolabeled Sulfatides ([35S] or [14C])
Detection Method	Fluorescence Microscopy, Flow Cytometry, Plate Readers	Scintillation Counting, Autoradiography
Data Output	Relative Fluorescence Units (RFU), Cellular Localization (images)	Disintegrations Per Minute (DPM), Counts Per Minute (CPM)
Sensitivity	High	Very High
Spatial Resolution	Excellent (subcellular localization)	Poor to Moderate (tissue/cell level)
Safety	Requires standard chemical safety precautions	Requires handling of radioactive materials and specialized disposal
Cost	Generally lower cost for reagents and instrumentation	Higher cost associated with radioisotopes, licensing, and waste disposal
Potential for Artifacts	The bulky NBD group may alter the lipid's metabolism and trafficking	Minimal structural modification, considered more biologically analogous

Experimental Protocols

Protocol 1: Cellular Uptake of N-Dodecanoyl-NBD-Sulfatide

This protocol is adapted from general methods for studying the uptake of NBD-labeled lipids in cultured mammalian cells.

Materials:

• N-Dodecanoyl-NBD-sulfatide

• Cultured mammalian cells (e.g., fibroblasts, oligodendrocytes)

• Cell culture medium (e.g., DMEM) with and without serum

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Preparation: Seed cells in appropriate culture vessels (e.g., glass-bottom dishes for microscopy, multi-well plates for flow cytometry) and grow to 70-80% confluency.

• Preparation of NBD-Sulfatide Complex:

  • Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in a suitable organic solvent (e.g., ethanol).

  • Prepare a solution of fatty acid-free BSA in serum-free medium.

  • Add the NBD-sulfatide stock solution to the BSA solution while vortexing to form a complex. The final concentration will depend on the specific experiment.

• Cell Labeling:

  • Wash the cells twice with warm PBS.

  • Incubate the cells with the NBD-sulfatide/BSA complex in serum-free medium for the desired time (e.g., 30-60 minutes) at 37°C.

• Termination of Uptake:

  • Remove the labeling medium and wash the cells three times with cold PBS to stop the uptake process.

• Analysis:

  • Fluorescence Microscopy: Image the live cells immediately to observe the subcellular localization of the NBD-sulfatide.

  • Flow Cytometry: Harvest the cells by trypsinization, resuspend in PBS, and analyze the fluorescence intensity to quantify uptake.

Protocol 2: Cellular Uptake of Radiolabeled Sulfatide

This protocol is based on established methods for measuring the uptake of radiolabeled lipids.

Materials:

• [35S]Sulfatide or [14C]Sulfatide

• Cultured mammalian cells

• Cell culture medium

• Scintillation cocktail

• Scintillation counter

• Lysis buffer (e.g., 0.1 M NaOH)

Procedure:

• Cell Preparation: Seed cells in multi-well plates and grow to near confluency.

• Preparation of Radiolabeled Sulfatide:

  • Prepare a stock solution of the radiolabeled sulfatide in a suitable solvent.

  • Dilute the stock solution in culture medium to the desired final concentration and specific activity.

• Cell Labeling:

  • Wash the cells twice with warm PBS.

  • Incubate the cells with the medium containing the radiolabeled sulfatide for the desired time at 37°C.

• Termination of Uptake:

  • Remove the radioactive medium and wash the cells extensively with cold PBS to remove unbound label.

• Quantification:

  • Lyse the cells in each well with a lysis buffer.

  • Transfer the cell lysate to a scintillation vial.

  • Add scintillation cocktail to each vial.

  • Measure the radioactivity using a scintillation counter. The resulting DPM or CPM values are proportional to the amount of sulfatide taken up by the cells.

Mandatory Visualizations

Caption: Comparative workflow for cellular uptake assays using N-Dodecanoyl-NBD-sulfatide and radiolabeled sulfatides.

Caption: Simplified overview of the synthesis and degradation pathways of sulfatides in the cell.

Objective Comparison and Recommendations

N-Dodecanoyl-NBD-Sulfatide:

• Advantages: The primary advantage of using NBD-sulfatide is the ability to visualize its subcellular localization in real-time using fluorescence microscopy. This provides invaluable spatial information about sulfatide trafficking and accumulation within different organelles. Furthermore, flow cytometry allows for high-throughput quantification of uptake in large cell populations. The non-radioactive nature of this compound simplifies handling and disposal.

• Disadvantages: A significant concern is that the NBD fluorophore is bulky and may alter the natural trafficking and metabolism of the sulfatide molecule. This can potentially lead to artifacts where the observed localization does not accurately reflect that of the endogenous lipid.

Radiolabeled Sulfatides:

• Advantages: Radiolabeling with 35S or 14C introduces a minimal structural change to the sulfatide molecule. Therefore, radiolabeled sulfatides are generally considered to behave more like their endogenous counterparts, providing more biologically relevant quantitative data on uptake and metabolism. The high sensitivity of radiometric detection allows for the measurement of very small quantities of sulfatide.

• Disadvantages: The use of radioisotopes necessitates specialized licenses, handling procedures, and waste disposal, which can be costly and complex. Importantly, standard scintillation counting provides bulk measurements from a cell population and does not offer subcellular spatial information. While autoradiography can provide some localization data, its resolution is significantly lower than that of fluorescence microscopy.

Recommendations for Researchers:

The choice between N-Dodecanoyl-NBD-sulfatide and radiolabeled sulfatides depends heavily on the specific research question:

• For studying the subcellular trafficking and localization of sulfatides: N-Dodecanoyl-NBD-sulfatide is the preferred choice due to its suitability for fluorescence imaging. However, it is advisable to confirm key findings with other methods to rule out potential artifacts from the NBD label.

• For quantitative analysis of sulfatide uptake, degradation, or enzymatic activity: Radiolabeled sulfatides are the gold standard. Their behavior is more analogous to endogenous sulfatides, leading to more reliable quantitative data.

• For a comprehensive understanding: A combined approach is often ideal. For instance, initial screening and localization studies could be performed with NBD-sulfatide, followed by quantitative validation using radiolabeled sulfatides.

N-Dodecanoyl-NBD-Sulfatide: A Comparative Guide for Cellular Imaging and Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of cellular signaling and membrane dynamics, fluorescent lipid analogs are indispensable tools for visualizing and quantifying the behavior of specific lipid species. Among these, N-Dodecanoyl-NBD-sulfatide has emerged as a valuable probe for studying the localization and trafficking of sulfatides (B1148509), a class of glycosphingolipids implicated in a variety of physiological and pathological processes. This guide provides a comprehensive comparison of N-Dodecanoyl-NBD-sulfatide with other fluorescent lipid analogs, supported by experimental data and detailed protocols to aid researchers in selecting the optimal tool for their specific needs.

Unveiling the Advantages of N-Dodecanoyl-NBD-Sulfatide

N-Dodecanoyl-NBD-sulfatide is a synthetic analog of naturally occurring sulfatides, featuring a 12-carbon acyl chain (Dodecanoyl) and a nitrobenzoxadiazole (NBD) fluorophore. This specific combination of features offers several advantages in cellular and membrane studies.

One of the key advantages of the NBD fluorophore is its environmental sensitivity . The fluorescence emission of NBD is highly dependent on the polarity of its surrounding environment. It exhibits weak fluorescence in aqueous solutions but becomes brightly fluorescent in the hydrophobic environment of a lipid membrane. This property can be leveraged to study the insertion and distribution of the sulfatide analog within cellular membranes and to probe the local lipid packing and hydration.

The short C12 acyl chain of N-Dodecanoyl-NBD-sulfatide facilitates its rapid insertion into cellular membranes and enhances its water solubility compared to analogs with longer acyl chains. This characteristic is particularly beneficial for live-cell imaging experiments where efficient labeling and minimal perturbation of the cell are crucial.

Comparative Analysis with Other Fluorescent Lipid Analogs

While N-Dodecanoyl-NBD-sulfatide offers distinct advantages, a comprehensive understanding of its performance relative to other fluorescent sulfatide analogs is essential for informed experimental design. The primary alternatives include analogs labeled with BODIPY (boron-dipyrromethene) and pyrene (B120774) fluorophores.

Feature	N-Dodecanoyl-NBD-sulfatide	BODIPY-Sulfatide	Pyrene-Sulfatide
Fluorophore	Nitrobenzoxadiazole (NBD)	Boron-Dipyrromethene (BODIPY)	Pyrene
Key Advantage	Environmental sensitivity, good for probing membrane polarity.	High brightness and photostability, ideal for long-term imaging.	Excimer formation, useful for studying lipid dynamics and lateral diffusion.
Quantum Yield	Moderate	High	Monomer: Moderate, Excimer: Low
Photostability	Moderate	High	Moderate
Environmental Sensitivity	High	Low	Moderate (excimer formation is concentration-dependent)
Excitation/Emission (approx.)	460 nm / 535 nm	Varies with derivative (e.g., ~500 nm / ~510 nm)	Monomer: ~340 nm / ~380 nm, Excimer: ~340 nm / ~470 nm
Primary Applications	Membrane insertion and polarity studies, lipid trafficking.	Single-molecule tracking, long-term live-cell imaging.	Membrane fusion/fission assays, lipid domain studies.

Table 1: Comparison of Fluorescent Sulfatide Analogs

NBD-Sulfatide vs. BODIPY-Sulfatide

BODIPY-labeled sulfatides are known for their superior photophysical properties. They exhibit significantly higher fluorescence quantum yields and greater photostability compared to NBD analogs. This makes them the preferred choice for demanding applications such as single-molecule imaging and long-duration time-lapse experiments where photobleaching is a major concern. However, the fluorescence of BODIPY is largely insensitive to the environment, which means it cannot be used to probe membrane polarity in the same way as NBD-sulfatide.

NBD-Sulfatide vs. Pyrene-Sulfatide

Pyrene-labeled sulfatides, such as N-pyrene dodecanoyl sulfatide, offer a unique advantage in their ability to form "excimers" (excited-state dimers) at high concentrations.[1] The ratio of excimer to monomer fluorescence provides information about the proximity and lateral diffusion of the lipid analogs within the membrane.[1] This property is particularly useful for studying membrane fluidity, lipid-lipid interactions, and the formation of lipid domains.[1] However, the requirement for UV excitation for pyrene can be damaging to live cells, and the interpretation of excimer-to-monomer ratios can be complex.

Experimental Protocols

To facilitate the use of N-Dodecanoyl-NBD-sulfatide and other fluorescent lipid analogs, detailed protocols for key experiments are provided below.

Experimental Workflow for Lipid Trafficking Studies

Caption: A general workflow for studying lipid trafficking using fluorescent lipid analogs.

Detailed Methodology for Lipid Trafficking:

• Cell Preparation: Seed cells of interest onto glass-bottom dishes or coverslips suitable for microscopy and culture them to the desired confluency.

• Lipid Solution Preparation: Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in a suitable organic solvent (e.g., ethanol (B145695) or DMSO). Immediately before use, dilute the stock solution to the final working concentration in a serum-free culture medium.

• Cell Labeling: Wash the cells with a pre-warmed buffer (e.g., PBS or HBSS). Incubate the cells with the NBD-sulfatide solution at 37°C for a specified time (e.g., 10-30 minutes) to allow for internalization.

• Washing: Remove the labeling solution and wash the cells several times with cold buffer to remove unbound probe from the plasma membrane.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with the appropriate filter sets for the NBD fluorophore (Excitation/Emission: ~460/535 nm).

• Data Analysis: Analyze the acquired images to determine the subcellular localization of the fluorescent sulfatide. Time-lapse imaging can be used to track the movement of the probe through different cellular compartments over time.

Liposome (B1194612) Binding Assay Protocol

Caption: Workflow for a liposome binding assay to study protein-sulfatide interactions.

Detailed Methodology for Liposome Binding Assay:

• Liposome Preparation: Prepare large unilamellar vesicles (LUVs) containing a defined lipid composition, including a small percentage of N-Dodecanoyl-NBD-sulfatide, by methods such as extrusion or sonication.

• Protein Incubation: Incubate the fluorescently labeled liposomes with the purified protein of interest at room temperature or 37°C for a sufficient time to allow binding to reach equilibrium.

• Separation: Separate the liposomes from the unbound protein by ultracentrifugation. The liposomes and any bound protein will form a pellet.

• Analysis: Carefully remove the supernatant containing the unbound protein. Resuspend the liposome pellet. Analyze both the supernatant and the pellet fractions by SDS-PAGE and Western blotting to determine the amount of protein bound to the liposomes. The fluorescence of the NBD-sulfatide can be used to confirm the presence of liposomes in the pellet.

Sulfatide in Cellular Signaling

Sulfatides are not merely structural components of membranes; they are also actively involved in various signaling pathways. The biosynthesis and degradation of sulfatides are tightly regulated processes.

Caption: Simplified metabolic pathway of sulfatide synthesis and degradation.

This pathway highlights key enzymes that can be targets for studying sulfatide function. For instance, inhibition of Cerebroside Sulfotransferase (CST) would lead to a decrease in sulfatide levels, allowing researchers to investigate the functional consequences.

Conclusion

N-Dodecanoyl-NBD-sulfatide is a versatile and valuable tool for investigating the multifaceted roles of sulfatides in cellular biology. Its environmental sensitivity provides unique insights into the membrane environment that are not attainable with brighter and more photostable probes like BODIPY-sulfatide. Conversely, for studies requiring long-term imaging or single-molecule detection, BODIPY-based analogs are superior. Pyrene-sulfatides, with their excimer-forming properties, are uniquely suited for studying membrane dynamics. The choice of the fluorescent lipid analog should, therefore, be carefully considered based on the specific experimental question. The provided protocols and comparative data aim to equip researchers with the necessary information to make an informed decision and advance our understanding of the critical roles of sulfatides in health and disease.

References

• 1. N-pyrene dodecanoyl sulfatide as membrane probe: a study of glycolipid dynamic behavior in model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Sulfatides: HPLC with N-Dodecanoyl-NBD-sulfatide Versus Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various methods for the quantitative analysis of sulfatides (B1148509), with a focus on a fluorescent-based High-Performance Liquid Chromatography (HPLC) approach using N-Dodecanoyl-NBD-sulfatide. The performance of this method is compared against established alternatives, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Thin-Layer Chromatography (HPTLC), and Enzyme-Linked Immunosorbent Assay (ELISA). Supporting experimental data and detailed protocols are provided to assist researchers in selecting the most suitable method for their specific needs.

Sulfatides are sulfated galactosylceramides that play crucial roles in the nervous system.[1][2] Alterations in sulfatide levels have been linked to several neurological disorders, making their accurate quantification essential for disease diagnosis, monitoring, and the development of therapeutic interventions.[1]

Comparison of Quantitative Sulfatide Analysis Methods

The selection of an appropriate analytical method for sulfatide quantification depends on factors such as sensitivity, specificity, throughput, and the nature of the biological sample. While LC-MS/MS is often considered the gold standard, other methods offer distinct advantages in certain research contexts.

Method	Principle	Advantages	Disadvantages	Typical Sensitivity	Sample Types
HPLC with N-Dodecanoyl-NBD-sulfatide	Separation of a fluorescently labeled sulfatide analog by HPLC followed by fluorescence detection.	Relatively low cost of instrumentation compared to MS; straightforward sample preparation.[3]	Indirect quantification based on an analog; potential for matrix interference; limited structural information.	Picomole range[4]	Tissues, cells, biofluids
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation of sulfatide species by liquid chromatography followed by mass-based detection and quantification.	High sensitivity and specificity; allows for the quantification of individual molecular species; considered the gold standard.[5][6][7]	High initial instrument cost; requires specialized expertise for operation and data analysis.	Femtomole to picomole range[4][8]	Tissues, cells, biofluids (urine, plasma, CSF)[5][6][9]
High-Performance Thin-Layer Chromatography (HPTLC)	Separation of lipids on a high-performance silica (B1680970) plate followed by densitometric quantification.	High throughput; low cost per sample; suitable for screening large numbers of samples.[10]	Lower sensitivity and specificity compared to LC-MS/MS; semi-quantitative.[11]	Nanomole range[11]	Urine, tissues[11][12]
Enzyme-Linked Immunosorbent Assay (ELISA)	Quantification based on the specific binding of an antibody to sulfatides.	High throughput; relatively simple and rapid; commercially available kits.[13]	Potential for cross-reactivity with other lipids; may not distinguish between different sulfatide species.	0.06 - 0.1 ng/mL[13]	Serum, plasma, cell culture supernatants, tissue homogenates[13]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and aid in the selection of the most appropriate technique.

Method 1: Quantitative Analysis of Sulfatides using N-Dodecanoyl-NBD-sulfatide and HPLC

This method utilizes a fluorescently labeled sulfatide analog, N-Dodecanoyl-NBD-sulfatide, for indirect quantification of total sulfatides.

1. Sample Preparation:

• Lipid Extraction: Extract total lipids from the biological sample (e.g., tissue homogenate, cell lysate) using a modified Folch or Bligh-Dyer method.

• Internal Standard Spiking: Add a known amount of N-Dodecanoyl-NBD-sulfatide to the lipid extract as an internal standard.

• Derivatization (Optional): If quantifying endogenous sulfatides, a fluorescent tag would need to be chemically attached to the native sulfatides. However, for the purpose of this guide, we focus on using the fluorescent analog as an internal standard for estimating total sulfatide content.

2. HPLC Analysis:

• Column: Use a normal-phase silica column.

• Mobile Phase: An isocratic mobile phase, for example, a mixture of chloroform, methanol (B129727), and water, can be used for separation.[3]

• Flow Rate: A typical flow rate is 1 mL/min.

• Detection: Monitor the elution of the fluorescently labeled sulfatide using a fluorescence detector with excitation and emission wavelengths appropriate for the NBD fluorophore (e.g., excitation at 460 nm and emission at 540 nm).

• Quantification: Create a standard curve using known concentrations of N-Dodecanoyl-NBD-sulfatide. Determine the concentration of sulfatides in the sample by comparing the peak area of the internal standard to the standard curve.

Workflow for Sulfatide Analysis using N-Dodecanoyl-NBD-sulfatide and HPLC

Caption: Workflow for sulfatide quantification using HPLC and a fluorescent analog.

Method 2: Quantitative Analysis of Sulfatides by LC-MS/MS

This is a highly sensitive and specific method for the direct quantification of various sulfatide species.

1. Sample Preparation:

• Lipid Extraction: Extract lipids from the sample as described in Method 1.

• Internal Standard: Add a suitable internal standard, such as a non-endogenous or isotopically labeled sulfatide.

2. LC-MS/MS Analysis:

• LC System: An ultra-high performance liquid chromatography (UHPLC) system is often used for better resolution and faster analysis times.[14]

• Column: A C18 or C8 reversed-phase column is commonly employed.[6][14]

• Mobile Phase: A gradient of solvents, such as water with formic acid and ammonium (B1175870) formate, and a mixture of methanol and acetone, is typically used for elution.[6]

• Mass Spectrometry: A triple quadrupole mass spectrometer is ideal for targeted quantitative analysis.[1]

• Ionization: Electrospray ionization (ESI) in negative ion mode is used.

• Detection: Monitor specific precursor-to-product ion transitions for each sulfatide species in Multiple Reaction Monitoring (MRM) mode.

• Quantification: Generate a standard curve for each sulfatide species using authentic standards. Calculate the concentration in the sample based on the peak area ratio of the analyte to the internal standard.

LC-MS/MS Workflow for Sulfatide Analysis

Caption: Workflow for quantitative analysis of sulfatides using LC-MS/MS.

Method 3: Semi-Quantitative Analysis of Sulfatides by HPTLC

HPTLC is a cost-effective method suitable for screening a large number of samples.

1. Sample Preparation:

• Extract total lipids from the sample.[11]

2. HPTLC Analysis:

• Plate: Use a high-performance silica gel plate.

• Sample Application: Apply the lipid extracts and a series of sulfatide standards to the plate.

• Development: Develop the plate in a chromatography tank containing a suitable solvent system (e.g., chloroform/methanol/water).[12]

• Visualization: Visualize the separated lipid bands by staining with a reagent such as primuline (B81338) or by charring with sulfuric acid.

• Densitometry: Scan the plate with a densitometer to measure the intensity of the sulfatide bands.

• Quantification: Compare the band intensity of the samples to that of the standards to estimate the sulfatide concentration.

Method 4: Quantitative Analysis of Sulfatides by ELISA

ELISA provides a high-throughput method for quantifying total sulfatides.

1. Assay Procedure:

• Coating: Coat a microplate with a capture antibody specific for sulfatides.

• Blocking: Block non-specific binding sites.

• Sample Incubation: Add the lipid extracts and standards to the wells.

• Detection Antibody: Add a detection antibody, which may be directly conjugated to an enzyme or require a secondary enzyme-linked antibody.

• Substrate Addition: Add a chromogenic substrate that reacts with the enzyme to produce a colored product.

• Measurement: Measure the absorbance of the colored product using a microplate reader.

• Quantification: Determine the sulfatide concentration in the samples by comparing their absorbance to the standard curve.

Conclusion

The choice of method for the quantitative analysis of sulfatides should be guided by the specific research question, available resources, and the required level of sensitivity and specificity. While LC-MS/MS offers the most detailed and accurate quantification of individual sulfatide species, HPLC with N-Dodecanoyl-NBD-sulfatide presents a more accessible and cost-effective alternative for estimating total sulfatide levels. HPTLC is a valuable tool for high-throughput screening, and ELISA offers a rapid and straightforward approach for total sulfatide quantification in a large number of samples. Researchers should carefully consider the advantages and limitations of each method, as summarized in this guide, to make an informed decision for their studies.

References

• 1. Sulfatides Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Sulfatides Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Normal- and reverse-phase HPLC separations of fluorescent (NBD) lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A quantitative analysis of serum sulfatide by matrix-assisted laser desorption ionization time-of-flight mass spectrometry with delayed ion extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of sulfatides and lysosulfatides in tissues and body fluids by liquid chromatography-tandem mass spectrometry[S] [agris.fao.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Quantification of sulfatides and lysosulfatides in tissues and body fluids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ctlatesting.com [ctlatesting.com]
• 11. Determination of urinary sulfatides and other lipids by combination of reversed-phase and thin-layer chromatographies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. biocompare.com [biocompare.com]
• 14. Quantification of Sulfatides in Dried Blood and Urine Spots From Metachromatic Leukodystrophy Patients by Liquid Chromatography/Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Validating N-Dodecanoyl-NBD-sulfatide Binding: A Guide to Unlabeled Sulfatide Competition Assays

For researchers, scientists, and drug development professionals, this guide provides a comparative framework for validating the binding of the fluorescently labeled sulfatide, N-Dodecanoyl-NBD-sulfatide, through unlabeled sulfatide competition assays. This document outlines the experimental principles, provides a detailed procedural protocol, and presents comparative data to facilitate the interpretation of binding specificity.

The study of lipid-protein interactions is crucial for understanding a myriad of cellular processes, from signal transduction to membrane trafficking. Sulfatides, a class of sulfated galactosylceramides, are implicated in various physiological and pathological events, making them attractive targets for therapeutic intervention. The use of fluorescently labeled lipids, such as N-Dodecanoyl-NBD-sulfatide, offers a powerful tool for investigating these interactions. However, it is imperative to validate that the fluorescent probe binds to the same site as its unlabeled counterpart. This is effectively achieved through a competition assay, where an unlabeled sulfatide is used to displace the NBD-labeled sulfatide from its binding partner.

Principle of the Unlabeled Sulfatide Competition Assay

This assay is based on the principle of competitive binding. A fluorescently labeled ligand (N-Dodecanoyl-NBD-sulfatide) is incubated with a target protein, resulting in a high fluorescence signal (e.g., fluorescence polarization). Subsequently, increasing concentrations of an unlabeled competitor (unlabeled sulfatide) are introduced. If the unlabeled sulfatide binds to the same site on the target protein, it will displace the fluorescently labeled sulfatide, leading to a dose-dependent decrease in the fluorescence signal. This allows for the determination of the binding affinity of the unlabeled sulfatide and confirms the binding specificity of the fluorescent probe.

Experimental Protocol: Fluorescence Polarization-Based Competition Assay

This protocol outlines a fluorescence polarization (FP)-based competition assay to validate the binding of N-Dodecanoyl-NBD-sulfatide to a putative sulfatide-binding protein.

Materials:

• N-Dodecanoyl-NBD-sulfatide (fluorescent probe)

• Unlabeled sulfatide (competitor)

• Purified sulfatide-binding protein of interest

• Assay Buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Black, non-binding surface 384-well plates

• Fluorescence plate reader capable of measuring fluorescence polarization

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of N-Dodecanoyl-NBD-sulfatide in an appropriate organic solvent (e.g., DMSO) and determine its concentration spectrophotometrically.

  • Prepare a stock solution of unlabeled sulfatide in a similar manner.

  • Prepare a stock solution of the purified protein in the assay buffer and determine its concentration.

  • Create serial dilutions of the unlabeled sulfatide in assay buffer.

• Assay Setup:

  • To each well of the 384-well plate, add a fixed concentration of the N-Dodecanoyl-NBD-sulfatide. A typical starting concentration is in the low nanomolar range, which should be optimized based on the binding affinity of the probe.

  • Add increasing concentrations of the unlabeled sulfatide to the wells. Include a control with no unlabeled sulfatide.

  • Initiate the binding reaction by adding a fixed concentration of the sulfatide-binding protein to each well. The protein concentration should be chosen to yield a significant fluorescence polarization signal in the absence of a competitor.

  • The final volume in each well should be constant.

• Incubation:

  • Incubate the plate at room temperature for a predetermined period (e.g., 30-60 minutes) to allow the binding reaction to reach equilibrium. The incubation time should be optimized for the specific protein-lipid interaction. Protect the plate from light.

• Measurement:

  • Measure the fluorescence polarization of each well using a plate reader. Set the excitation and emission wavelengths appropriate for the NBD fluorophore (typically ~460 nm for excitation and ~540 nm for emission).

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the unlabeled sulfatide concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of unlabeled sulfatide that displaces 50% of the bound N-Dodecanoyl-NBD-sulfatide.

Comparative Data Analysis

The IC50 value obtained from the competition assay is a key parameter for comparing the binding affinity of the unlabeled sulfatide to that of other lipids. A lower IC50 value indicates a higher binding affinity. By performing competition assays with a panel of different lipids, the specificity of the protein for sulfatide can be determined.

Competitor Lipid	IC50 (µM)	Relative Potency
Unlabeled Sulfatide	5.2	1.0
Cholesterol	> 100	< 0.05
Phosphatidylcholine	> 100	< 0.05
Galactosylceramide	25.8	0.2

Table 1: Hypothetical comparative data from unlabeled lipid competition assays. The IC50 value for unlabeled sulfatide is significantly lower than that of other tested lipids, indicating a specific interaction between the protein and sulfatide.

Visualizing the Experimental Workflow and a Relevant Signaling Pathway

To further clarify the experimental process and the biological context, the following diagrams are provided.

Figure 1. Experimental workflow for the unlabeled sulfatide competition assay.

Navigating the Cellular Maze: A Comparative Guide to N-Dodecanoyl-NBD-Sulfatide and its Alternatives for Live-Cell Imaging

For researchers, scientists, and drug development professionals investigating the intricate trafficking and signaling of sulfatides (B1148509), the choice of a fluorescent probe is paramount. N-Dodecanoyl-NBD-sulfatide has been a common tool for visualizing this vital myelin component. However, its limitations in certain cell types necessitate a careful consideration of its performance against other available fluorescent analogs. This guide provides an objective comparison, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate tool for your research needs.

Performance Comparison of Fluorescent Sulfatide Analogs

The utility of a fluorescent lipid probe is largely dictated by its photophysical properties and its ability to faithfully mimic the behavior of its endogenous counterpart. While N-Dodecanoyl-NBD-sulfatide offers a readily available option for tracking sulfatide, its performance is often surpassed by probes utilizing more robust fluorophores such as BODIPY.

One of the primary drawbacks of the NBD (nitrobenzoxadiazole) fluorophore is its relatively low fluorescence quantum yield and inferior photostability compared to alternatives like BODIPY (boron-dipyrromethene).[1][2][3] This can significantly impact the quality and duration of live-cell imaging experiments, leading to rapid signal decay and the need for higher excitation intensities, which can induce phototoxicity.

Moreover, the NBD moiety's hydrophilicity can alter the lipid's partitioning and trafficking within cellular membranes, potentially leading to artifacts that do not reflect the true biological pathway of the native sulfatide.[4] In contrast, the less polar nature of the BODIPY fluorophore allows for a more stable insertion into the lipid bilayer, offering a more accurate representation of endogenous lipid behavior.[3]

Experimental evidence in oligodendrocytes, the primary myelin-producing cells of the central nervous system, has shown differential sorting of BODIPY-labeled sulfatide compared to other lipids, suggesting that these probes can be used to study lipid sorting mechanisms.[2]

Quantitative Data Summary

The following table summarizes the key photophysical properties of NBD- and BODIPY-conjugated lipids, providing a quantitative basis for comparison. While data for sulfatide-specific conjugates is limited, the properties of other lipid analogs with the same fluorophores serve as a strong proxy.

Property	N-Dodecanoyl-NBD-Lipid Analog	BODIPY-FL-C12-Lipid Analog
Excitation Max (nm)	~460	~505
Emission Max (nm)	~535	~515
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~22,000	>80,000[5]
Fluorescence Quantum Yield	~0.3 (in MeOH)	~0.9-1.0[5][]
Photostability	Moderate	High[1][2]
Environmental Sensitivity	High (Fluorescence is environmentally sensitive)	Low (Spectra are relatively insensitive to solvent polarity and pH)[5]

Limitations of N-Dodecanoyl-NBD-Sulfatide in Specific Cell Types

A significant limitation in the use of N-Dodecanoyl-NBD-sulfatide is the assumption that sulfatide is an exclusive marker for oligodendrocytes. Research has demonstrated that sulfatides are also present in other cell types within the nervous system, including Schwann cells (the myelinating cells of the peripheral nervous system), astrocytes, and even neurons.[7][8] This lack of cell-type specificity can lead to misinterpretation of experimental results, as the observed fluorescence may not originate solely from the intended cell population.

Furthermore, the introduction of the NBD group can influence the metabolic fate of the sulfatide analog, potentially directing it to pathways not taken by the endogenous molecule.[1] This is a critical consideration for studies aiming to elucidate the precise trafficking and signaling roles of sulfatide.

Experimental Protocols

Protocol for Labeling of Cultured Glial Cells with Fluorescent Sulfatide Analogs

This protocol is adapted from methods for labeling cells with fluorescent sphingolipids and can be applied to N-Dodecanoyl-NBD-sulfatide and its alternatives in primary glial cell cultures.[1][4][9]

Materials:

• N-Dodecanoyl-NBD-sulfatide or alternative fluorescent sulfatide analog

• Bovine Serum Albumin (BSA), defatted

• Dimethyl sulfoxide (B87167) (DMSO)

• Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4 (HBSS/HEPES)

• Complete culture medium for glial cells

• Glass coverslips

• Cultured primary oligodendrocytes, Schwann cells, or astrocytes

Procedure:

• Preparation of the Fluorescent Sulfatide-BSA Complex: a. Prepare a 1 mM stock solution of the fluorescent sulfatide in DMSO. b. In a glass tube, evaporate the desired amount of the stock solution to a thin film under a stream of nitrogen gas. c. Prepare a 0.34 mg/mL solution of defatted BSA in HBSS/HEPES. d. Add the BSA solution to the lipid film and vortex vigorously to form the fluorescent sulfatide-BSA complex. A final concentration of 5 µM for the labeling solution is recommended.[1]

• Labeling of Live Glial Cells: a. Grow glial cells on glass coverslips to the desired confluency. b. Wash the cells twice with pre-warmed HBSS/HEPES. c. Incubate the cells with the 5 µM fluorescent sulfatide-BSA complex in HBSS/HEPES for 30 minutes at 4°C.[1] This step allows the probe to bind to the plasma membrane while minimizing endocytosis. d. Wash the cells three times with ice-cold HBSS/HEPES to remove unbound probe. e. To initiate internalization and trafficking, replace the cold buffer with pre-warmed complete culture medium and incubate the cells at 37°C for the desired chase period (e.g., 15, 30, 60 minutes). f. After the chase period, wash the cells twice with HBSS/HEPES. g. Mount the coverslips on a slide with fresh culture medium or an appropriate imaging buffer for immediate live-cell imaging.

• Fluorescence Microscopy: a. Image the cells using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore (NBD: ~460 nm excitation, ~535 nm emission; BODIPY-FL: ~505 nm excitation, ~515 nm emission). b. Acquire images at different time points to track the internalization and trafficking of the fluorescent sulfatide.

Visualizing Sulfatide's Role in Myelin Maintenance

Sulfatides are not merely structural components of myelin; they play an active role in the organization and stability of the myelin sheath, particularly at the paranodal axo-glial junctions. These junctions are critical for the proper propagation of nerve impulses. Sulfatides are known to interact with several key proteins to maintain the integrity of this specialized domain.

The diagram below illustrates the biosynthetic pathway of sulfatide and its subsequent role in organizing the paranodal loop by interacting with essential myelin proteins.

Sulfatide synthesis and its role in myelin protein organization.

This workflow illustrates the synthesis of sulfatide from ceramide in the endoplasmic reticulum and Golgi apparatus.[7][10] Subsequently, in the myelin membrane, sulfatide is crucial for the stabilization and anchoring of key proteins like Neurofascin 155 and Myelin-Associated Glycoprotein (MAG) within lipid rafts at the paranodal loops.[11][12] It also associates with Myelin and Lymphocyte protein (MAL) during vesicular transport to the myelin sheath.[7] This intricate network of interactions is essential for maintaining the structural and functional integrity of myelinated axons.

Conclusion

While N-Dodecanoyl-NBD-sulfatide remains a tool for visualizing sulfatide dynamics, researchers must be cognizant of its inherent limitations, particularly its suboptimal photophysical properties and lack of absolute cell-type specificity. For quantitative and long-term live-cell imaging studies, alternative probes such as BODIPY-conjugated sulfatides offer significant advantages in terms of brightness and photostability, likely providing a more faithful representation of endogenous sulfatide behavior. The choice of probe should be carefully weighed against the specific experimental goals and the cell types under investigation to ensure the generation of robust and reliable data.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Using BODIPY FL-Sphingolipid Analogs to Study Sphingolipid Metabolism in Mouse Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BODIPY | AAT Bioquest [aatbio.com]
• 7. Sulfatide - Wikipedia [en.wikipedia.org]
• 8. 04 and A007-sulfatide antibodies bind to embryonic Schwann cells prior to the appearance of galactocerebroside; regulation of the antigen by axon-Schwann cell signals and cyclic AMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Glial Sulfatides and Neuronal Complex Gangliosides Are Functionally Interdependent in Maintaining Myelinating Axon Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Myelin Galactolipid, Sulfatide, Is Essential for Maintenance of Ion Channels on Myelinated Axon But Not Essential for Initial Cluster Formation | Journal of Neuroscience [jneurosci.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of N-Dodecanoyl-NBD-sulfatide

For researchers and scientists in the dynamic field of drug development, ensuring a safe laboratory environment is paramount. The proper disposal of chemical reagents, such as the fluorescently-labeled lipid N-Dodecanoyl-NBD-sulfatide, is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of this compound, aligning with general best practices for hazardous chemical waste management.

Understanding the Compound

N-Dodecanoyl-NBD-sulfatide is a specialized lipid used in various research applications. Its structure includes a dodecanoyl chain, a sulfatide moiety, and a fluorescent 7-nitro-2,1,3-benzoxadiazol-4-yl (NBD) group. While specific hazard data for this compound is not widely published, its components suggest it should be handled as a potentially hazardous chemical. The NBD group is a nitroaromatic compound, and sulfatides (B1148509) are biologically active molecules. Therefore, disposal requires a cautious approach.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C42H71N5O14S	[1][2]
Molecular Weight	902.11 g/mol	[1][2]
Purity	>98% or >99%	[1][2]
Storage Temperature	-20°C	[2]

Step-by-Step Disposal Protocol

The following protocol is a general guideline. Always adhere to your local and institutional regulations for hazardous waste disposal.[3][4]

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling N-Dodecanoyl-NBD-sulfatide and its waste.

2. Waste Segregation and Collection:

• Do not dispose of N-Dodecanoyl-NBD-sulfatide down the drain or in the regular trash.[5][6]

• Designate a specific, properly labeled hazardous waste container for the collection of solid and liquid waste containing this compound.[3][4]

• The container should be made of a material compatible with organic compounds and clearly labeled with "Hazardous Waste," the chemical name ("N-Dodecanoyl-NBD-sulfatide"), and the associated hazards (e.g., "Toxic," "Chemical Waste").[3][4]

• Collect waste in a designated Satellite Accumulation Area (SAA).[3]

3. Handling of Different Waste Streams:

• Solid Waste:

  • Contaminated materials such as pipette tips, centrifuge tubes, and gloves should be placed directly into the designated solid hazardous waste container.

  • For larger quantities of the pure compound, it should be treated as hazardous chemical waste.

• Liquid Waste:

  • Solutions containing N-Dodecanoyl-NBD-sulfatide should be collected in a designated liquid hazardous waste container.

  • Avoid mixing with incompatible waste streams. It is best practice to collect waste from fluorescent lipids separately from other chemical waste to prevent quenching or other reactions.[7]

  • Keep the waste container tightly sealed when not in use.[4]

4. Disposal Procedure:

• Once the hazardous waste container is full, it must be handled according to your institution's hazardous waste management procedures.

• This typically involves arranging for pickup by your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[5]

• Ensure all required paperwork for the waste pickup is completed accurately, including the full chemical name and estimated quantities.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Dodecanoyl-NBD-sulfatide waste.

Caption: Workflow for the proper disposal of N-Dodecanoyl-NBD-sulfatide.

By adhering to these procedures, you contribute to a safer research environment and ensure compliance with environmental regulations. Always prioritize safety and consult your institution's specific guidelines.

References

• 1. larodan.com [larodan.com]
• 2. N-Dodecanoyl-NBD-sulfatide, Fluorescent C12:0-sulfatide analog (ab143999) | Abcam [abcam.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. epfl.ch [epfl.ch]
• 7. nipissingu.ca [nipissingu.ca]